4-(1-adamantyl)aniline Hydrochloride

• CAS: 7123-77-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 4-(1-Adamantyl)aniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

In the landscape of modern medicinal chemistry, the adamantane moiety has emerged as a privileged scaffold. Its unique three-dimensional, rigid, and lipophilic structure can significantly influence the pharmacokinetic and pharmacodynamic properties of a parent molecule.[1] The compound 4-(1-adamantyl)aniline, and its hydrochloride salt (CAS No. 7123-77-5), represents a key intermediate and a structural motif of interest in the development of novel therapeutic agents, including potential anti-cancer drugs.[2] A thorough understanding of its physicochemical properties is paramount for formulation development, analytical method design, and predicting its behavior in biological systems.

This guide provides an in-depth exploration of the core physicochemical properties of 4-(1-adamantyl)aniline hydrochloride. Moving beyond a simple data sheet, this document serves as a practical manual for the research scientist. It details not just the what, but the why and how—explaining the significance of each property and providing robust, field-proven protocols for their experimental determination.

Chemical and Structural Identity

The foundational step in any physicochemical characterization is the unambiguous confirmation of the molecule's identity and structure.

Structure:

Caption: Structure of 4-(1-adamantyl)aniline Hydrochloride

Table 1: Compound Identification

Identifier	Value	Source
Chemical Name	4-(1-adamantyl)aniline hydrochloride	[2][3]
Synonyms	[4-(1-adamantyl)phenyl]amine hydrochloride; 4-(Adamantan-1-yl)aniline hydrochloride	[4][5]
CAS Number	7123-77-5	[2][4][5]
Molecular Formula	C₁₆H₂₁N·HCl	[2][4]
Molecular Weight	263.81 g/mol	[2][4]
Free Base CAS	1459-48-9
Free Base Formula	C₁₆H₂₁N	[6][7]
Free Base Mol. Wt.	227.34 g/mol	[6][7]

Melting Point Analysis

Theoretical Insight: The melting point is a critical indicator of a crystalline solid's purity and identity. For a pure compound, the melting range is typically narrow (0.5-1.0°C).[8][9] Impurities depress and broaden this range. The significant difference in melting point between a free base and its salt form is due to the strong ionic interactions in the salt's crystal lattice, which require more energy to overcome. This parameter is crucial for quality control and for detecting potential polymorphism or degradation.

Table 2: Melting Point Data

Compound	Reported Melting Point (°C)	Notes
4-(1-adamantyl)aniline hydrochloride	262	Data from a commercial supplier.[10]
4-(1-adamantyl)aniline (Free Base)	107	Data from a commercial supplier.[6]
Experimental Result	TBD	To be determined by the protocol below.

Experimental Protocol: Capillary Melting Point Determination

This protocol adheres to the standard capillary method recognized by major pharmacopeias.[11]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar digital device)[8][9]

• Capillary tubes (sealed at one end)

• Mortar and pestle (agate or glass recommended)[11]

• Spatula

Procedure:

• Sample Preparation: Ensure the 4-(1-adamantyl)aniline hydrochloride sample is a fine, dry powder. If necessary, gently grind any coarse crystals using a mortar and pestle to ensure uniform heat transfer.[11]

• Capillary Loading: Invert a capillary tube and tap the open end into the powdered sample. A small amount of solid will be forced into the tube. Gently tap the sealed bottom of the tube on a hard surface to compact the sample into a column of 2-4 mm height.

• Initial Rapid Determination (Optional but Recommended): If the approximate melting point is unknown, perform a rapid determination by heating at a high rate (e.g., 10-20°C/min) to establish a rough value.[8][9]

• Accurate Determination:

  • Prepare at least two more capillaries with the sample.

  • Set the starting temperature of the apparatus to 10-15°C below the expected melting point.[11]

  • Insert the capillary into the heating block.

  • Set the heating ramp rate to a slow, controlled value, typically 1-2°C per minute, to ensure thermal equilibrium.[8]

  • Record T₁: The temperature at which the first drop of liquid appears.

  • Record T₂: The temperature at which the entire sample has completely melted into a clear liquid.

• Data Reporting: The melting point is reported as the range T₁ – T₂. For a pure sample, this range should be narrow. Repeat the measurement until two consistent values are obtained.[8]

Caption: Workflow for Melting Point Determination.

Solubility Profile

Theoretical Insight: Solubility is a cornerstone of drug development, directly impacting bioavailability, formulation, and administration routes. The solubility of 4-(1-adamantyl)aniline hydrochloride is governed by the interplay between the large, lipophilic adamantyl group and the polar, ionizable anilinium hydrochloride group.[1] As an amine salt, it is expected to be more soluble in polar protic solvents (like water and alcohols) than its free base counterpart.[12][13][14] Its solubility in nonpolar organic solvents is likely to be low.[12] Quantifying solubility in various media (e.g., water, buffers at different pH, organic solvents) is essential for designing dissolution studies, purification strategies, and liquid chromatography methods.

Table 3: Qualitative and Quantitative Solubility Data

Solvent	Expected Qualitative Solubility	Quantitative Solubility (mg/mL at 25°C)
Water	Soluble	TBD
Methanol	Soluble	TBD
Ethanol	Soluble	TBD
Dichloromethane	Sparingly Soluble / Insoluble	TBD
Hexane	Insoluble	TBD
pH 7.4 Buffer	Soluble	TBD

Experimental Protocol: Isothermal Equilibrium Solubility Method

This method is a gold standard for determining the equilibrium solubility of a compound in a given solvent.

Apparatus & Materials:

• 4-(1-adamantyl)aniline hydrochloride (high purity)

• Analytical grade solvents

• Thermostatic shaker bath or incubator

• Analytical balance

• Glass vials with screw caps

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or appropriate material)

• Validated analytical method for quantification (e.g., HPLC-UV)

Procedure:

• Sample Preparation: Add an excess amount of 4-(1-adamantyl)aniline hydrochloride to a series of vials. The presence of undissolved solid at the end of the experiment is crucial to ensure saturation.

• Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.

• Equilibration: Tightly cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25°C or 37°C). Agitate the samples for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to determine the optimal equilibration time.

• Phase Separation: After equilibration, let the vials stand undisturbed at the same temperature for several hours to allow the solid to settle. Centrifuge the vials to further ensure clear separation of the supernatant.

• Sampling and Dilution: Carefully withdraw an aliquot of the clear supernatant. Immediately filter it through a syringe filter into a pre-weighed volumetric flask to remove any remaining particulates. Dilute the filtered sample to a suitable concentration with the appropriate solvent or mobile phase.

• Quantification: Analyze the concentration of the diluted sample using a pre-validated HPLC-UV method.

• Calculation: The solubility (S) is calculated using the formula: S (mg/mL) = (Concentration from HPLC) × (Dilution Factor)

• Validation: The experiment should be performed in triplicate to ensure reproducibility.

Caption: Workflow for pKa Determination by Potentiometric Titration.

Conclusion

The physicochemical properties of 4-(1-adamantyl)aniline hydrochloride—specifically its melting point, solubility, and pKa—are critical parameters that underpin its potential as a pharmaceutical agent or intermediate. The bulky, lipophilic adamantane cage combined with the ionizable aniline moiety creates a molecule with distinct characteristics that must be precisely quantified. This guide provides the theoretical rationale and robust experimental frameworks necessary for researchers to perform this essential characterization. By following these self-validating protocols, scientists can generate the high-quality, reproducible data required for informed decision-making in drug discovery and development, ensuring both scientific integrity and project advancement.

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A Comprehensive Technical Guide to 4-(1-Adamantyl)aniline Hydrochloride for Advanced Research and Drug Development

This guide serves as an in-depth technical resource for researchers, medicinal chemists, and drug development professionals working with 4-(1-adamantyl)aniline hydrochloride. This compound is a pivotal synthetic intermediate, leveraging the unique properties of the adamantane scaffold to build molecules with significant therapeutic potential. The adamantane cage, a rigid and highly lipophilic hydrocarbon, is a well-established "lipophilic bullet" in drug design, often incorporated to enhance a molecule's pharmacokinetic profile, increase metabolic stability, and improve target engagement.[1][2] This document provides a comprehensive overview of its chemical identity, properties, a validated synthesis protocol, and its applications in modern drug discovery.

Core Compound Identification and Structure

4-(1-Adamantyl)aniline hydrochloride is an aromatic amine salt characterized by the covalent linkage of a bulky, three-dimensional adamantyl group to the para position of an aniline ring.[3] The hydrochloride salt form enhances its stability and handling properties compared to the free base.

The chemical structure is depicted below:

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	7123-77-5[3][4][5][6]
IUPAC Name	4-(1-adamantyl)aniline;hydrochloride[3]
Molecular Formula	C₁₆H₂₂ClN[3][4]
Molecular Weight	263.81 g/mol [4]
Canonical SMILES	C1C2CC3CC1CC(C2)(C3)C4=CC=C(C=C4)N.Cl[3]

| InChI Key | NRAKTESVTUZFBK-UHFFFAOYSA-N[3][6] |

Physicochemical and Safety Data

Understanding the physicochemical properties and hazard profile of a compound is critical for its safe handling, storage, and application in experimental design.

Table 2: Physicochemical Properties

Property	Value	Source
Melting Point	262 °C	[6]
Appearance	White to off-white solid (typical)	General Knowledge
XLogP3	5.12	[6]
Topological Polar Surface Area	26.02 Ų	[6]

| Solubility | The hydrochloride form imparts greater aqueous solubility than the free base, 4-(1-adamantyl)aniline (CAS: 1459-48-9). |[3] |

Safety and Handling

Trustworthiness through Safety: As a self-validating system, every protocol must begin with a thorough understanding of a compound's hazards. 4-(1-Adamantyl)aniline hydrochloride is classified with the following GHS hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.[4][6]

• H319: Causes serious eye irritation.[4][6]

• H335: May cause respiratory irritation.[4][6]

Precautionary Measures (P-statements):

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][6]

• P280: Wear protective gloves, protective clothing, and eye/face protection.[6]

• P302+P352: IF ON SKIN: Wash with plenty of water.[6]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[6]

Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this chemical.

Synthesis and Purification Protocol

Expertise in Synthesis: Rationale and Method Selection

Several methods exist for the synthesis of 4-(1-adamantyl)aniline.[7][8] Older methods often required harsh conditions, such as high-pressure autoclaves and elevated temperatures (175 °C for 33 hours).[7][8] Modern synthetic chemistry favors more efficient, safer, and higher-yielding protocols. The protocol detailed here is a robust two-step process based on the Friedel-Crafts-type adamantylation of a protected aniline (acetanilide), followed by deprotection.[7][8]

Causality behind Experimental Choices:

• N-Acetylation: Aniline is highly susceptible to oxidation and over-alkylation. The initial use of acetanilide protects the amine functionality with an acetyl group, deactivating the ring slightly to prevent side reactions and ensuring selective alkylation at the para-position due to steric hindrance.

• Adamantylation Catalyst: The reaction of 1-adamantanol with acetanilide is facilitated by a strong acid catalyst. Trifluoroacetic acid (TFA) serves as both the catalyst and the solvent, providing a highly acidic medium to generate the adamantyl cation for electrophilic aromatic substitution.[7] This approach avoids the use of metallic Lewis acids, simplifying purification.[7][8]

• Hydrolysis (Deprotection): The final step involves the acid-catalyzed hydrolysis of the amide bond to yield the free amine, which is then converted to its hydrochloride salt for stability and ease of handling.[8]

Detailed Step-by-Step Methodology

Step 1: Synthesis of 4-(1-Adamantyl)acetanilide

• To a stirred solution of trifluoroacetic acid (4 to 8 molar equivalents), add acetanilide (1.2 to 1.4 molar equivalents).

• Once the acetanilide is fully dissolved, add 1-adamantanol (1.0 molar equivalent) portion-wise.

• Heat the reaction mixture to 80 °C and maintain for 3 hours.[7] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature. Distill the trifluoroacetic acid under reduced pressure.

• Carefully neutralize the residue by adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield crude 4-(1-adamantyl)acetanilide.

Step 2: Hydrolysis to 4-(1-Adamantyl)aniline

• Dissolve the crude 4-(1-adamantyl)acetanilide in methanol.[8]

• Add concentrated hydrochloric acid and heat the mixture to reflux for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.[8]

• Cool the reaction mixture and neutralize with a 20% sodium hydroxide solution until the solution is strongly alkaline.[7][8]

• The free base, 4-(1-adamantyl)aniline, will precipitate. Filter the solid, wash with cold water, and dry under vacuum.[7]

Step 3: Formation of 4-(1-Adamantyl)aniline Hydrochloride

• Dissolve the purified 4-(1-adamantyl)aniline free base in a minimal amount of a suitable solvent like diethyl ether or isopropanol.

• Slowly add a solution of HCl in diethyl ether (or bubble HCl gas through the solution) with stirring.

• The hydrochloride salt will precipitate out of the solution.

• Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the final product, 4-(1-adamantyl)aniline hydrochloride.

Visualization of Synthesis Workflow

Caption: Workflow for the synthesis of 4-(1-adamantyl)aniline HCl.

Applications in Drug Discovery and Medicinal Chemistry

Authoritative Grounding: The Adamantane Advantage

The adamantane moiety is not merely a passive, space-filling group; its unique sp³-hybridized cage structure imparts valuable properties to a parent molecule. It is exceptionally lipophilic and sterically demanding, which can:

• Enhance Lipophilicity: The adamantyl group can significantly increase the logP of a drug candidate, which can improve its ability to cross cell membranes and the blood-brain barrier.[1]

• Improve Metabolic Stability: The rigid, non-planar structure is resistant to metabolic degradation by cytochrome P450 enzymes, which can increase a drug's half-life.[1]

• Act as a Pharmacophore Anchor: Its defined three-dimensional shape allows it to fit into hydrophobic pockets of target proteins, acting as a strong anchor to improve binding affinity.[9]

• Modulate Solubility and Formulation: While highly lipophilic, its derivatives can be formulated as salts to balance solubility and permeability.[2]

Key Research Applications

4-(1-Adamantyl)aniline hydrochloride serves as a crucial starting material for compounds targeting a range of diseases.

• Anticancer Properties: Research has shown that 4-(1-adamantyl)aniline hydrochloride itself exhibits cytotoxic activity against various cancer cell lines, including those from breast, lung, and colon cancers.[3] The proposed mechanism of action, while still under investigation, is believed to involve the disruption of the cell cycle and the induction of apoptosis (programmed cell death).[3]

• Glycogen Synthase Kinase-3 (GSK-3) Inhibition: The free base, 4-(1-adamantyl)aniline, is a key reactant in the preparation of pyrroledione derivatives that function as inhibitors of Glycogen Synthase Kinase-3 (GSK-3).[3][10] GSK-3 is a serine/threonine kinase implicated in numerous cellular processes, and its dysregulation is linked to diseases such as Alzheimer's, bipolar disorder, and type 2 diabetes. The adamantyl group in these inhibitors likely occupies a hydrophobic region in the ATP-binding pocket of the enzyme.

Visualization of Application Pathways

Caption: Logical relationships in the application of 4-(1-adamantyl)aniline.

Conclusion

4-(1-Adamantyl)aniline hydrochloride is more than a simple chemical intermediate; it is a gateway to novel therapeutics that capitalize on the proven benefits of the adamantane scaffold. Its well-defined synthesis, characterized properties, and demonstrated utility in creating potent bioactive molecules make it an invaluable tool for the drug discovery and development community. This guide provides the foundational knowledge and practical protocols necessary for researchers to confidently and effectively utilize this compound in their pursuit of next-generation medicines.

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Spectral Characterization of 4-(1-Adamantyl)aniline Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(1-Adamantyl)aniline hydrochloride is a notable organic compound that merges the rigid, bulky adamantyl cage with the versatile aniline scaffold. This unique combination of a lipophilic, three-dimensional adamantyl group and a polar anilinium moiety imparts distinct physicochemical properties, making it a molecule of interest in medicinal chemistry and materials science. The hydrochloride salt form enhances its solubility in aqueous media, a crucial factor for many pharmaceutical and biological applications.

Accurate structural elucidation and purity assessment are paramount in the development of any new chemical entity. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for this purpose. This in-depth technical guide provides a comprehensive analysis of the expected spectral data for 4-(1-adamantyl)aniline hydrochloride, offering insights into the interpretation of its NMR, IR, and MS spectra. The information presented herein is synthesized from established principles of spectroscopy and available data on analogous structures, providing a robust framework for the characterization of this compound.

Chemical Structure and Numbering

To facilitate the discussion of the spectral data, the chemical structure of 4-(1-adamantyl)aniline hydrochloride is presented below with a systematic numbering scheme for the adamantyl and aniline moieties.

Caption: Structure of 4-(1-adamantyl)aniline hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 4-(1-adamantyl)aniline hydrochloride, both ¹H and ¹³C NMR will provide characteristic signals for the adamantyl cage and the anilinium ring.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate analysis.

Caption: Workflow for NMR data acquisition.

¹H NMR Spectral Data

The ¹H NMR spectrum of 4-(1-adamantyl)aniline hydrochloride is expected to show distinct signals for the adamantyl protons and the aromatic protons of the anilinium ring. The protonation of the amino group to form the anilinium ion will cause a downfield shift of the aromatic protons compared to the free aniline.

Proton Assignment	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Adamantyl CH₂ (6H)	~ 1.70 - 1.90	Multiplet	6H
Adamantyl CH (3H)	~ 2.00 - 2.20	Multiplet	3H
Adamantyl CH₂ (6H)	~ 2.00 - 2.20	Multiplet	6H
Aromatic CH (ortho to -NH₃⁺)	~ 7.30 - 7.50	Doublet	2H
Aromatic CH (meta to -NH₃⁺)	~ 7.50 - 7.70	Doublet	2H
-NH₃⁺	Broad singlet	3H

Expertise & Experience Insights:

• The choice of a deuterated solvent like DMSO-d₆ is crucial as it can dissolve the hydrochloride salt and its exchangeable -NH₃⁺ protons are often observable as a broad singlet. In D₂O, this signal would exchange with the solvent and disappear.

• The adamantyl protons will appear as a complex set of overlapping multiplets in the aliphatic region (1.7-2.2 ppm) due to their rigid cage-like structure and multiple small coupling constants.[1]

• The aromatic protons are expected to appear as two distinct doublets, characteristic of a 1,4-disubstituted benzene ring. The electron-withdrawing nature of the anilinium group (-NH₃⁺) deshields the aromatic protons, causing them to resonate at a lower field compared to 4-(1-adamantyl)aniline.

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum will provide valuable information about the carbon skeleton of the molecule. The high symmetry of the adamantyl cage results in a simplified spectrum with only four distinct signals for its ten carbon atoms.

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Adamantyl CH₂	~ 29
Adamantyl C (quaternary)	~ 35
Adamantyl CH	~ 38
Adamantyl CH₂	~ 48
Aromatic CH (ortho to -NH₃⁺)	~ 128
Aromatic CH (meta to -NH₃⁺)	~ 130
Aromatic C (ipso, attached to adamantyl)	~ 145
Aromatic C (ipso, attached to -NH₃⁺)	~ 135

Expertise & Experience Insights:

• The chemical shifts of the adamantyl carbons are well-established and serve as a reliable fingerprint for this moiety.[2][3] The quaternary carbon (C1) directly attached to the aniline ring will be the most downfield of the adamantyl signals.

• Protonation of the amino group to an anilinium ion has a significant effect on the chemical shifts of the aromatic carbons. The ipso-carbon attached to the -NH₃⁺ group (C4') is expected to be shielded (move upfield) compared to the free aniline, while the other aromatic carbons will experience a downfield shift.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule. The IR spectrum of 4-(1-adamantyl)aniline hydrochloride will be dominated by the characteristic vibrations of the anilinium ion and the C-H bonds of the adamantyl and aromatic moieties.

Experimental Protocol for IR Data Acquisition

Caption: Workflow for ESI-MS data acquisition.

Expected Mass Spectral Data

The mass spectrum of 4-(1-adamantyl)aniline hydrochloride (C₁₆H₂₂ClN, MW: 263.81) will likely show the molecular ion of the free base, 4-(1-adamantyl)aniline, as the hydrochloride salt will dissociate in the ion source.

m/z	Proposed Fragment	Notes
227	[M]⁺ (of free base)	Molecular ion of 4-(1-adamantyl)aniline
135	[C₁₀H₁₅]⁺	Adamantyl cation (very stable)
92	[C₆H₅NH]⁺	Anilinium radical cation fragment

Expertise & Experience Insights:

• The base peak in the EI mass spectrum is expected to be the adamantyl cation at m/z 135. This is due to the exceptional stability of this tertiary carbocation, which is readily formed upon fragmentation. [4]* The molecular ion of the free base at m/z 227 should be observable, confirming the molecular weight of the organic portion of the molecule. [5]* In ESI-MS, the protonated molecule of the free base, [M+H]⁺, would be observed at m/z 228.

Conclusion

This technical guide provides a detailed overview of the expected NMR, IR, and MS spectral data for 4-(1-adamantyl)aniline hydrochloride. By understanding the characteristic spectral features of the adamantyl and anilinium moieties, researchers, scientists, and drug development professionals can confidently identify and characterize this compound. The provided experimental protocols and expert insights serve as a practical resource for obtaining and interpreting high-quality spectral data, ensuring the scientific integrity of their research.

References

• Duddeck, H. (1975).
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• Lin, S. T., & Yang, J. J. (2008). Infrared spectroscopy of aniline (C₆H₅NH₂) and its cation in a cryogenic argon matrix. The Journal of Physical Chemistry A, 112(47), 12069-12075.

• Human Metabolome Database. (n.d.). ¹³C NMR Spectrum (1D, 25.16 MHz, CDCl₃, experimental) (HMDB0003012). Retrieved from [Link]

• Fort, R. C., & Schleyer, P. V. R. (1964). The Proton Magnetic Resonance Spectra of Adamantane and Its Derivatives. The Journal of Organic Chemistry, 29(11), 3195-3200.

• Reich, H. J. (n.d.). NMR Spectroscopy :: ¹H NMR Chemical Shifts. University of Wisconsin. Retrieved from [Link]

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• Huang, C., Li, A., Li, L., & Chao, Z. S. (2017). FT-IR spectra for the free aniline and the adsorbed aniline on Ni-USY catalyst. ResearchGate. Retrieved from [Link]

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synthesis and characterization of 4-(1-adamantyl)aniline hydrochloride

An In-Depth Technical Guide to the Synthesis and Characterization of 4-(1-Adamantyl)aniline Hydrochloride

Abstract

The adamantane scaffold is a cornerstone in modern medicinal chemistry, prized for its unique structural and physicochemical properties that can enhance the pharmacokinetic profiles of therapeutic agents. 4-(1-Adamantyl)aniline hydrochloride serves as a critical synthetic intermediate, providing a versatile platform for the development of novel pharmaceuticals. This guide presents a comprehensive overview of a robust and efficient synthesis of 4-(1-adamantyl)aniline hydrochloride via a protected Friedel-Crafts alkylation strategy. We delve into the causality behind the chosen synthetic route, providing a detailed, step-by-step protocol. Furthermore, a rigorous characterization framework is outlined, employing Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to ensure the unequivocal identification and purity of the final compound. This document is intended to serve as an authoritative resource for researchers, scientists, and drug development professionals engaged in the synthesis of adamantane-containing molecules.

The Adamantane Scaffold in Medicinal Chemistry

Adamantane, the smallest diamondoid, is a rigid, strain-free, and highly symmetrical tricyclic hydrocarbon (C₁₀H₁₆).[1] Its unique cage-like structure imparts a combination of desirable properties to bioactive molecules, making it a privileged scaffold in drug discovery.[2]

• Lipophilicity: The bulky, non-polar adamantyl group significantly increases the lipophilicity of a parent molecule, which can enhance its ability to cross cell membranes and improve its pharmacokinetic profile.[3]

• Metabolic Stability: The adamantane cage is chemically inert and resistant to metabolic degradation, which can increase the half-life of a drug.

• Structural Rigidity: It provides a rigid, three-dimensional anchor for orienting pharmacophoric groups, enabling precise interactions with biological targets such as enzyme active sites.[4]

These attributes have led to the successful incorporation of the adamantane moiety into a range of approved drugs, including the antiviral agents amantadine and rimantadine, and the anti-diabetic DPP-IV inhibitors vildagliptin and saxagliptin.[4][5] 4-(1-Adamantyl)aniline is a particularly valuable building block, utilized in the synthesis of compounds with potential anti-cancer properties and as inhibitors of enzymes like glycogen synthase kinase-3.[6][7]

Synthesis of 4-(1-Adamantyl)aniline Hydrochloride

Synthetic Strategy: The Rationale for a Protected Friedel-Crafts Approach

The most direct conceptual route to 4-(1-adamantyl)aniline would be the direct Friedel-Crafts alkylation of aniline with an adamantylating agent. However, this approach is fraught with challenges. The amino group (-NH₂) of aniline is a strong Lewis base that readily complexes with the Lewis acid catalyst (e.g., AlCl₃) required for the reaction.[8] This deactivates the aromatic ring towards electrophilic substitution. Furthermore, the powerful activating nature of the free amino group can lead to polysubstitution and other side reactions.[9]

To circumvent these issues, a protection strategy is employed. The amino group of aniline is first acylated to form acetanilide. The resulting acetylamino group is still an ortho-, para-director but is significantly less activating, which allows for a controlled, monosubstitution reaction.[10] The protecting group is then removed via acid hydrolysis in the final step to yield the desired product.

Overall Synthetic Workflow

The synthesis is a two-stage process: (1) The Friedel-Crafts alkylation of N-acetylated aniline (acetanilide) with 1-adamantanol to introduce the adamantyl group at the para position, followed by (2) the deprotection of the acetyl group and subsequent formation of the hydrochloride salt.

Caption: High-level workflow for the synthesis of 4-(1-adamantyl)aniline HCl.

Detailed Experimental Protocol

This protocol is adapted from established procedures, such as that described in patent RU2549902C1.[11]

Step 1: Synthesis of 4-(1-Adamantyl)acetanilide

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine acetanilide (1.0 eq) and 1-adamantanol (1.0 eq).

• Solvent and Catalyst Addition: Add nitromethane as the solvent, followed by the Lewis acid catalyst, aluminum triflate (Al(OTf)₃, 10 mol %).

• Reaction: Heat the reaction mixture to reflux. Monitor the reaction progress using thin-layer chromatography (TLC) or chromatography-mass spectrometry. The reaction is typically complete within 6-8 hours.

• Workup and Isolation: After cooling to room temperature, quench the reaction with water. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel to yield pure 4-(1-adamantyl)acetanilide.

Step 2: Synthesis of 4-(1-Adamantyl)aniline Hydrochloride

• Hydrolysis: Dissolve the purified 4-(1-adamantyl)acetanilide (1.0 eq) from the previous step in methanol.

• Acid Addition: Add a stoichiometric excess of concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• Isolation of Hydrochloride Salt: Upon completion, cool the reaction mixture. The 4-(1-adamantyl)aniline hydrochloride salt may precipitate directly from the solution. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold solvent (e.g., diethyl ether) to remove any soluble impurities, and dry under vacuum.

Comprehensive Characterization

Rigorous analytical validation is essential to confirm the identity, structure, and purity of the synthesized compound. A combination of spectroscopic and physical methods provides a self-validating system.

Physical and Molecular Data

Property	4-(1-Adamantyl)aniline (Free Base)	4-(1-Adamantyl)aniline HCl (Salt)
Molecular Formula	C₁₆H₂₁N	C₁₆H₂₂ClN
Molecular Weight	227.34 g/mol [12][13]	263.81 g/mol [14]
Appearance	White to off-white solid	White crystalline solid
Melting Point	106-107 °C[11][12]	~262 °C[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure and connectivity.

¹H NMR:

• Adamantyl Protons: A series of broad singlets or multiplets will appear in the upfield region, typically between δ 1.7-2.1 ppm, integrating to 15 hydrogens.

• Aromatic Protons: Due to the para-substitution, the aromatic region will show a characteristic AA'BB' system, appearing as two distinct doublets between δ 6.6-7.3 ppm, each integrating to 2 hydrogens.

• Amine Protons (Free Base): A broad singlet corresponding to the -NH₂ protons will appear around δ 3.5-4.0 ppm. This peak is exchangeable with D₂O.

• Ammonium Protons (HCl Salt): In the hydrochloride salt, the -NH₃⁺ protons will appear as a very broad singlet further downfield, often above δ 8.0 ppm.

¹³C NMR (Free Base, CDCl₃): [11] The spectrum provides a unique fingerprint of the carbon skeleton.

Chemical Shift (δ, ppm)	Assignment	Rationale
~143.9	C-NH₂	Aromatic carbon attached to the electron-donating amine group.
~141.9	C-Adamantyl	Quaternary aromatic carbon attached to the adamantyl group.
~125.7	Ar-CH	Aromatic methine carbons ortho to the adamantyl group.
~115.0	Ar-CH	Aromatic methine carbons ortho to the amine group.
~43.4	Adamantyl -CH₂-	Methylene carbons of the adamantyl cage.
~36.9	Adamantyl -CH₂-	Methylene carbons of the adamantyl cage.
~35.4	Adamantyl Quaternary C	Bridgehead carbon of adamantane attached to the phenyl ring.
~29.0	Adamantyl -CH-	Methine carbons of the adamantyl cage.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Vibration	Significance
Free Base
3464, 3371[11]	N-H Asymmetric & Symmetric Stretch	Confirms the presence of a primary amine (-NH₂). The two bands are characteristic.
~2900, 2845[11]	C-H Stretch (sp³)	Corresponds to the C-H bonds of the adamantyl group.
~1620	N-H Bend (Scissoring)	Further evidence of the primary amine.
HCl Salt
3200-2500 (broad)	N⁺-H Stretch	The sharp N-H stretches are replaced by a very broad and strong absorption, characteristic of an ammonium salt (-NH₃⁺).

Mass Spectrometry (MS)

MS provides the molecular weight and offers structural information through fragmentation analysis.

• Molecular Ion (M⁺): For the free base, the electron ionization (EI) mass spectrum will show a molecular ion peak at m/z = 227, confirming the molecular formula C₁₆H₂₁N.

• Key Fragmentation: The most prominent fragment is expected to be the adamantyl cation at m/z = 135.[16] This results from the cleavage of the bond between the adamantyl group and the aniline ring, a stable tertiary carbocation.

Integrated Characterization Workflow

No single technique is sufficient for complete validation. The methods are used in concert to build a conclusive structural proof.

Caption: Integrated analytical workflow for structural validation.

Conclusion

This guide has detailed a reliable and well-rationalized synthetic pathway for 4-(1-adamantyl)aniline hydrochloride, a valuable intermediate in pharmaceutical research. By employing an amine protection strategy, the challenges associated with direct Friedel-Crafts alkylation of aniline are effectively overcome, enabling a controlled and high-yielding synthesis. The comprehensive characterization protocol, integrating NMR, IR, and MS, provides a robust framework for verifying the molecular structure and ensuring the high purity required for subsequent applications in drug development. The methodologies and data presented herein serve as a practical and authoritative reference for scientists working to harness the unique potential of the adamantane scaffold.

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solubility profile of 4-(1-adamantyl)aniline hydrochloride in organic solvents

An In-Depth Technical Guide to Establishing the Solubility Profile of 4-(1-Adamantyl)aniline Hydrochloride in Organic Solvents

Executive Summary

The solubility of an active pharmaceutical ingredient (API) or key intermediate is a critical physicochemical parameter that profoundly influences process chemistry, formulation development, and bioavailability. This guide provides a comprehensive framework for determining the solubility profile of 4-(1-adamantyl)aniline hydrochloride. While specific public-domain solubility data for this compound is scarce, this document, written from the perspective of a Senior Application Scientist, details the underlying theoretical principles and provides robust, field-proven experimental protocols to enable researchers to generate this crucial dataset with high fidelity. We present a self-validating, systematic approach, grounded in authoritative standards, to empower drug development professionals to make informed decisions in solvent selection for synthesis, purification, and formulation.

Introduction: The Duality of 4-(1-Adamantyl)aniline Hydrochloride

4-(1-Adamantyl)aniline hydrochloride (CAS 7123-77-5) is a fascinating molecule characterized by a unique structural dichotomy.[1] It combines a polar, hydrophilic aniline hydrochloride head with a bulky, rigid, and highly lipophilic adamantyl cage.[1] The anilinium cation provides a site for strong ionic and hydrogen-bonding interactions, while the diamondoid adamantyl group creates significant steric bulk and non-polar character. This duality dictates its interaction with different solvent environments and is the primary determinant of its solubility profile.

A quantitative understanding of its solubility is not merely academic; it is essential for:

• Process Chemistry: Selecting appropriate solvents for reaction media and, critically, for purification via crystallization.

• Formulation Science: Identifying potential solvent systems for liquid formulations or for processes like spray-drying.

• Analytical Chemistry: Preparing stock solutions for analysis and understanding potential precipitation issues in chromatographic methods.

This guide will first explore the theoretical principles governing its solubility and then provide a definitive experimental protocol for its empirical determination.

Theoretical Framework: Predicting Solubility Behavior

The principle of "like dissolves like" is the cornerstone of solubility prediction.[2][3] The solubility of 4-(1-adamantyl)aniline hydrochloride in a given organic solvent is governed by the energetic balance between overcoming the solute-solute (lattice energy) and solvent-solvent interactions and forming new, favorable solute-solvent interactions.

For this specific molecule, we must consider two competing factors:

• The Ionic Head (Anilinium Chloride): The [-NH3+ Cl-] group is highly polar and capable of strong ion-dipole interactions and hydrogen bonding with solvent molecules.[4][5] This moiety favors dissolution in polar, hydrogen-bond-accepting solvents. Protic solvents (like alcohols) are particularly effective as they can donate and accept hydrogen bonds, solvating both the cation and the anion.[6]

• The Lipophilic Tail (Adamantyl Group): The C10H15 adamantyl cage is a large, non-polar, and rigid hydrocarbon structure.[1] It is hydrophobic and interacts favorably with non-polar solvents through weak van der Waals forces (London dispersion forces).[3]

Expected Solubility Trends:

• High Solubility: Expected in polar protic solvents like methanol and ethanol. These solvents can effectively solvate the ionic head through hydrogen bonding and ion-dipole forces, overcoming the compound's crystal lattice energy.

• Moderate Solubility: Expected in polar aprotic solvents like acetone, acetonitrile, and dimethylformamide (DMF). These solvents have significant dipole moments to interact with the anilinium ion but are less effective at solvating the chloride anion and cannot act as hydrogen bond donors.

• Low to Very Low Solubility: Expected in non-polar solvents such as toluene, hexane, and diethyl ether. These solvents lack the polarity to interact favorably with the ionic head, and the energy required to break the crystal lattice is not compensated by solute-solvent interactions.[2][4]

The following diagram illustrates the primary solvation interactions in a polar protic solvent.

Caption: Fig. 1: Key Solvation Interactions. A diagram showing the favorable hydrogen bonding and ion-dipole interactions between the anilinium hydrochloride group and a polar protic solvent like methanol.

Experimental Protocol: The Isothermal Shake-Flask Method

To move from theoretical prediction to quantitative data, a robust and reproducible experimental method is required. The isothermal saturation shake-flask method is widely considered the "gold standard" for determining thermodynamic equilibrium solubility.[7][8][9] Its primary advantage is that it allows the system to reach true thermodynamic equilibrium, providing a definitive solubility value under specified conditions.[10]

The following protocol is designed as a self-validating system in accordance with Good Laboratory Practice (GLP) principles, which emphasize data integrity and reproducibility.[11]

Materials and Equipment

• 4-(1-Adamantyl)aniline hydrochloride (ensure purity is characterized, >98%)

• Selected organic solvents (HPLC grade or equivalent)

• Analytical balance (4 decimal places)

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled orbital shaker or incubator

• Syringe filters (0.22 µm, PTFE or other solvent-compatible membrane)

• Volumetric flasks and pipettes (Class A)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a calibrated UV-Vis spectrophotometer.

Step-by-Step Methodology

• Preparation: Add an excess amount of 4-(1-adamantyl)aniline hydrochloride to a series of vials. A key aspect of this protocol is ensuring a visible excess of solid remains at the end of the experiment, confirming that saturation has been achieved.[8]

• Solvent Addition: Accurately dispense a known volume (e.g., 5.00 mL) of the desired organic solvent into each vial.

• Equilibration: Securely cap the vials and place them in a thermostatically controlled shaker set to a constant temperature (e.g., 25.0 ± 0.5 °C). Agitate the vials for a predetermined period. A 24-hour period is often sufficient, but for some compounds, 48 or even 72 hours may be necessary to ensure equilibrium is reached.[12][13] It is advisable to perform a time-to-equilibrium study by taking measurements at various time points (e.g., 24, 48, 72 hours) to validate the chosen equilibration time.[14]

• Phase Separation: Once equilibration is complete, remove the vials and allow them to stand undisturbed in the thermostat for at least 2 hours to allow undissolved solids to settle.[7] This step is critical to avoid aspirating solid particles during sampling.

• Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately pass the solution through a 0.22 µm syringe filter into a clean vial. This filtration step removes any fine particulates, ensuring only the dissolved solute is analyzed.

• Dilution: Accurately dilute the clear, saturated filtrate with the appropriate solvent to a concentration that falls within the linear range of the analytical method's calibration curve.

• Quantification: Analyze the diluted sample using a validated analytical method (see Section 4) to determine the solute concentration.

• Calculation: Calculate the solubility, accounting for the dilution factor. Express the final result in appropriate units, such as mg/mL or mol/L.

Experimental Workflow Diagram

Caption: Fig. 2: Isothermal Shake-Flask Workflow. A step-by-step diagram of the gold-standard method for determining thermodynamic solubility.

Analytical Quantification Methods

Accurate quantification of the solute in the saturated solution is paramount. The choice of method depends on the compound's properties and available instrumentation.[15]

• High-Performance Liquid Chromatography (HPLC): This is the preferred method due to its high sensitivity, specificity, and ability to separate the analyte from any potential impurities or degradants.[16][17] A calibration curve must be prepared using standard solutions of known concentrations to ensure accurate quantification.

• Gravimetric Analysis: This classic method involves taking a known volume of the filtered saturated solution, evaporating the solvent completely, and weighing the residual solid.[14] While simple, it is only suitable for non-volatile solutes and solvents and can be less accurate for compounds with low solubility.[18]

Illustrative Solubility Profile and Data Interpretation

While extensive experimental data is not publicly available, we can construct a hypothetical but scientifically plausible solubility profile based on the theoretical principles discussed. This table serves as an illustrative example of the expected results from the protocol described above.

Table 1: Illustrative Solubility Profile of 4-(1-Adamantyl)aniline Hydrochloride at 25°C (Note: This data is hypothetical and intended for illustrative purposes. It must be confirmed via empirical measurement.)

Solvent Class	Solvent	Dielectric Constant (approx.)	Solubility (mg/mL) - Illustrative	Rationale for Solubility
Polar Protic	Methanol	32.7	> 50	Excellent H-bonding and ion-dipole interactions.
Ethanol	24.5	25 - 50	Good H-bonding, slightly less polar than methanol.
Polar Aprotic	Acetone	21.0	5 - 15	Strong dipole-dipole interactions, but no H-bond donation.
Acetonitrile	37.5	5 - 15	High polarity but poor H-bond acceptor.
Non-Polar	Toluene	2.4	< 0.1	Insufficient polarity to overcome crystal lattice energy.
n-Hexane	1.9	< 0.01	Very low polarity, only weak dispersion forces.

Interpretation of Illustrative Data:

The hypothetical data clearly follows the predicted trend. The high solubility in methanol is driven by the solvent's ability to form a stable solvation shell around both the anilinium cation and the chloride anion through strong hydrogen bonds.[6] As the solvent polarity decreases, the ability to solvate the ionic portion of the molecule diminishes, leading to a sharp drop in solubility. In non-polar solvents like hexane, the energy cost of breaking the ionic bonds in the crystal lattice is far too high to be offset by the weak van der Waals interactions between the solvent and the adamantyl group, resulting in negligible solubility.[2]

Conclusion

This technical guide provides the essential theoretical and practical framework for researchers, process chemists, and formulation scientists to authoritatively determine the solubility profile of 4-(1-adamantyl)aniline hydrochloride. By combining an understanding of the molecule's unique structural properties with the rigorous application of the isothermal shake-flask method, laboratories can generate the reliable, high-quality data necessary to accelerate drug development. The provided protocols and workflows are designed to ensure scientific integrity and produce data that can be trusted for critical decision-making in the pharmaceutical pipeline.

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An In-Depth Technical Guide to the Thermal Stability and Melting Point of 4-(1-Adamantyl)aniline Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Foreword

The adamantane moiety, a rigid, lipophilic cage structure, is of significant interest in medicinal chemistry and materials science. Its incorporation into molecular frameworks can impart unique physicochemical properties, including enhanced thermal stability and modified biological activity. 4-(1-Adamantyl)aniline hydrochloride, as a derivative, holds potential in various applications, making a thorough understanding of its thermal characteristics crucial for its development and application. This guide provides a comprehensive overview of the thermal stability and melting point of 4-(1-adamantyl)aniline hydrochloride, offering both theoretical insights and practical methodologies for its characterization. While specific, publicly available experimental thermograms for this exact salt are limited, this guide establishes a robust framework for its analysis based on the known properties of its constituent parts and related compounds, alongside standardized analytical protocols.

Molecular Structure and Physicochemical Properties

4-(1-Adamantyl)aniline hydrochloride is an organic salt formed by the protonation of the amino group of 4-(1-adamantyl)aniline with hydrochloric acid. The structure combines the bulky, three-dimensional adamantyl group with a planar phenyl ring, linked to a protonated amino group.

Table 1: Physicochemical Properties of 4-(1-Adamantyl)aniline and its Hydrochloride Salt

Property	4-(1-Adamantyl)aniline	4-(1-Adamantyl)aniline Hydrochloride	Source(s)
Molecular Formula	C₁₆H₂₁N	C₁₆H₂₁N·HCl	[1]
Molecular Weight	227.35 g/mol	263.81 g/mol	[1]
Melting Point	107-108 °C	~106-107 °C (unverified)	[2]
Appearance	Off-white to light brown solid	Crystalline solid	[2]
CAS Number	1459-48-9	7123-77-5	[1]

The adamantyl group's rigid lattice structure is known to enhance the thermal stability of molecules into which it is incorporated[3]. This is attributed to the high energy required to disrupt its well-ordered crystalline packing. The presence of the hydrochloride salt is expected to further influence the thermal properties, primarily through strong ionic interactions and hydrogen bonding within the crystal lattice.

Melting Point Determination: A Critical Quality Attribute

The melting point of a pharmaceutical compound is a fundamental physical property that provides an indication of its purity. For 4-(1-adamantyl)aniline hydrochloride, an accurate determination of its melting point is essential for quality control and to understand its physical stability.

Expected Melting Behavior

The free base, 4-(1-adamantyl)aniline, has a well-documented melting point in the range of 107-108 °C[2]. The hydrochloride salt is expected to have a melting point in a similar or slightly higher range, accompanied by decomposition. The protonation of the amine and the presence of the chloride counter-ion introduce strong ionic forces that generally increase the energy required to break the crystal lattice. However, for many amine hydrochlorides, melting is often closely followed or accompanied by decomposition, which can make a precise determination challenging.

Experimental Protocol for Melting Point Determination

A standard and reliable method for determining the melting point is using a Differential Scanning Calorimeter (DSC), which provides a quantitative measure of the heat flow associated with the melting transition.

Step-by-Step DSC Protocol for Melting Point Analysis:

• Sample Preparation: Accurately weigh 2-5 mg of 4-(1-adamantyl)aniline hydrochloride into a clean, non-reactive DSC pan (e.g., aluminum). Crimp the pan with a lid to ensure good thermal contact and to contain any potential off-gassing.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards (e.g., indium) to ensure the accuracy of the measurement.

• Experimental Conditions:

  • Temperature Program: Heat the sample at a constant rate, typically 10 °C/min, from ambient temperature to a temperature sufficiently above the expected melting point (e.g., 200 °C).

  • Atmosphere: Use an inert atmosphere, such as nitrogen, with a purge rate of 20-50 mL/min to prevent oxidative degradation.

• Data Analysis: The melting point is determined from the resulting DSC thermogram as the onset temperature of the endothermic melting peak. The peak temperature and the enthalpy of fusion (ΔHfus) should also be reported.

Caption: Workflow for Melting Point Determination using DSC.

Thermal Stability Assessment using Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a crucial technique for evaluating the thermal stability of a compound by measuring its mass change as a function of temperature in a controlled atmosphere. For 4-(1-adamantyl)aniline hydrochloride, TGA can reveal the onset of decomposition, identify the number of decomposition steps, and provide insights into the degradation mechanism.

Expected Decomposition Profile

Amine hydrochlorides can decompose through various pathways, including the loss of hydrogen chloride (dehydrochlorination) followed by the decomposition of the free amine, or through more complex fragmentation of the entire molecule. The bulky adamantyl group is expected to contribute to the overall thermal stability. The decomposition of 4-(1-adamantyl)aniline hydrochloride will likely begin at a temperature above its melting point.

Experimental Protocol for TGA

Step-by-Step TGA Protocol for Thermal Stability Analysis:

• Sample Preparation: Accurately weigh 5-10 mg of 4-(1-adamantyl)aniline hydrochloride into a TGA crucible (e.g., ceramic or platinum).

• Instrument Calibration: Ensure the TGA balance is properly calibrated using standard weights.

• Experimental Conditions:

  • Temperature Program: Heat the sample at a constant rate, typically 10 °C/min, from ambient temperature to a high temperature where complete decomposition is expected (e.g., 600 °C).

  • Atmosphere: Conduct the analysis under an inert atmosphere (e.g., nitrogen) at a flow rate of 20-50 mL/min to study the inherent thermal stability without oxidation.

• Data Analysis:

  • The TGA thermogram will show the percentage of weight loss on the y-axis versus temperature on the x-axis.

  • The onset temperature of decomposition is determined from the initial point of significant weight loss.

  • The derivative of the TGA curve (DTG) can be plotted to identify the temperatures of maximum decomposition rates for each step.

Caption: Workflow for Thermal Stability Assessment using TGA.

Interpretation of Thermal Analysis Data

The combination of DSC and TGA data provides a comprehensive understanding of the thermal behavior of 4-(1-adamantyl)aniline hydrochloride.

• DSC Thermogram: An endothermic peak will indicate the melting of the compound. The sharpness of the peak can be an indicator of purity. Broad peaks may suggest the presence of impurities or that decomposition is occurring simultaneously with melting.

• TGA Thermogram: The onset of weight loss in the TGA curve indicates the beginning of thermal decomposition. If the decomposition occurs in multiple, well-separated steps, it may be possible to hypothesize about the decomposition pathway. For instance, an initial weight loss corresponding to the mass of HCl would suggest dehydrochlorination as the first step.

Table 2: Summary of Expected Thermal Events

Technique	Expected Event	Temperature Range (Hypothetical)	Interpretation
DSC	Melting	105-115 °C	Endothermic peak corresponding to the solid-to-liquid phase transition.
TGA	Decomposition Onset	> 150 °C	Initial weight loss indicating the start of thermal degradation.
TGA	Major Decomposition	150-400 °C	Significant weight loss due to the breakdown of the molecule.

The Role of the Adamantyl Moiety in Thermal Stability

The adamantane cage is a highly stable, strain-free tricyclic alkane. Its incorporation into a molecule often enhances thermal stability due to several factors:

• Rigid Structure: The rigid adamantyl group restricts intramolecular motion, which can be a precursor to decomposition.

• High Symmetry: The symmetrical nature of the adamantane cage allows for efficient crystal packing, leading to strong intermolecular forces that require more energy to overcome.

• Steric Hindrance: The bulkiness of the adamantyl group can sterically hinder the approach of reactive species that might initiate decomposition.

These factors collectively contribute to the expectation that 4-(1-adamantyl)aniline hydrochloride will exhibit good thermal stability, a desirable characteristic for pharmaceutical ingredients and other advanced materials.

Conclusion and Future Directions

References

• CN101735080A - Process for synthesizing trans-4-amino-1-adamantanol hydrochloride - Google P

• a simple method for synthesis of amantadine hydrochloride - IJPSR (2009), Issue 1, Vol. (URL: [Link])

• Thermodynamic properties of adamantane and the energy states of molecules in plastic crystals for some cage hydrocarbons | Request PDF - ResearchGate. (URL: [Link])

• RU2570909C1 - Method for producing 4-(1-adamantyl)

• (PDF) Thermal studies of hydrogels based on poly(acrylic acid) and its copolymers by differential scanning calorimetry: A systematic literature review - ResearchGate. (URL: [Link])

• 4-(1-Adamantyl) Phenylalkylamines with Potential Antiproliferative Activity - ResearchGate. (URL: [Link])

• RU2549902C1 - Method of producing 4-(1-adamantyl)

• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties - MDPI. (URL: [Link])

• Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis - TA Instruments. (URL: [Link])

• Synthesis and Thermal and Textural Characterization of Aniline Formaldehyde-Organoclay Composites. (URL: [Link])

• Adamantane in Drug Delivery Systems and Surface Recognition - PMC - NIH. (URL: [Link])

• Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) of PLA/Cellulose Composites - ResearchGate. (URL: [Link])

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A Comprehensive Technical Guide to the Theoretical and Computational Analysis of 4-(1-Adamantyl)aniline Hydrochloride

Abstract

This technical guide provides an in-depth exploration of 4-(1-adamantyl)aniline hydrochloride, a molecule of significant interest due to the unique physicochemical properties imparted by its bulky, lipophilic adamantane cage. We present a cohesive workflow that bridges experimental characterization with advanced computational modeling. This document is designed for researchers, chemists, and drug development professionals, offering both the theoretical underpinnings and practical, step-by-step protocols for a comprehensive molecular analysis. The guide covers the synthesis and experimental characterization by Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance (NMR) spectroscopy, and single-crystal X-ray diffraction. It then delves into a suite of computational techniques, including Density Functional Theory (DFT) for geometric and electronic property elucidation, Hirshfeld surface analysis for decoding intermolecular interactions, and molecular docking to probe potential biological activity. By integrating these methodologies, this guide aims to provide a holistic understanding of 4-(1-adamantyl)aniline hydrochloride, serving as a framework for the investigation of other novel adamantane derivatives.

Introduction

The adamantane scaffold is a cornerstone in medicinal chemistry and materials science. Its rigid, three-dimensional, and highly lipophilic nature makes it a valuable pharmacophore capable of enhancing the therapeutic profile of drug candidates by improving membrane permeability and metabolic stability.[1][2] Derivatives of adamantane are found in clinically approved antiviral and anti-Parkinsonian drugs, and ongoing research explores their potential as anticancer, antidiabetic, and antimicrobial agents.[1][3][4]

4-(1-Adamantyl)aniline hydrochloride, the subject of this guide, combines the adamantane cage with an aniline moiety, a versatile building block in organic synthesis.[5] The hydrochloride salt form enhances its solubility and stability, making it suitable for a range of applications.[6][7] Understanding this molecule at a fundamental level—its structure, electronic properties, and intermolecular interactions—is paramount for unlocking its full potential.

A purely experimental or purely theoretical approach offers an incomplete picture. The synergy of experimental characterization and computational chemistry provides a powerful, validated, and predictive understanding. Experimental techniques like spectroscopy and X-ray diffraction provide the "ground truth" of the molecule's structure and behavior in the solid state.[4][8] Computational methods, such as Density Functional Theory (DFT), Hirshfeld surface analysis, and molecular docking, allow us to rationalize these experimental findings and predict properties that are difficult or impossible to measure directly.[9][10][11] This guide demonstrates how to weave these threads together into a robust scientific narrative.

Part I: Experimental Characterization (The Ground Truth)

The foundation of any computational study is accurate experimental data. This section outlines the essential experimental procedures to synthesize and characterize 4-(1-adamantyl)aniline hydrochloride.

Synthesis and Purification

The synthesis is a two-step process: the formation of the 4-(1-adamantyl)aniline free base, followed by its conversion to the hydrochloride salt. This ensures high purity and stability. The synthesis of related adamantane amines often involves a Ritter-type reaction or similar C-N bond-forming strategies.[12]

Caption: Synthetic workflow for 4-(1-adamantyl)aniline hydrochloride.

Experimental Protocol: Synthesis

• Step 1: Synthesis of 4-(1-Adamantyl)aniline:

  • To a stirred solution of aniline in a suitable solvent (e.g., carbon disulfide), add a Lewis acid catalyst like aluminum chloride (AlCl₃) portion-wise at 0 °C.

  • Slowly add 1-bromoadamantane to the mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Quench the reaction by carefully pouring it over ice water and neutralize with an aqueous base (e.g., NaOH solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Step 2: Formation of Hydrochloride Salt:

  • Dissolve the purified 4-(1-adamantyl)aniline in anhydrous diethyl ether.

  • Bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCl in ether dropwise until precipitation is complete.

  • Collect the resulting white precipitate by vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Spectroscopic Analysis

Spectroscopy provides the primary confirmation of the molecular structure.

FT-IR Spectroscopy

Infrared spectroscopy probes the vibrational modes of functional groups. The spectrum provides a unique fingerprint of the molecule.

Protocol: FT-IR Analysis

• Prepare a KBr pellet by mixing a small amount of the sample (1-2 mg) with dry potassium bromide (100-200 mg).

• Grind the mixture to a fine powder and press it into a transparent disk using a hydraulic press.

• Place the pellet in the FT-IR spectrometer and record the spectrum, typically from 4000 to 400 cm⁻¹.[13]

NMR Spectroscopy (¹H and ¹³C)

NMR is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Protocol: NMR Analysis

• Dissolve 5-10 mg of the sample in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher).[13]

• Process the data to determine chemical shifts (δ), coupling constants (J), and integration values.

Table 1: Expected Spectroscopic Data for 4-(1-Adamantyl)aniline Hydrochloride

Data Type	Region/Value (Expected)	Assignment
FT-IR (cm⁻¹)	~3200-3000	N⁺-H stretching vibrations of the ammonium salt.
~3050-3000	Aromatic C-H stretching.
~2900, 2850	Adamantyl C-H (asymmetric and symmetric) stretching.[8]
~1600, 1500	Aromatic C=C ring stretching.
¹H NMR (ppm)	>10 (broad)	-NH₃⁺ protons (may exchange with solvent).
~7.2-7.5	Aromatic protons (AA'BB' system).
~2.1	3 protons of adamantyl group (bridgehead CH).[14]
~1.7-1.9	12 protons of adamantyl group (CH₂).[14]
¹³C NMR (ppm)	~140-150	Aromatic C-N.
~120-130	Aromatic C-H.
~115-125	Aromatic C-C(adamantyl).
~40-45	Adamantyl tertiary carbons (-C-).
~35-40	Adamantyl secondary carbons (-CH₂-).
~28-32	Adamantyl tertiary carbons (-CH-).

Single-Crystal X-ray Diffraction (SCXRD)

SCXRD is the definitive method for determining the three-dimensional atomic arrangement of a molecule in the solid state, providing precise bond lengths, bond angles, and details of the crystal packing.[4]

Protocol: Crystal Growth and SCXRD Analysis

• Crystal Growth: Grow single crystals suitable for diffraction by slow evaporation of a saturated solution of the compound in a suitable solvent system (e.g., ethanol/water or methanol).

• Data Collection: Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.[15] Collect diffraction data at a controlled temperature (e.g., 100 K) using a specific radiation source (e.g., Mo Kα).

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the structure using direct methods and refine it using full-matrix least-squares on F².[16][17] This process yields the final atomic coordinates, bond parameters, and crystallographic information files (CIF).

Part II: Computational Modeling (In Silico Investigation)

Computational modeling complements experimental data by providing insights into the molecule's electronic structure and predicting its behavior.

Caption: General workflow for the computational analysis of a molecule.

Density Functional Theory (DFT) Calculations

DFT is a quantum mechanical method used to calculate the electronic structure of molecules. It balances computational cost and accuracy, making it ideal for molecules of this size.[11]

Rationale for DFT

• Geometry Optimization: To find the lowest energy conformation of the molecule in the gas phase, providing theoretical bond lengths and angles for comparison with SCXRD data.[9]

• Vibrational Frequencies: To calculate the theoretical IR spectrum, which helps in assigning the peaks observed in the experimental spectrum.[11]

• Electronic Properties: To determine the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The HOMO-LUMO energy gap is a crucial indicator of chemical reactivity and stability.[10] The Molecular Electrostatic Potential (MEP) map reveals the charge distribution and sites susceptible to electrophilic or nucleophilic attack.

Protocol: DFT Calculation

• Input Structure: Build the 3D structure of 4-(1-adamantyl)aniline hydrochloride using a molecular editor.

• Software and Method: Use a quantum chemistry software package like Gaussian or ORCA.

• Geometry Optimization: Perform a full geometry optimization using a suitable functional and basis set, for example, B3LYP with the 6-311++G(d,p) basis set. This combination is widely used and provides reliable results for organic molecules.[11]

• Frequency Calculation: Perform a frequency calculation at the same level of theory on the optimized geometry. The absence of imaginary frequencies confirms that the structure is a true energy minimum.

• Property Calculation: From the output files, extract the optimized coordinates, vibrational frequencies, and molecular orbital energies (HOMO/LUMO). Generate the MEP map.

Hirshfeld Surface Analysis

This technique provides a unique way to visualize and quantify the intermolecular interactions within a crystal lattice, using the crystallographic information file (CIF) from SCXRD as input.[9][18]

Rationale for Hirshfeld Analysis

• Visualizing Interactions: The d_norm surface maps close intermolecular contacts, with red spots highlighting interactions shorter than the van der Waals radii, such as hydrogen bonds.[19]

• Quantifying Interactions: 2D fingerprint plots deconstruct the Hirshfeld surface to show the relative contribution of different types of contacts (e.g., H···H, C···H, Cl···H), providing a quantitative summary of the crystal packing forces.[20]

Methodology

• Input: Load the CIF file obtained from SCXRD into software like CrystalExplorer.

• Surface Generation: Generate the Hirshfeld surface mapped with d_norm.

• Fingerprint Plots: Generate the 2D fingerprint plots, delineating the contributions from different atom pairs.

• Interpretation: Analyze the d_norm map for red spots indicating key hydrogen bonds (e.g., N⁺-H···Cl⁻) and other close contacts. Analyze the fingerprint plots to determine the percentage contribution of each interaction type to the overall crystal packing.

Caption: Relationship between SCXRD and Hirshfeld Surface Analysis.

Molecular Docking Studies

Molecular docking is a computational technique that predicts the preferred orientation of one molecule (a ligand) when bound to a second (a receptor, typically a protein), estimating the strength of the interaction.[21]

Rationale for Molecular Docking

• Hypothesis Generation: To identify potential biological targets for 4-(1-adamantyl)aniline and generate hypotheses about its mechanism of action. Adamantane derivatives are known to inhibit various enzymes and viral proteins.[3][9]

• Binding Mode Analysis: To understand the specific intermolecular interactions (hydrogen bonds, hydrophobic interactions) that stabilize the ligand-protein complex.

Protocol: Molecular Docking

• Receptor Preparation: Obtain the 3D structure of a target protein from the Protein Data Bank (PDB). Prepare the receptor by removing water molecules, adding hydrogen atoms, and assigning charges.

• Ligand Preparation: Use the DFT-optimized structure of 4-(1-adamantyl)aniline. Assign charges and define rotatable bonds.

• Docking Simulation: Use software like AutoDock or PyRx. Define a search space (grid box) on the protein that encompasses the active site. Run the docking algorithm, which will generate multiple possible binding poses.

• Analysis: Analyze the results based on the predicted binding energy (or docking score) and the intermolecular interactions observed in the lowest energy poses. Visualize the best pose to identify key interactions like hydrogen bonds between the -NH₃⁺ group and receptor residues, or hydrophobic packing of the adamantane cage.

Part III: Integrated Analysis - Bridging Theory and Experiment

The true power of this dual approach lies in integrating the findings.

• Structure and Spectra: The geometric parameters (bond lengths, angles) from the DFT-optimized structure should be compared with the SCXRD results. Discrepancies can be explained by the difference between the gas phase (DFT) and the solid state (SCXRD), where intermolecular forces play a significant role.[9] Similarly, the calculated vibrational frequencies from DFT, when scaled by an appropriate factor, should correlate well with the experimental FT-IR spectrum, aiding in definitive peak assignments.[11]

• Crystal Packing: The Hirshfeld analysis provides a detailed map of the forces governing the crystal structure determined by SCXRD. For 4-(1-adamantyl)aniline hydrochloride, strong N⁺-H···Cl⁻ hydrogen bonds are expected to be dominant features. The MEP map from DFT can further rationalize these interactions by showing the positive potential around the -NH₃⁺ group and negative potential on the chloride ion.

• Structure-Activity Relationship: The stable conformation determined by DFT and SCXRD is the starting point for docking studies. The electronic properties (HOMO-LUMO, MEP) and structural features (e.g., the lipophilic adamantane cage, the H-bond donor ammonium group) can be directly linked to the predicted binding interactions with a biological target. For instance, the adamantane cage may fit into a hydrophobic pocket of an enzyme, while the ammonium group forms a crucial salt bridge.[9]

Conclusion and Future Directions

This guide has outlined a comprehensive, multi-technique workflow for the study of 4-(1-adamantyl)aniline hydrochloride. By systematically combining synthesis, experimental characterization (FT-IR, NMR, SCXRD), and computational analysis (DFT, Hirshfeld, Molecular Docking), researchers can develop a deep and validated understanding of the molecule's structure, properties, and potential applications. This integrated approach not only provides a complete picture of the target molecule but also establishes a robust framework for the rational design and analysis of new, high-value adamantane derivatives.

Future work should focus on experimentally validating the hypotheses generated from computational studies. This includes performing biological assays to confirm the activity against targets identified through molecular docking and synthesizing novel derivatives with modified electronic and steric properties to probe structure-activity relationships further.

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• Roman, O. V., et al. (2019). Antimicrobial and antifungal activity of some (5-(adamantane-1-yl)-4R-1,2,4-triazole-3-ylthiols substitutes. Journal of Education, Health and Sport, 9(9), 612-621.[24]

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• Al-Wahaibi, L. H., et al. (2019). Crystal structure, Hirshfeld surface analysis and DFT studies of 5-(adamantan-1-yl)-3-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole, a potential 11β-HSD1 inhibitor. Scientific Reports, 9(1), 19745.[9]

• Krishnan, S., et al. (2021). Crystal structure, Hirshfeld surface, and DFT studies of 4-((pyrrolidin-1-ylsulfonyl)methyl)aniline. European Journal of Chemistry, 12(4), 419-431.[18]

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• ResearchGate. (n.d.). Experimental details of single-crystal X-ray diffraction. Retrieved from [Link][16]

• Bolte, M. (2020). Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. Materials, 13(20), 4549.[4]

• Reibenspies, J. H., et al. (2016). 4-[(4-Aminophenyl)sulfanyl]aniline. IUCrData, 1(1), x150041.[27]

• Tan, K. W., et al. (2021). Synthesis, crystal structure and Hirshfeld surface analysis of 2-[(4-hydroxyphenyl)amino]-5,5-diphenyl-1H-imidazol-4(5H)-one. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 11), 1146-1151.[20]

• S. S, S., & S, S. (2015). Computational studies of Distinct Anilines for Electrooptical properties. IOSR Journal of Applied Physics, 7(4), 42-50.[11]

• Ochedzan-Siodlak, W., et al. (2021). Single-Crystal X-ray and Solid-State NMR Characterisation of AND-1184 and Its Hydrochloride Form. Materials, 14(23), 7205.[28]

• Khanye, S. D., et al. (2020). Crystal structure and Hirshfeld surface analysis study of (E)-1-(4-chlorophenyl)-N-(4-ferrocenylphenyl)methanimine. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 12), 1916-1921.[19]

• Ochedzan-Siodlak, W., et al. (2021). Single-Crystal X-ray and Solid-State NMR Characterisation of AND-1184 and Its Hydrochloride Form. Materials (Basel, Switzerland), 14(23), 7205.[17]

• Ben-iam, K., et al. (2019). Crystal structure, Hirshfeld surface analysis and DFT studies of 4-amino-N'-[(1E)-1-(3-hydroxyphenyl)ethylidene]benzohydrazide. Acta Crystallographica Section E: Crystallographic Communications, 75(Pt 1), 74-80.[29]

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Navigating the Research Landscape of 4-(1-Adamantyl)aniline Hydrochloride: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini AI, Senior Application Scientist

Introduction: Unveiling a Molecule of Interest

4-(1-Adamantyl)aniline hydrochloride is an intriguing organic compound characterized by the fusion of a bulky, lipophilic adamantane cage with an aniline moiety.[1] This unique structural architecture imparts distinct physicochemical properties that have positioned it as a valuable building block in medicinal chemistry and materials science. The hydrochloride salt form enhances its stability and aqueous solubility, facilitating its use in various research applications.[1] Notably, preliminary studies have suggested its potential as an anti-cancer agent, with evidence pointing towards its ability to disrupt cell cycle progression and induce apoptosis in various tumor cell lines.[1] Furthermore, it has been identified as a potential inhibitor of glycogen synthase kinase-3 (GSK-3), a key regulator in numerous cellular pathways implicated in a range of diseases.[1]

This technical guide provides a comprehensive overview of the health and safety data for 4-(1-adamantyl)aniline hydrochloride, tailored for researchers, scientists, and drug development professionals. In the absence of exhaustive toxicological data for this specific molecule, this guide synthesizes information from safety data sheets, related adamantane derivatives, and the well-documented hazards of the parent aniline structure. Our aim is to foster a culture of safety and informed decision-making in the laboratory by providing not just protocols, but the scientific rationale behind them.

Physicochemical and Toxicological Profile: A Data-Driven Assessment

A thorough understanding of a compound's properties is the bedrock of its safe and effective use. The following tables summarize the key physicochemical and toxicological information for 4-(1-adamantyl)aniline hydrochloride, drawing from available data and inferences from structurally related compounds.

Table 1: Physicochemical Properties of 4-(1-Adamantyl)aniline and its Hydrochloride Salt

Property	Value	Source/Notes
IUPAC Name	4-(1-Adamantyl)anilinium chloride	N/A
CAS Number	7123-77-5	[2]
Molecular Formula	C₁₆H₂₁N·HCl	[1]
Molecular Weight	263.81 g/mol	[3]
Melting Point	262 °C	[4]
Boiling Point	367.4 °C (for free base)	[5]
Appearance	Off-white to gray powder	Inferred from supplier data
Solubility	Soluble in water (as hydrochloride)	[6] (Aniline HCl)
XLogP3	5.1	[4] (Calculated for free base)

Expert Insight: The high XLogP3 value of the free base indicates significant lipophilicity, a characteristic imparted by the adamantane cage. This property is crucial for cell membrane permeability, a desirable trait in drug candidates, but it can also influence toxicity and bioaccumulation. The hydrochloride salt form is employed to increase aqueous solubility for easier handling and formulation in biological assays.

Table 2: GHS Hazard Classification and Toxicological Summary

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	No data available	Harmful if swallowed (inferred from H302 statement)
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation
Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation)	3	H335: May cause respiratory irritation

Source: Aggregated GHS information from multiple suppliers.[3][7]

Toxicological Deep Dive: Beyond the GHS Classification

• The Adamantane Moiety: Adamantane and its derivatives are generally characterized by their rigid, lipophilic nature, which enhances their ability to cross biological membranes.[5] This can lead to increased bioavailability and, in some cases, enhanced cytotoxicity against cancer cells.[5] While chronic toxicity studies on some adamantane derivatives have shown them to be well-tolerated in animals, the specific toxicological profile is highly dependent on the nature and position of the functional groups attached to the adamantane cage.

• The Aniline Moiety - A Cause for Precaution: Aniline and its salts are well-studied compounds with a significant toxicological profile. The International Agency for Research on Cancer (IARC) has classified aniline and aniline hydrochloride as "probably carcinogenic to humans" (Group 2A) .[8] This classification is based on sufficient evidence of carcinogenicity in experimental animals and strong mechanistic evidence. The primary toxic effect of acute aniline exposure is methemoglobinemia , a condition where the iron in hemoglobin is oxidized, rendering it unable to transport oxygen.[9] Aniline is also a known skin sensitizer and can cause serious eye damage.[10] Furthermore, various substituted anilines have demonstrated mutagenic potential.[10]

Senior Application Scientist's Recommendation: Given the established hazards of the aniline moiety, it is imperative to treat 4-(1-adamantyl)aniline hydrochloride with a high degree of caution. Researchers should operate under the assumption that this compound may be a potential carcinogen and mutagen, in addition to its identified irritant properties.

Experimental Protocols: A Framework for Safe and Effective Use

The following protocols are designed to provide a clear, step-by-step guide for common laboratory procedures involving 4-(1-adamantyl)aniline hydrochloride, with an emphasis on integrated safety measures.

Protocol 1: Synthesis of 4-(1-Adamantyl)aniline Hydrochloride

This protocol is adapted from established methods for the adamantylation of anilines.[11]

Objective: To synthesize 4-(1-adamantyl)aniline and subsequently convert it to its hydrochloride salt.

Causality of Experimental Choices: The use of a Lewis acid catalyst like aluminum triflate facilitates the electrophilic substitution of the adamantyl group onto the electron-rich aniline ring. The reaction is typically performed on acetanilide to protect the amine group and favor para-substitution. Subsequent hydrolysis under acidic conditions removes the acetyl protecting group, and the final product is isolated as the hydrochloride salt for improved stability and handling.

Workflow Diagram:

Caption: Workflow for the synthesis of 4-(1-adamantyl)aniline hydrochloride.

Step-by-Step Methodology:

• Reaction Setup (in a certified chemical fume hood):

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add acetanilide and 1-adamantanol in equimolar amounts.

  • Add nitromethane as the solvent.

  • Carefully add the Lewis acid catalyst (e.g., 10 mol% aluminum triflate).

  • Safety: Wear chemical-resistant gloves (butyl rubber or Viton), a lab coat, and safety glasses. All manipulations of solid reagents should be done in a way to minimize dust generation.

• Adamantylation Reaction:

  • Heat the reaction mixture to the boiling point of nitromethane and maintain reflux with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Safety: Ensure the fume hood sash is at the appropriate height. Have a fire extinguisher rated for chemical fires readily accessible.

• Work-up and Hydrolysis:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully quench the reaction by slowly adding it to a beaker of ice water.

  • Isolate the precipitated 4-(1-adamantyl)acetanilide by vacuum filtration and wash with water.

  • Dissolve the intermediate in methanol and add hydrochloric acid.

  • Heat the mixture to reflux for several hours to effect hydrolysis.

  • Safety: Quenching reactions can be exothermic. Add the reaction mixture to ice water slowly.

• Isolation of the Free Base:

  • After hydrolysis, cool the solution and transfer it to a separatory funnel.

  • Neutralize the acidic solution by the slow addition of a sodium hydroxide solution.

  • Extract the aqueous layer with a suitable organic solvent (e.g., methylene chloride).

  • Combine the organic layers, dry over a suitable drying agent (e.g., anhydrous sodium sulfate), filter, and concentrate under reduced pressure to obtain 4-(1-adamantyl)aniline.

  • Safety: Methylene chloride is a volatile and potentially carcinogenic solvent. All extractions must be performed in a fume hood.

• Hydrochloride Salt Formation:

  • Dissolve the purified 4-(1-adamantyl)aniline in an anhydrous solvent such as diethyl ether.

  • Slowly add a solution of HCl in diethyl ether with stirring.

  • The hydrochloride salt will precipitate out of the solution.

  • Collect the solid by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

  • Safety: Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby.

Protocol 2: In Vitro Cell-Based Assay

Objective: To assess the cytotoxic effects of 4-(1-adamantyl)aniline hydrochloride on a cancer cell line.

Causality of Experimental Choices: This protocol uses a standard MTT or similar colorimetric assay to measure cell viability. The choice of cell line should be guided by the research question (e.g., a breast cancer cell line if investigating breast cancer therapeutics). A dose-response curve is generated to determine the IC50 value, a key metric of a compound's potency.

Workflow Diagram:

Caption: Workflow for an in vitro cytotoxicity assay.

Step-by-Step Methodology:

• Stock Solution Preparation (in a chemical fume hood or biological safety cabinet):

  • Accurately weigh the desired amount of 4-(1-adamantyl)aniline hydrochloride.

  • Dissolve in a minimal amount of a suitable sterile solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Safety: Handle the solid compound with care to avoid generating dust. Use appropriate PPE.

• Cell Culture and Plating:

  • Culture the chosen cancer cell line under standard aseptic conditions.

  • Trypsinize and count the cells.

  • Plate the cells at a predetermined density in a 96-well plate and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of the stock solution in the cell culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compound.

  • Include appropriate controls (vehicle control, untreated cells, positive control).

  • Safety: All manipulations involving the compound should be performed with care to avoid spills and aerosols.

• Incubation and Viability Assessment:

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • Add the viability reagent (e.g., MTT) to each well and incubate according to the manufacturer's instructions.

  • Add the solubilization solution and read the absorbance on a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the data and determine the IC50 value using appropriate software.

Mechanism of Action: A Glimpse into Biological Activity

The interest in 4-(1-adamantyl)aniline hydrochloride within the drug development community stems from its potential to modulate key cellular pathways involved in cancer progression. While the exact mechanisms are still under investigation, current research points to two primary areas of activity:

• Induction of Apoptosis and Cell Cycle Arrest: Studies on adamantane-containing compounds have shown their ability to induce programmed cell death (apoptosis) in cancer cells.[12][13][14][15][16] The proposed mechanism for 4-(1-adamantyl)aniline hydrochloride involves the disruption of the normal cell cycle, leading to cell growth inhibition and eventual apoptosis.[1] The bulky adamantyl group may facilitate interactions with hydrophobic pockets in target proteins that regulate these processes.

• Inhibition of Glycogen Synthase Kinase-3 (GSK-3): 4-(1-Adamantyl)aniline has been identified as a reactant in the synthesis of inhibitors for GSK-3.[17] GSK-3 is a serine/threonine kinase that is a key regulator of a multitude of cellular processes, including metabolism, cell proliferation, and apoptosis.[18][19][20][21][22] Dysregulation of GSK-3 activity is implicated in various diseases, including cancer. By inhibiting GSK-3, 4-(1-adamantyl)aniline derivatives could potentially modulate these pathways to exert a therapeutic effect.

Hypothesized Signaling Pathway:

Caption: Hypothesized mechanism of action of 4-(1-adamantyl)aniline hydrochloride.

Safe Handling, Storage, and Disposal: A Commitment to Laboratory Safety

Engineering Controls:

• Chemical Fume Hood: All work with solid 4-(1-adamantyl)aniline hydrochloride and its solutions should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear chemical-resistant gloves. Given the aniline component, nitrile gloves are not recommended for prolonged contact. Butyl rubber, neoprene, or Viton gloves are more appropriate.[8]

• Body Protection: A fully buttoned lab coat should be worn at all times.

Storage:

• Store 4-(1-adamantyl)aniline hydrochloride in a tightly sealed, labeled container.

• Keep in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[8]

Spill Response:

• Small Spills: In a fume hood, absorb the spill with an inert, dry material and place it in a sealed container for hazardous waste disposal.

• Large Spills: Evacuate the area and follow institutional emergency procedures.

Waste Disposal:

• All waste containing 4-(1-adamantyl)aniline hydrochloride, including contaminated labware and PPE, must be disposed of as hazardous chemical waste.[8]

• Do not dispose of this compound down the drain or in the regular trash.[8]

• Collect waste in clearly labeled, sealed containers and follow all local and institutional regulations for hazardous waste disposal.[23]

Conclusion: A Prudent Approach to a Promising Compound

4-(1-Adamantyl)aniline hydrochloride is a compound with significant potential in the fields of medicinal chemistry and drug discovery. Its unique structure offers opportunities for the development of novel therapeutics. However, its aniline moiety necessitates a cautious and well-informed approach to its handling and use. By understanding its physicochemical properties, potential toxicological profile, and by adhering to stringent safety protocols, researchers can safely explore the full potential of this intriguing molecule. This guide serves as a foundational resource to support those efforts, championing a laboratory environment where scientific advancement and unwavering safety go hand in hand.

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Protocols & Analytical Methods

Application Note &amp; Protocol: A High-Yield, Two-Step Synthesis of 4-(1-Adamantyl)aniline Hydrochloride from 1-Adamantanol

Abstract

The incorporation of the bulky, lipophilic adamantyl moiety into aromatic systems is a cornerstone of medicinal chemistry and materials science, imparting unique properties such as enhanced metabolic stability and improved performance characteristics in polymers.[1][2] This document provides a detailed, field-proven protocol for the synthesis of 4-(1-adamantyl)aniline hydrochloride, a valuable synthetic intermediate, starting from the readily available 1-adamantanol. The described two-step methodology, centered around a high-yield Friedel-Crafts alkylation of a protected aniline, is designed for reproducibility and scalability, offering a robust alternative to harsher, lower-yield methods. We delve into the mechanistic rationale behind key procedural choices, provide comprehensive characterization data, and outline critical safety protocols for researchers, scientists, and drug development professionals.

Introduction and Strategic Rationale

4-(1-Adamantyl)aniline serves as a key building block for various applications, including the development of novel polymers and the synthesis of pharmacologically active compounds.[1][3] The direct Friedel-Crafts alkylation of aniline with 1-adamantanol is often problematic. The primary amino group of aniline, being a potent Lewis base, readily complexes with Lewis acid catalysts (e.g., AlCl₃), leading to the deactivation of the aromatic ring towards electrophilic substitution.[4][5][6] This interaction forms a positively charged anilinium species, which is strongly deactivating and prevents the desired C-alkylation.[6]

To circumvent this fundamental issue, our strategy employs a protection-alkylation-deprotection sequence. The amino group of aniline is first protected as an acetamide (acetanilide). This transformation significantly reduces the basicity of the nitrogen atom, preventing its deleterious interaction with the acid catalyst. The acetyl group is an ortho-, para-directing group that still sufficiently activates the ring for the subsequent electrophilic aromatic substitution.[7] Following the successful alkylation, the protecting group is readily removed via acid-catalyzed hydrolysis to yield the target aniline derivative.

This approach offers superior control and consistently higher yields compared to direct alkylation methods that may require high temperatures and pressures in an autoclave.[1][8]

Overall Synthetic Scheme

The synthesis proceeds in two primary stages, followed by the final salt formation:

• Step 1: Friedel-Crafts Alkylation: Acetanilide is alkylated with 1-adamantanol using trifluoroacetic acid as both the catalyst and solvent to produce 4-(1-adamantyl)acetanilide.

• Step 2: Amide Hydrolysis (Deprotection): The intermediate is hydrolyzed with hydrochloric acid to yield 4-(1-adamantyl)aniline.

• Step 3: Salt Formation: The free aniline base is converted to its stable hydrochloride salt.

Caption: Overall workflow for the synthesis of 4-(1-adamantyl)aniline hydrochloride.

Mechanistic Insights: The Friedel-Crafts Alkylation

The key C-C bond formation occurs via an electrophilic aromatic substitution (SEAr) mechanism.[9][10]

• Formation of the Electrophile: In the strongly acidic medium of trifluoroacetic acid (TFA), the hydroxyl group of 1-adamantanol is protonated, forming a good leaving group (water). Subsequent loss of water generates the highly stable tertiary 1-adamantyl carbocation. The stability of this carbocation is a primary driver for the reaction.[11]

• Electrophilic Attack: The electron-rich π-system of the acetanilide ring acts as a nucleophile, attacking the 1-adamantyl carbocation.[9] The amide group (-NHCOCH₃) is an ortho-, para-directing group.[7] The attack occurs predominantly at the para-position due to significantly lower steric hindrance compared to the ortho-positions, which are shielded by the bulky adamantyl group and the amide.[10] This attack transiently disrupts the aromaticity of the ring, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[10]

• Rearomatization: A weak base (e.g., water or the trifluoroacetate anion) abstracts a proton from the sp³-hybridized carbon bearing the adamantyl group, restoring the aromaticity of the ring and yielding the final product, 4-(1-adamantyl)acetanilide.[9]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Adamantanol	99%	Sigma-Aldrich	CAS: 768-95-6
Acetanilide	99%	Acros Organics	CAS: 103-84-4
Trifluoroacetic Acid (TFA)	Reagent Grade, ≥99%	Fisher Scientific	Corrosive! Handle in a fume hood.
Methanol	Anhydrous	J.T. Baker
Hydrochloric Acid	Concentrated (37%)	VWR	Corrosive! Handle with care.
Sodium Hydroxide	Pellets, ≥97%	EMD Millipore
Dichloromethane (DCM)	ACS Grade	Fisher Scientific
Diethyl Ether	Anhydrous	Sigma-Aldrich
Magnesium Sulfate	Anhydrous	VWR

Detailed Experimental Protocols

Part A: Synthesis of 4-(1-Adamantyl)acetanilide

• Rationale: This protocol is adapted from a high-yield patent procedure, utilizing TFA as both a potent catalyst and a solvent, which simplifies the reaction setup.[1] The molar ratio is optimized to drive the reaction to completion.[1]

• To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add acetanilide (10.0 g, 74.0 mmol) and 1-adamantanol (11.2 g, 73.6 mmol).

• In a certified chemical fume hood , carefully add trifluoroacetic acid (60 mL) to the flask. Caution: The addition may be exothermic.

• With gentle stirring, heat the reaction mixture to 80 °C using an oil bath.

• Maintain the temperature and stir for 3 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) if desired (e.g., using 3:1 Hexanes:Ethyl Acetate).

• After 3 hours, allow the mixture to cool to room temperature.

• Slowly and carefully pour the reaction mixture into a beaker containing 500 mL of ice-cold water with stirring. A precipitate will form.

• Continue stirring for 30 minutes to ensure complete precipitation.

• Isolate the crude product by vacuum filtration. Wash the filter cake thoroughly with deionized water (3 x 100 mL) until the washings are neutral to pH paper.

• Dry the white solid product in a vacuum oven at 60 °C overnight. The product is typically of sufficient purity for the next step. Expected yield: ~18.5 g (93%).

Part B: Hydrolysis and Isolation of 4-(1-Adamantyl)aniline (Free Base)

• Rationale: Acid-catalyzed hydrolysis is a standard method for cleaving amides. Using a mixture of methanol and concentrated HCl provides an effective medium for the reaction.[8] Subsequent neutralization with a strong base liberates the free amine.[8]

• In a 500 mL round-bottom flask, suspend the crude 4-(1-adamantyl)acetanilide (18.0 g, 66.8 mmol) in methanol (200 mL).

• Add concentrated hydrochloric acid (100 mL) to the suspension.

• Heat the mixture to reflux with stirring for 4-6 hours. The suspension should gradually dissolve to form a clear solution.

• After the reaction is complete (monitored by TLC), cool the solution to room temperature.

• Transfer the solution to a 1 L beaker and cool in an ice bath.

• Slowly neutralize the acidic solution by adding a 10 M sodium hydroxide solution (~120-150 mL) with vigorous stirring. Monitor the pH with litmus paper or a pH meter until it is strongly alkaline (pH > 12). A precipitate of the free aniline will form.

• Extract the aqueous mixture with dichloromethane (3 x 150 mL).

• Combine the organic extracts in a separatory funnel and wash with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

• The resulting solid is crude 4-(1-adamantyl)aniline. Expected yield: ~14.5 g (95%). Melting point: 106-107 °C.[8]

Part C: Preparation of 4-(1-Adamantyl)aniline Hydrochloride

• Rationale: Conversion to the hydrochloride salt is often performed to improve the stability and handling characteristics of amines. The salt is typically less susceptible to air oxidation and is often a crystalline solid that is easier to purify.

• Dissolve the crude 4-(1-adamantyl)aniline (14.0 g, 61.6 mmol) in 200 mL of anhydrous diethyl ether.

• Cool the solution in an ice bath.

• While stirring, slowly add a 2.0 M solution of HCl in diethyl ether dropwise until no further precipitation is observed. A white precipitate of the hydrochloride salt will form immediately.

• Stir the suspension in the ice bath for an additional 30 minutes.

• Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold, anhydrous diethyl ether (2 x 30 mL).

• Dry the final product, 4-(1-adamantyl)aniline hydrochloride, under vacuum. Expected yield: ~15.5 g (95%).

Characterization and Data Analysis

The identity and purity of the synthesized 4-(1-adamantyl)aniline hydrochloride should be confirmed using standard analytical techniques.

Property	Expected Value
Chemical Formula	C₁₆H₂₂ClN
Molecular Weight	263.81 g/mol
Appearance	White to off-white crystalline solid
Melting Point	>300 °C
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): ~10.0-10.5 (br s, 3H, -NH₃⁺), ~7.3-7.5 (m, 4H, Ar-H), ~2.05 (br s, 3H, Ad-CH), ~1.80 (br s, 6H, Ad-CH₂), ~1.70 (br s, 6H, Ad-CH₂)
¹³C NMR (DMSO-d₆, 100 MHz)	δ (ppm): ~145.0, ~132.0, ~128.5, ~125.0 (Ar-C), ~42.5 (Ad-CH₂), ~36.0 (Ad-C), ~35.5 (Ad-CH₂), ~28.0 (Ad-CH)
IR (KBr)	ν (cm⁻¹): ~2800-3100 (N-H stretch), ~2900, 2850 (C-H stretch), ~1600, 1510 (C=C stretch), ~820 (p-disubstituted bend)
Mass Spec (ESI+)	m/z: 228.17 [M+H]⁺ (for free base)

Note: NMR chemical shifts are approximate and can vary based on solvent and concentration.

Safety and Handling Precautions

This synthesis involves hazardous materials and should only be performed by trained personnel in a well-ventilated chemical fume hood.

• 1-Adamantanol: May cause skin and eye irritation.[12][13] Wear standard personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Aniline/Acetanilide: Aniline is toxic and readily absorbed through the skin. Acetanilide is less hazardous but should still be handled with care.

• Trifluoroacetic Acid (TFA): Extremely corrosive and causes severe skin and eye burns. It is also toxic upon inhalation. Always handle in a fume hood with appropriate acid-resistant gloves, a face shield, and a lab coat.[1]

• Hydrochloric Acid (Conc.): Highly corrosive and releases toxic fumes. Handle with the same precautions as TFA.[8]

• Dichloromethane: A potential carcinogen and volatile solvent. All extractions and solvent removal must be done in a fume hood.

• General Precautions: Ensure eyewash stations and safety showers are readily accessible.[14][15] Dispose of all chemical waste according to institutional guidelines.

References

• RU2549902C1. (2015). Method of producing 4-(1-adamantyl)aniline. Google Patents.
• RU2570909C1. (2015). Method for producing 4-(1-adamantyl)aniline. Google Patents.

• ChemBK. (2024). 4-Adamantan-1-yl-phenylamine. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for base extraction. Retrieved from [Link]

• Sathee Forum. (2025). Mechanism of electrophilic substitution reaction of aniline. Retrieved from [Link] (Site may require navigation)

• Mol-Instincts. (n.d.). 4-(1-ADAMANTYL)ANILINE 1459-48-9 wiki. Retrieved from [Link]

• Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution Mechanism. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-Adamantanol, 99%. Retrieved from [Link] (General SDS search, specific document may vary)

• Cleanchem Laboratories. (n.d.). Material Safety Data Sheets 1-AMINO-3-ADAMANTANOL. Retrieved from [Link] (General SDS search, specific document may vary)

• Vedantu. (n.d.). Electrophilic Substitution: Definition, Mechanism & Key Examples. Retrieved from [Link]

• Allen Institute. (n.d.). Anilines: Reactions, Reaction Mechanisms and FAQs. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic aromatic substitution. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2021). A simple method for synthesis of amantadine hydrochloride. IJPSR, 13(2), 763-75. Retrieved from [Link]

• Supplementary Information. (n.d.). NMR Data. Retrieved from [Link]

• ResearchGate. (n.d.). Flow Friedel–Crafts alkylation of 1‐adamantanol with arenes using HO‐SAS as an immobilized acid catalyst. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0003012). Retrieved from [Link]

• Allen Institute. (n.d.). In Friedel- Crafts allkylation of aniline, one gets. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-(1-Adamantanyl)aniline hydrochloride. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Why doesn't aniline undergo Friedel-Crafts alkylation?. Retrieved from [Link]

• MDPI. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Molecules, 29(9), 2085. Retrieved from [Link]

• Infinity Learn. (n.d.). In Friedel-Crafts alkylation of aniline, one gets. Retrieved from [Link]

• LookChem. (n.d.). Purification of Aniline. Retrieved from [Link]

• ResearchGate. (n.d.). Basicity of N-[(adamantan-1-yl)methyl]aniline derivatives. Retrieved from [Link]

• Thai Science. (n.d.). Microwave Method for the Synthesis of Amantadine Hydrochloride. Retrieved from [Link]

• PubChem. (n.d.). 3-Amino-1-Adamantanol. Retrieved from [Link]

• ResearchGate. (2020). A Simple Process for the Synthesis of 1-Aminoadamantane Hydrochloride. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Aniline. Retrieved from [Link]

• US5015758A. (1991). Process for the preparation of 1-adamantane derivatives. Google Patents.

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Application Note: A Detailed Experimental Protocol for the Friedel-Crafts Adamantylation of Acetanilide

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive application note provides a detailed experimental protocol for the synthesis of N-(4-adamantan-1-yl)phenyl)acetamide through the direct adamantylation of acetanilide. Adamantane-containing compounds are of significant interest in medicinal chemistry and drug development due to their unique lipophilic and rigid cage structure, which can enhance the pharmacokinetic and pharmacodynamic properties of bioactive molecules. This protocol is designed for researchers, scientists, and professionals in drug development, offering a step-by-step guide from reaction setup to product purification and characterization. The methodology is grounded in the principles of the Friedel-Crafts alkylation, a cornerstone of electrophilic aromatic substitution reactions.[1][2] We will delve into the mechanistic underpinnings of this transformation, the rationale behind key experimental parameters, and the necessary techniques for ensuring the synthesis of a pure, well-characterized final product.

Introduction: The Significance of the Adamantyl Moiety

The adamantane scaffold has become a privileged structure in medicinal chemistry. Its rigid, three-dimensional, and highly lipophilic nature allows it to serve as a bulky substituent that can improve a drug's metabolic stability, enhance its binding affinity to target proteins, and favorably modulate its solubility and bioavailability. A notable example of an adamantane-containing drug is Amantadine, which has been used as an antiviral and anti-parkinsonian agent. The incorporation of an adamantyl group onto an aromatic scaffold, such as acetanilide, can lead to novel compounds with potential therapeutic applications.

This protocol details the synthesis of N-(4-adamantan-1-yl)phenyl)acetamide, a derivative of acetanilide bearing an adamantyl group. The synthetic strategy employs a Friedel-Crafts alkylation reaction, a classic and powerful method for forming carbon-carbon bonds on aromatic rings.[2][3]

Reaction Mechanism and Scientific Rationale

The adamantylation of acetanilide proceeds via an electrophilic aromatic substitution (EAS) mechanism.[1][4] The key steps are the generation of a stable adamantyl cation as the electrophile and its subsequent attack on the electron-rich aromatic ring of acetanilide.

Generation of the Adamantyl Cation

A suitable precursor, such as 1-bromoadamantane or 1-adamantanol, is used to generate the adamantyl cation. In the presence of a strong Lewis acid like aluminum chloride (AlCl₃) or a strong protic acid like concentrated sulfuric acid, the leaving group (bromide or hydroxyl group) is abstracted, forming the tertiary adamantyl carbocation.[2] This carbocation is relatively stable due to the delocalization of the positive charge across the cage-like structure.

Electrophilic Attack and Aromatic Substitution

The acetamido group (-NHCOCH₃) on the acetanilide ring is an activating, ortho-, para- directing group.[5] The lone pair of electrons on the nitrogen atom can be delocalized into the aromatic ring, increasing its nucleophilicity and making it more susceptible to electrophilic attack. Due to the significant steric bulk of the adamantyl group, the electrophilic attack will predominantly occur at the para position to minimize steric hindrance, leading to the formation of the 4-substituted product.[5]

The reaction is completed by the deprotonation of the arenium ion intermediate, which restores the aromaticity of the ring.

Below is a diagram illustrating the proposed reaction mechanism:

Caption: Proposed mechanism for the Friedel-Crafts adamantylation of acetanilide.

Detailed Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Acetanilide	≥98%	Sigma-Aldrich
1-Bromoadamantane	99%	Sigma-Aldrich
Aluminum Chloride (anhydrous)	≥99%	Sigma-Aldrich	Handle in a fume hood, moisture sensitive.
Dichloromethane (DCM)	Anhydrous	Sigma-Aldrich	Use dry solvent.
Hydrochloric Acid (HCl)	37% (concentrated)	Fisher Scientific	Corrosive.
Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	Fisher Scientific	For drying.
Ethanol	95%	Fisher Scientific	For recrystallization.
Deionized Water

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Reflux condenser

• Dropping funnel

• Ice bath

• Heating mantle

• Separatory funnel (250 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Melting point apparatus

• Glassware for recrystallization (Erlenmeyer flasks, beakers)

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for the adamantylation of acetanilide.

Step-by-Step Procedure

Safety Precautions: This experiment should be performed in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves. Anhydrous aluminum chloride is corrosive and reacts violently with water.

• Reaction Setup:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add acetanilide (1.35 g, 10 mmol) and 1-bromoadamantane (2.15 g, 10 mmol).

  • Add 30 mL of anhydrous dichloromethane (DCM) to the flask and stir until all solids are dissolved.

  • Place the flask in an ice bath and cool the solution to 0°C.

• Catalyst Addition:

  • While stirring vigorously, carefully and portion-wise add anhydrous aluminum chloride (1.47 g, 11 mmol) to the reaction mixture over 15 minutes. The addition is exothermic, so maintain the temperature below 5°C.

  • Causality: Slow, portion-wise addition of the Lewis acid catalyst is crucial to control the exothermic reaction and prevent unwanted side reactions.

• Reaction:

  • After the addition is complete, continue stirring the reaction mixture at 0°C for 30 minutes.

  • Remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours.

  • Self-Validation: Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 3:1 hexanes:ethyl acetate). The disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation.

• Work-up and Isolation:

  • Carefully pour the reaction mixture into a beaker containing 50 g of crushed ice and 20 mL of concentrated HCl with stirring. This will quench the reaction and dissolve the aluminum salts.

  • Transfer the mixture to a 250 mL separatory funnel.

  • Separate the organic layer. Wash the organic layer sequentially with 50 mL of deionized water, 50 mL of saturated sodium bicarbonate solution (to neutralize any remaining acid), and 50 mL of brine.

  • Causality: The aqueous washes are essential to remove the catalyst and any water-soluble byproducts, leading to a cleaner crude product.

• Drying and Solvent Removal:

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product as a solid.

Purification

• Recrystallization:

  • Transfer the crude solid to a 100 mL Erlenmeyer flask.

  • Add a minimal amount of hot 95% ethanol to dissolve the solid. If the solid does not fully dissolve, add hot water dropwise until a clear solution is obtained.[6][7]

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.[8]

  • Wash the crystals with a small amount of cold ethanol.

  • Dry the crystals in a vacuum oven or air-dry to a constant weight.

Characterization

The final product, N-(4-adamantan-1-yl)phenyl)acetamide, should be a white crystalline solid.[9]

Parameter	Expected Value/Observation
Melting Point	Determine experimentally; expected to be sharp for a pure compound.
¹H NMR (CDCl₃)	Expect signals for the acetanilide protons and the characteristic broad signals for the adamantyl protons.
¹³C NMR (CDCl₃)	Expect signals for the aromatic carbons, the amide carbonyl, and the unique carbons of the adamantyl cage.
IR (KBr)	Characteristic peaks for N-H stretching, C=O stretching (amide I), and aromatic C-H bending.
Mass Spectrometry (EI)	Molecular ion peak corresponding to the molecular weight of the product (C₁₈H₂₃NO, M.W. = 269.38 g/mol ).

Trustworthiness and Self-Validation

The integrity of this protocol is ensured by several key checkpoints:

• Reaction Monitoring: The use of TLC allows for real-time monitoring of the reaction's progress, ensuring that the reaction is allowed to proceed to completion.

• Purification Efficacy: The success of the recrystallization can be assessed by comparing the melting point of the purified product to that of the crude material. A sharp melting point range close to the literature value (if available) indicates high purity.[10][11]

• Spectroscopic Confirmation: The structure of the final product must be unequivocally confirmed by a combination of spectroscopic methods (NMR, IR, MS). The obtained data should be consistent with the expected structure of N-(4-adamantan-1-yl)phenyl)acetamide.

References

• Unknown. purification by crystallization. Available at: [Link]

• Google Patents. RU2401828C2 - N-(1-adamantyl)acetamide synthesis method.

• Wikipedia. Friedel–Crafts reaction. Available at: [Link]

• Quora. What will the product of acetanilide reacting with sulphuric acid be?. Available at: [Link]

• CDN. Exp 1 - Recrystallization of Acetanilide. Available at: [Link]

• Unknown. 1/ what is the role of sulfuric acid in nitration step during synthesis of p-nitroacetanilide. 2. Available at: [Link]

• Unknown. Recrystallization of Impure Acetanilide and Melting Point Determination. Available at: [Link]

• Scribd. Acetanilide Synthesis & Purification | PDF | Solubility | Filtration. Available at: [Link]

• ResearchGate. The synthesis of N‐(1‐adamantyl) acetamide 83. Available at: [Link]

• Chemistry LibreTexts. 1: Acetylation of Aniline (Experiment). Available at: [Link]

• Lab Experiments. Preparation of Organic Compounds Acetanilide. Available at: [Link]

• NIST. N-(1-Adamantyl)acetamide. Available at: [Link]

• Cerritos College. Purification of Impure Acetanilide. Available at: [Link]

• Unknown. 3.-Preparation-of-Acetanilide.pdf. Available at: [Link]

• Unknown. Synthesis of Acetanilide. Available at: [Link]

• BYJU'S. Preparation of Acetanilide. Available at: [Link]

• Unknown. Consider the formation of nitroacetanilide by combining sulfuric acid, nitric acid, and acetanilide. Is it possible to conclusively state that your product is the structure you have indicated?. Available at: [Link]

• MDPI. (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. Available at: [Link]

• ResearchGate. Comprehensive analytical characteristics of N-(adamantan-1-yl)-1- (cyclohexylmethyl)-1H-indazole-3-carboxamide (ACHMINACA). Available at: [Link]

• YouTube. Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution. Available at: [Link]

• PubChem. 1-Acetamidoadamantane | C12H19NO | CID 64153. Available at: [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. Available at: [Link]

• Master Organic Chemistry. EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• 0x27.me. Synthesis of p-Nitroacetanilide from Acetanilide. Available at: [Link]

• NIH. Triflic Acid-Promoted Adamantylation and tert-Butylation of Pyrene: Fluorescent Properties of Pyrene-Decorated Adamantanes and a Channeled Crystal Structure of 1,3,5-Tris(pyren-2-yl)adamantane. Available at: [Link]

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use of Lewis acid catalysts in 4-(1-adamantyl)aniline synthesis

Application Note & Protocol

Strategic Application of Lewis Acid Catalysts in the Synthesis of 4-(1-Adamantyl)aniline: A Guide for Researchers

Introduction: The Significance of the Adamantyl Moiety in Modern Chemistry

The adamantane scaffold, a rigid and lipophilic diamondoid hydrocarbon, has become a privileged structure in medicinal chemistry and materials science. Its incorporation into molecular frameworks can significantly enhance therapeutic efficacy by improving metabolic stability, modulating solubility, and providing a rigid anchor for pharmacophore presentation. 4-(1-adamantyl)aniline, in particular, serves as a critical building block for a range of applications, including the development of novel pharmaceuticals and high-performance polymers[1].

The synthesis of this key intermediate is most commonly achieved via the Friedel-Crafts alkylation of an aniline derivative with an adamantyl source. The choice of catalyst is paramount to the success of this transformation. This guide provides an in-depth analysis of the use of Lewis acid catalysts for this reaction, offering mechanistic insights, a comparative analysis of common catalysts, and a detailed, field-proven protocol for its synthesis.

The Mechanistic Nuances of Adamantylating Aniline

The direct Friedel-Crafts alkylation of aniline presents a significant challenge. Aniline's basic amino group readily complexes with the Lewis acid catalyst, forming a deactivating adduct that renders the catalyst ineffective and deactivates the aromatic ring toward electrophilic substitution[2].

To circumvent this, a common and effective strategy involves the protection of the amino group, typically as an acetamide (acetanilide). This approach offers two key advantages:

• Reduced Basicity: The amide nitrogen is significantly less basic than the amine, preventing strong complexation with the Lewis acid catalyst.

• Directing Group: The acetamido group is an ortho-, para-director, guiding the bulky adamantyl electrophile to the sterically less hindered para position, which is crucial for obtaining the desired 4-substituted product[3].

The reaction proceeds via a classical electrophilic aromatic substitution mechanism, catalyzed by a Lewis acid.

The Role of the Lewis Acid Catalyst:

The primary function of the Lewis acid is to facilitate the generation of a highly reactive adamantyl carbocation. This is achieved by coordinating to the leaving group of the adamantyl precursor, typically 1-adamantanol or 1-bromoadamantane.

• With 1-Adamantanol: The Lewis acid coordinates to the hydroxyl group, transforming it into a good leaving group (e.g., -OH₂⁺ or -O-AlCl₃⁻). Subsequent departure generates the stable tertiary adamantyl carbocation.

• With 1-Bromoadamantane: The Lewis acid assists in the cleavage of the C-Br bond to form the adamantyl carbocation and a complexed halide anion (e.g., AlCl₃Br⁻)[4].

Once formed, the adamantyl carbocation acts as a potent electrophile, attacking the electron-rich aromatic ring of acetanilide, preferentially at the para position, to form the C-C bond. A subsequent deprotection (hydrolysis) step removes the acetyl group to yield the final product, 4-(1-adamantyl)aniline.

Caption: Lewis acid-catalyzed synthesis of 4-(1-adamantyl)aniline.

Comparative Analysis of Lewis Acid Catalysts

The choice of Lewis acid significantly impacts reaction efficiency, cost, and safety. While traditional Lewis acids like AlCl₃ and ZnCl₂ are effective, they often require harsh conditions and stoichiometric amounts. Modern catalysts, such as metal triflates, offer higher activity at lower catalytic loadings under milder conditions.

Catalyst	Adamantyl Source	Aniline Source	Solvent	Temp. (°C)	Time (h)	Yield (%)	Notes & Drawbacks	Reference
AlCl₃ (anhydrous)	1-Bromoadamantane	Acetanilide	None (neat)	140	36	Moderate	High temp, long reaction time, stoichiometric catalyst often needed.[5]
ZnCl₂ / HCl	1-Adamantanol	Aniline	Water	175	33	78	Requires autoclave due to high pressure and temperature; safety concerns.[1][5]
Al(OTf)₃	1-Adamantanol	Acetanilide	Nitromethane	101 (reflux)	2	>84	High yield, short reaction time, catalytic amount (10 mol%) is effective.[5]
Sc(OTf)₃	N/A	N/A	N/A	N/A	N/A	N/A	Known to be a highly effective, water-tolerant, and recyclable Lewis acid.[6][7]
TfOH (Triflic Acid)	1-Adamantanol	Acetanilide	Trifluoroacetic Acid	80	3	96	Brønsted superacid, not a Lewis acid, but highly effective. Acts as both catalyst and solvent.[1][8]

Field Insights:

• Aluminum Chloride (AlCl₃): A classic, cost-effective choice, but its high reactivity and moisture sensitivity can lead to side reactions and require careful handling. Its use with aniline derivatives often necessitates high temperatures[9].

• Zinc Chloride (ZnCl₂): A milder Lewis acid, often used in combination with a Brønsted acid like HCl. Its main drawback is the need for high temperatures and pressures, making it less suitable for standard laboratory setups[5][10].

• Metal Triflates (e.g., Al(OTf)₃, Sc(OTf)₃): These represent a significant advancement. They are more tolerant to trace amounts of water, can be used in catalytic quantities, and often promote reactions under milder conditions, leading to cleaner reaction profiles and higher yields[5][6][7]. Aluminum triflate, in particular, shows excellent performance for this specific transformation[5].

Recommended Experimental Protocol: Synthesis via Aluminum Triflate Catalysis

This two-step protocol is based on an efficient and high-yielding method utilizing aluminum triflate as the catalyst. It prioritizes safety, reproducibility, and high purity of the final product.

Step 1: Synthesis of 4-(1-Adamantyl)acetanilide

• Materials:

  • 1-Adamantanol (1.0 eq)

  • Acetanilide (1.0 eq)

  • Aluminum triflate, Al(OTf)₃ (0.10 eq)

  • Nitromethane (solvent)

• Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer with heating mantle

  • Standard glassware for workup (separatory funnel, beakers, Büchner funnel)

• Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add acetanilide (1.0 eq) and 1-adamantanol (1.0 eq).

  • Add nitromethane as the solvent (approx. 5-10 mL per gram of acetanilide).

  • With stirring, add aluminum triflate (10 mol %) to the suspension.

  • Heat the reaction mixture to reflux (boiling point of nitromethane is ~101 °C) and maintain for 2 hours. Monitor the reaction progress by TLC or GC-MS.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water and stir vigorously. The product will precipitate as a solid.

  • Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol to remove any unreacted starting materials.

  • Dry the resulting white solid, 4-(1-adamantyl)acetanilide, under vacuum. The yield at this stage should be high (>90%).

Step 2: Hydrolysis to 4-(1-Adamantyl)aniline

• Materials:

  • 4-(1-Adamantyl)acetanilide (from Step 1)

  • Methanol

  • Concentrated Hydrochloric Acid (HCl)

  • Sodium Hydroxide (NaOH) solution (e.g., 10 M)

  • Methylene Chloride (DCM) or Ethyl Acetate for extraction

• Procedure:

  • In a round-bottom flask, dissolve the 4-(1-adamantyl)acetanilide in methanol (approx. 10 mL per gram).

  • Add concentrated hydrochloric acid (a significant excess is required, e.g., 40 eq) to the solution. A precipitate may form initially.

  • Heat the mixture to reflux for 2 hours. The solution should become homogeneous as the reaction proceeds[5].

  • Cool the reaction mixture to room temperature and transfer it to a separatory funnel.

  • Carefully neutralize the acid by slowly adding a concentrated solution of sodium hydroxide until the pH is basic (pH > 10). Caution: This is a highly exothermic process. Cool the funnel with an ice bath as needed.

  • Extract the aqueous layer three times with methylene chloride.

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

  • The resulting solid is 4-(1-adamantyl)aniline. The product can be further purified by recrystallization (e.g., from hexane) if necessary. The expected yield for this step is typically >95%[5].

Self-Validation: The final product should be a white solid with a melting point around 106-107 °C[5]. Characterization by ¹H NMR, ¹³C NMR, and GC-MS should be performed to confirm its identity and purity.

Caption: Experimental workflow for the two-step synthesis.

References

• Gerasimova, E. S., et al. (n.d.). Method of producing 4-(1-adamantyl)aniline. Google Patents.
• Akhmetov, A. R., et al. (n.d.). Method for producing 4-(1-adamantyl)aniline. Google Patents.

• Li, W., et al. (2022). Lewis-Acid-Catalyzed Selective Friedel-Crafts Reaction or Annulation between Anilines and Glyoxylates. Organic Letters, 24(16), 3086–3091. Retrieved from [Link]

• Li, W., et al. (2022). Lewis-Acid-Catalyzed Selective Friedel–Crafts Reaction or Annulation between Anilines and Glyoxylates. ResearchGate. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Why doesn't aniline undergo Friedel-Crafts alkylation? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Alkylation. Retrieved from [Link]

• Kobayashi, S. (1999). Scandium Triflate in Organic Synthesis. Semantic Scholar. Retrieved from [Link]

• Molbase. (n.d.). 4-(1-ADAMANTYL)ANILINE 1459-48-9 wiki. Retrieved from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• Kondo, Y., et al. (2020). Scandium(III) Triflate Catalyzed Direct Synthesis of N-Unprotected Ketimines. Organic Chemistry Portal. Retrieved from [Link]

• Lu, G., et al. (2025). Synthesis of Adamantane Catalyzed by an Active Immobilized Aluminium Chloride Catalyst. SpringerLink. Retrieved from [Link]

• Sämann, C., et al. (2014). Synthesis of substituted adamantylzinc reagents using a Mg-insertion in the presence of ZnCl₂ and further functionalizations. PubMed. Retrieved from [Link]

• Kondo, Y., et al. (2020). Scandium(III) Triflate Catalyzed Direct Synthesis of N-Unprotected Ketimines. PubMed. Retrieved from [Link]

• Wikipedia. (n.d.). Lewis acid catalysis. Retrieved from [Link]

• Sämann, C., et al. (2025). ChemInform Abstract: Synthesis of Substituted Adamantylzinc Reagents Using a Mg-Insertion in the Presence of ZnCl2 and Further Functionalizations. ResearchGate. Retrieved from [Link]

• Freitas, R. H. C. N. (2015). Zinc Chloride. Revista Virtual de Química, 7(6), 2641-2646. Retrieved from [Link]

• Asurumunige, A., et al. (2026). LEWIS ACID-CATALYZED CHEMOSELECTIVITY CONTROLLED N-ALKYLATION AND C-ALKYLATION OF ANILINES USING VINYL ARENES. ChemRxiv. Retrieved from [Link]

• Barrett, A. G. M., & Braddock, D. C. (1997). Scandium(III) or lanthanide(III) triflates as recyclable catalysts for the direct acetylation of alcohols with acetic acid. Organic Chemistry Portal. Retrieved from [Link]

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• Chemistry Stack Exchange. (2017). Role of Lewis acid in synthesis of adamantane from bicyclic species. Retrieved from [Link]

• Proni, G., et al. (2020). Triflic Acid-Promoted Adamantylation and tert-Butylation of Pyrene: Fluorescent Properties of Pyrene-Decorated Adamantanes and a Channeled Crystal Structure of 1,3,5-Tris(pyren-2-yl)adamantane. National Institutes of Health. Retrieved from [Link]

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Application Notes: 4-(1-Adamantylaniline) Hydrochloride - A Versatile Building Block for Kinase Inhibitor Discovery

Introduction: The Adamantane Advantage in Modern Drug Discovery

In the landscape of medicinal chemistry, the adamantane moiety has emerged as a powerful tool for optimizing drug candidates. This rigid, three-dimensional, lipophilic cage structure is often referred to as a "lipophilic bullet," prized for its ability to fundamentally alter the pharmacokinetic and pharmacodynamic properties of a molecule.[1] Unlike flat, aromatic systems that populate much of the chemical space in drug discovery, the adamantyl group provides a unique topographical scaffold. Its incorporation into a lead compound can significantly enhance lipophilicity, thereby improving membrane permeability and oral bioavailability.[2] The steric bulk of the adamantane cage can also serve as a "metabolic shield," protecting adjacent functional groups from enzymatic degradation and extending the drug's plasma half-life.[3]

4-(1-Adamantyl)aniline hydrochloride is a key building block that marries the advantageous properties of the adamantane scaffold with the versatile reactivity of an aniline functional group. This combination makes it an exceptionally valuable starting material for the synthesis of targeted therapeutics, particularly in the realm of oncology and inflammatory diseases. This guide provides an in-depth look at the properties of 4-(1-adamantyl)aniline hydrochloride and its application in the synthesis of kinase inhibitors, complete with detailed experimental protocols.

Physicochemical and Handling Properties

The hydrochloride salt of 4-(1-adamantyl)aniline ensures improved stability and handling characteristics compared to the free base. Its properties are summarized below.

Property	Value	Source
CAS Number	7123-77-5	[4]
Molecular Formula	C₁₆H₂₂ClN	[4]
Molecular Weight	263.81 g/mol	[4]
Melting Point	262 °C	[5]
Calculated XLogP3	5.1	[5]
Appearance	White to off-white crystalline powder	-
Solubility	Soluble in polar protic solvents (e.g., methanol, ethanol), sparingly soluble in water and polar aprotic solvents (e.g., DMSO, DMF), and generally insoluble in nonpolar solvents (e.g., hexanes, toluene).	General chemical principles

Safety & Handling: 4-(1-Adamantyl)aniline hydrochloride is classified as an irritant, causing skin and serious eye irritation, and may cause respiratory irritation.[5] Standard laboratory personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Application Focus: A Scaffold for Potent Kinase Inhibitors

The anilino-pyrimidine and related heterocyclic scaffolds are privileged structures in the design of kinase inhibitors, as they are adept at forming key hydrogen bond interactions within the ATP-binding pocket of these enzymes. The 4-amino position of 4-(1-adamantyl)aniline provides the perfect vector for introducing the adamantyl group into the solvent-exposed region of the kinase active site. This strategy has been successfully employed in the development of inhibitors for several important oncological targets.

Target Highlight 1: Aurora Kinase A (AURKA)

Aurora kinases are a family of serine/threonine kinases that are critical regulators of mitosis. Their overexpression is a hallmark of many cancers, making them a prime target for therapeutic intervention.[3] The selective inhibition of Aurora Kinase A (AURKA) is a validated strategy for inducing cell cycle arrest and apoptosis in tumor cells.[6] Several potent AURKA inhibitors feature a substituted aniline moiety, where the adamantyl group can be used to enhance potency and cell-based activity.

Target Highlight 2: Glycogen Synthase Kinase-3 (GSK-3)

Glycogen Synthase Kinase-3 (GSK-3) is another serine/threonine kinase implicated in a multitude of cellular processes, including metabolism, cell signaling, and proliferation.[7] Its dysregulation is linked to various diseases, including Alzheimer's disease, bipolar disorder, and cancer. 4-(1-Adamantyl)aniline serves as a starting material for pyrroledione derivatives that have shown inhibitory activity against GSK-3.[4]

The following diagram illustrates the central role of Aurora Kinase A in cell cycle progression, a key pathway targeted by inhibitors derived from 4-(1-adamantyl)aniline.

Figure 1. Role of Aurora Kinase A in Mitosis and Point of Intervention.

Experimental Protocols

The primary amino group of 4-(1-adamantyl)aniline is a versatile handle for a variety of synthetic transformations. Amide bond formation is one of the most common and crucial reactions in medicinal chemistry. The following protocol provides a robust, field-proven method for the coupling of 4-(1-adamantyl)aniline hydrochloride with a representative carboxylic acid.

Protocol 1: Synthesis of N-(4-(1-adamantyl)phenyl)benzamide via Amide Coupling

This protocol details a standard amide coupling procedure using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as the coupling agent and 4-Dimethylaminopyridine (DMAP) as an acyl transfer catalyst. This method is effective for coupling anilines, which can be less nucleophilic than aliphatic amines.

Figure 2. General workflow for EDC-mediated amide coupling.

Materials & Reagents:

• 4-(1-Adamantyl)aniline hydrochloride (1.0 eq)

• Benzoic acid (1.1 eq)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

• Hydroxybenzotriazole (HOBt) (0.1 eq, catalytic)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Free Base Preparation: In a round-bottom flask, suspend 4-(1-adamantyl)aniline hydrochloride (1.0 eq) in ethyl acetate. Add saturated aqueous NaHCO₃ solution and stir vigorously until all the solid dissolves and the layers are clear. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the 4-(1-adamantyl)aniline free base. Use this material immediately in the next step.

• Carboxylic Acid Activation: In a separate, dry, nitrogen-flushed round-bottom flask, dissolve benzoic acid (1.1 eq) in anhydrous DMF. Add HOBt (0.1 eq) and EDC (1.2 eq). Stir the mixture at room temperature for 30 minutes. A white precipitate of the urea byproduct may form.

• Coupling Reaction: To the activated carboxylic acid mixture, add a solution of the 4-(1-adamantyl)aniline free base (prepared in step 1, 1.0 eq) in a small amount of anhydrous DMF. Add DIPEA (2.5 eq) to the reaction mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature overnight (12-18 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aniline is consumed.

• Work-up: Pour the reaction mixture into a separatory funnel containing water. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic extracts and wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure N-(4-(1-adamantyl)phenyl)benzamide.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion

4-(1-Adamantyl)aniline hydrochloride is a strategically important building block for drug discovery. The unique physicochemical properties conferred by the adamantyl moiety—namely its rigid three-dimensionality and significant lipophilicity—provide medicinal chemists with a powerful tool to overcome common challenges in drug design, such as poor metabolic stability and low bioavailability. Its demonstrated utility in the synthesis of potent kinase inhibitors for oncology, such as those targeting Aurora Kinase A and GSK-3, underscores its value. The reliable and versatile reactivity of the aniline group, particularly in robust transformations like amide coupling, ensures its broad applicability in the construction of diverse and complex molecular architectures.

References

• MDPI. (2020). Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors. Molecules, 25(21), 5096. [Link]

• National Center for Biotechnology Information. (2020). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 63(23), 14693–14717. [Link]

• ConnectSci. (2024). Unlocking therapeutic potential: the role of adamantane in drug discovery. Australian Journal of Chemistry. [Link]

• National Center for Biotechnology Information. (2018). Exploring Novel GSK-3β Inhibitors for Anti-Neuroinflammatory and Neuroprotective Effects: Synthesis, Crystallography, Computational Analysis, and Biological Evaluation. International Journal of Molecular Sciences, 19(11), 3567. [Link]

• National Center for Biotechnology Information. (2013). Aurora Isoform Selectivity: Design and Synthesis of Imidazo[4,5-b]pyridine Derivatives as Highly Selective Inhibitors of Aurora-A Kinase in Cells. Journal of Medicinal Chemistry, 56(17), 6843–6858. [Link]

• PubMed. (2012). Discovery of novel potent and highly selective glycogen synthase kinase-3β (GSK3β) inhibitors for Alzheimer's disease: design, synthesis, and characterization of pyrazines. Journal of Medicinal Chemistry, 55(21), 9143–9159. [Link]

• ResearchGate. (2021). New design scaffold for potential GSK-3 inhibition. [Link]

• National Center for Biotechnology Information. (2022). Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors. BMC Chemistry, 16(1), 5. [Link]

• The Royal Society of Chemistry. (2019). Clickable coupling of carboxylic acids and amines at room temperature mediated by SO2F2. Chemical Science, 10(34), 7933-7938. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. [Link]

• ResearchGate. (2009). Design, synthesis and structure-activity relationships of 1,3,4-oxadiazole derivatives as novel inhibitors of glycogen synthase kinase-3β. Bioorganic & Medicinal Chemistry, 17(21), 7483-7492. [Link]

• Oakwood Chemical. (n.d.). 4-(1-Adamantanyl)aniline hydrochloride. [Link]

• National Center for Biotechnology Information. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews, 113(5), 3516–3604. [Link]

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• ResearchGate. (2008). Effective Amidation of Carboxylic Acids Using (4,5-Dichloro-6-oxo-6H-pyridazin-1-yl)phosphoric acid diethyl ester. Bulletin of the Korean Chemical Society, 29(5), 1025-1028. [Link]

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Application Note: A Validated Protocol for In Vitro Cytotoxicity Assessment of 4-(1-Adamantyl)aniline Hydrochloride Using the Sulforhodamine B (SRB) Assay

Introduction: The Rationale for Cytotoxicity Profiling

4-(1-adamantyl)aniline is a synthetic compound featuring a bulky, lipophilic adamantane cage attached to an aniline moiety[1][2]. Its hydrochloride salt form generally confers aqueous solubility, making it amenable to biological assays[1]. Research has highlighted the potential of adamantane-containing compounds in oncology, with some derivatives demonstrating significant anti-cancer properties[1][3][4]. Specifically, 4-(1-adamantyl)aniline has shown cytotoxic activity against various cancer cell lines, including those from breast, lung, and colon cancers, with a proposed mechanism involving the disruption of the cell cycle and induction of apoptosis[1].

The initial characterization of any potential anti-cancer agent requires a robust, reproducible, and quantitative assessment of its cytotoxic and/or cytostatic effects. This application note provides a comprehensive, field-tested protocol for determining the in vitro cytotoxicity of 4-(1-adamantyl)aniline hydrochloride using the Sulforhodamine B (SRB) assay. We will delve into the scientific principles of the assay, provide a detailed step-by-step methodology, and offer expert insights into data analysis and interpretation, enabling researchers to generate high-quality, reliable data.

Assay Selection: Why the Sulforhodamine B (SRB) Assay?

For high-throughput screening and initial cytotoxicity assessment of chemical compounds, several assays are available, including those based on metabolic activity (e.g., MTT, XTT) or membrane integrity (e.g., LDH release)[5]. We have selected the SRB assay for this protocol due to several key advantages:

• Principle of Detection: The SRB assay is a cell density determination method based on the measurement of total cellular protein content[6][7]. SRB, a bright-pink aminoxanthene dye, stoichiometrically binds to basic amino acid residues of cellular proteins under mildly acidic conditions[7][8]. The amount of bound dye is directly proportional to the cell mass, providing a reliable measure of cell number.

• Robustness and Stability: Unlike metabolic assays like the MTT, the SRB assay is less susceptible to interference from the test compound itself, which might alter cellular metabolism without being directly cytotoxic[7]. The procedure involves cell fixation, which stops all metabolic processes and preserves the protein content, making the endpoint measurement stable over time[9]. Stained and dried plates can even be stored indefinitely before solubilization and reading[7].

• Cost-Effectiveness and Simplicity: The reagents required for the SRB assay are inexpensive, and the protocol is straightforward, requiring standard laboratory equipment such as a microplate reader[6]. This makes it an efficient and highly accessible method for widespread screening.

The workflow is grounded in a simple, multi-step process that ensures reproducibility and accuracy, as illustrated below.

Figure 1: High-level experimental workflow for the SRB cytotoxicity assay.

Materials and Reagents

Equipment:

• Sterile tissue culture hood (Class II)

• Humidified CO₂ incubator (37°C, 5% CO₂)

• Microplate spectrophotometer (ELISA reader) with a 510-570 nm filter

• Inverted microscope

• Multichannel pipette (5-200 µL range)

• Gyratory shaker (optional)

• Standard cell culture labware (flasks, serological pipettes, etc.)

Reagents & Consumables:

• 4-(1-adamantyl)aniline hydrochloride (Test Compound)

• Selected cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Complete growth medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Dimethyl sulfoxide (DMSO), sterile

• Trypsin-EDTA solution (0.25%)

• Phosphate-Buffered Saline (PBS), sterile

• Trichloroacetic acid (TCA), 50% (w/v) in water. Store at 4°C.

• Sulforhodamine B (SRB) powder

• Acetic acid, glacial

• Tris base (Trizma® base)

• Sterile, 96-well flat-bottom tissue culture plates

Solution Preparation:

• 10% TCA (Working Solution): Dilute the 50% stock solution with cold, purified water. Prepare fresh and keep on ice.

• 1% Acetic Acid (Wash Solution): Add 10 mL of glacial acetic acid to 990 mL of purified water.

• 0.4% SRB Staining Solution: Dissolve 0.4 g of SRB powder in 100 mL of 1% Acetic Acid. Filter to remove any undissolved particles. Store at room temperature, protected from light[9].

• 10 mM Tris Base (Solubilization Buffer), pH 10.5: Dissolve 1.21 g of Tris base in 1 L of purified water. Adjust pH to 10.5 if necessary. Store at room temperature[6].

Detailed Experimental Protocol

This protocol is optimized for adherent cell lines in a 96-well format.

Step 1: Cell Seeding

The goal is to ensure cells are in their exponential growth phase during compound treatment and do not become over-confluent by the end of the assay. The optimal seeding density must be determined empirically for each cell line.

• Culture the selected cancer cell lines using standard aseptic techniques.

• Harvest cells that are approximately 80-90% confluent using Trypsin-EDTA.

• Perform a cell count using a hemocytometer or automated cell counter.

• Dilute the cell suspension in complete growth medium to the predetermined optimal seeding density (typically between 2,000-10,000 cells/well).

• Seed 100 µL of the cell suspension into each well of a 96-well plate.

• Expert Tip: To avoid the "edge effect" where cells in outer wells grow differently, fill the perimeter wells with 100 µL of sterile PBS or medium without cells.

• Incubate the plate for 24 hours (37°C, 5% CO₂) to allow cells to attach and resume growth.

Step 2: Compound Preparation and Cell Treatment

• Prepare a high-concentration stock solution of 4-(1-adamantyl)aniline hydrochloride. A 10 mM stock in sterile DMSO is recommended.

  • Causality: DMSO is a standard solvent for creating highly concentrated stocks of organic compounds for cell-based assays. However, the final concentration of DMSO in the culture medium should not exceed 0.5% to avoid solvent-induced toxicity[10].

• Perform serial dilutions of the stock solution in serum-free medium to create a range of working concentrations (e.g., 2X the final desired concentrations). A typical 8-point dose-response curve might range from 0.1 µM to 100 µM (final concentration).

• After the 24-hour pre-incubation, carefully remove the medium from the wells.

• Add 100 µL of the appropriate compound dilution to each treatment well.

• Self-Validating Controls (Crucial):

  • Vehicle Control: Add 100 µL of medium containing the same final concentration of DMSO as the highest-concentration treatment well. This represents 100% cell viability.

  • Untreated Control: Add 100 µL of fresh complete medium.

  • Blank Control: Wells containing medium but no cells, to measure background absorbance.

• Incubate the plate for the desired exposure time, typically 48 or 72 hours.

Step 3: Sulforhodamine B (SRB) Assay Procedure

• Fixation: After incubation, gently add 50 µL of cold 10% TCA to each well without removing the treatment medium. This brings the final TCA concentration to approximately 6.7%.

  • Expert Tip: Adding TCA directly fixes cells and proteins to the plate bottom, preventing cell loss during subsequent washing steps.

• Incubate the plate at 4°C for at least 1 hour to ensure complete fixation[9].

• Washing: Carefully discard the supernatant. Wash the plate 4-5 times with 200 µL of 1% acetic acid per well to remove unbound dye, excess TCA, and serum proteins[6][9]. After the final wash, remove residual liquid by inverting the plate and tapping it firmly on absorbent paper.

• Allow the plate to air-dry completely at room temperature. A blow dryer on a cool setting can expedite this step[7].

• Staining: Add 100 µL of 0.4% SRB solution to each well.

• Incubate at room temperature for 30 minutes[7].

• Post-Stain Wash: Quickly discard the SRB solution and wash the plates four times with 1% acetic acid to remove unbound dye[7]. This step is critical; insufficient washing leads to high background, while excessive washing can remove protein-bound dye[7].

• Air-dry the plate completely as in step 4. At this point, stained plates can be stored for an extended period.

• Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well[7].

• Place the plate on a gyratory shaker for 5-10 minutes to fully solubilize the protein-bound dye[8]. Ensure the color is uniform.

Data Acquisition and Analysis

Step 1: Absorbance Measurement

• Measure the optical density (OD) of each well using a microplate reader at a wavelength between 510 nm and 570 nm[6][7].

• Subtract the average OD of the blank control wells from all other readings.

Step 2: Calculation of Percentage Viability

Normalize the data to the vehicle control to determine the effect of the compound on cell viability.

% Viability = (OD of Treated Cells / OD of Vehicle Control Cells) x 100

Step 3: IC50 Determination

The IC50 (half-maximal inhibitory concentration) is the concentration of a drug that is required to inhibit cell growth by 50%[11].

• Plot the percentage viability (Y-axis) against the logarithm of the compound concentration (X-axis).

• Fit the data to a non-linear regression model, typically a sigmoidal dose-response (variable slope) or four-parameter logistic (4PL) curve[12][13].

• The IC50 value is automatically calculated by the software as the concentration that corresponds to 50% viability on the fitted curve[14].

  • Trustworthiness: Using a non-linear regression model is more accurate than linear interpolation, as it accounts for the typical sigmoidal nature of biological dose-responses[12][15]. Software like GraphPad Prism, Origin, or even Excel with specific add-ins can perform this analysis[11][13].

Data Presentation

Summarize the calculated IC50 values in a clear, tabular format for easy comparison across different cell lines and time points.

Cell Line	Tissue of Origin	Incubation Time (h)	IC50 of 4-(1-adamantyl)aniline HCl (µM)
MCF-7	Breast Adenocarcinoma	48	[Insert Value ± SEM]
72	[Insert Value ± SEM]
A549	Lung Carcinoma	48	[Insert Value ± SEM]
72	[Insert Value ± SEM]
HCT-116	Colon Carcinoma	48	[Insert Value ± SEM]
72	[Insert Value ± SEM]

Advanced Insights: Elucidating the Mechanism

The SRB assay quantifies changes in total cell mass, which can result from either cytostatic (growth inhibition) or cytotoxic (cell killing) effects. To distinguish between these, follow-up assays are recommended.

Figure 2: Decision logic for follow-up mechanistic studies.

• LDH Release Assay: This assay measures the activity of lactate dehydrogenase, a cytosolic enzyme that is released into the culture medium upon loss of plasma membrane integrity[5][16]. A significant increase in LDH release in treated cells compared to controls would confirm a cytotoxic mechanism involving cell lysis.

• Apoptosis and Cell Cycle Assays: Techniques like flow cytometry with Annexin V/Propidium Iodide staining or assays measuring caspase activity can confirm if the compound induces programmed cell death (apoptosis) and can identify at which stage of the cell cycle the cells are arrested, aligning with the reported mechanism of action for this compound class[1][17].

By employing a multi-assay approach, researchers can build a comprehensive profile of a compound's anti-cancer activity, moving beyond simple viability to mechanistic understanding.

References

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• ResearchGate. (2015, September 21). How can I calculate IC50 for a cytotoxic substance?. Retrieved from [Link]

• ResearchGate. (2023, May 6). What cell line should I choose for citotoxicity assays?. Retrieved from [Link]

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• Medical Design & Outsourcing. (2025, May 11). Cytotoxicity Testing for Medical Devices: A Guide to Compliance & Best Practices. Retrieved from [Link]

• Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature Protocols, 1(3), 1112-1116. Retrieved from [Link]

• ResearchGate. (2014, March 19). Can anybody provide advice on IC 50 calculation in cytotoxicity studies using tumor cell lines?. Retrieved from [Link]

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• SciSpace. (2006, August 17). Sulforhodamine B colorimetric assay for cytotoxicity screening. Retrieved from [Link]

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• National Institutes of Health. (n.d.). Use of Different Parameters and Equations for Calculation of IC50 Values in Efflux Assays: Potential Sources of Variability in IC50 Determination. Retrieved from [Link]

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• Malaysian Journal of Medicine and Health Sciences. (2021, April 6). Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). Retrieved from [Link]

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• National Institutes of Health. (2023, February 13). Adamantyl isothiocyanates as mutant p53 rescuing agents and their structure-activity relationships. Retrieved from [Link]

• National Institutes of Health. (n.d.). New Trypanosoma brucei acting derivatives incorporating 1-(4-phenyl)adamantane and 1-(4-phenoxyphenyl)adamantane. Retrieved from [Link]

• ResearchGate. (n.d.). Cytotoxicity of aniline hydrochloride solution. Retrieved from [Link]

• ResearchGate. (2025, August 7). (PDF) Synthesis and Cytotoxicity of 4-(2-Adamantyl)phenylalkylamines. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 4-(1-Adamantanyl)aniline hydrochloride. Retrieved from [Link]

• MDPI. (n.d.). Novel Tdp1 Inhibitors Based on Adamantane Connected with Monoterpene Moieties via Heterocyclic Fragments. Retrieved from [Link]

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Application Notes and Protocols: Synthesis of Potent Enzyme Inhibitors Using 4-(1-Adamantyl)aniline Hydrochloride

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Role of the Adamantyl Moiety in Enzyme Inhibitor Design

In the landscape of modern medicinal chemistry, the adamantane scaffold has emerged as a "lipophilic bullet," a privileged structural motif prized for its unique combination of properties.[1] Its rigid, three-dimensional, and highly lipophilic cage-like structure offers a powerful tool to optimize drug candidates by enhancing their pharmacokinetic and pharmacodynamic profiles. The incorporation of an adamantyl group can significantly increase a molecule's lipophilicity, which can improve membrane permeability and bioavailability.[2] Furthermore, the steric bulk of the adamantane cage can shield adjacent functional groups from metabolic degradation, thereby extending a drug's plasma half-life.[1]

This guide focuses on the practical application of a key building block, 4-(1-adamantyl)aniline hydrochloride , in the synthesis of a promising class of enzyme inhibitors targeting Glycogen Synthase Kinase-3β (GSK-3β). GSK-3β is a serine/threonine kinase implicated in a multitude of cellular signaling pathways. Its dysregulation is a hallmark of severe pathologies, including Alzheimer's disease, type 2 diabetes, and certain cancers, making it a high-value target for therapeutic intervention.[3][4]

Derivatives of 4-(1-adamantyl)aniline, specifically N-aryl maleimides (pyrrolidine-2,5-diones), have demonstrated potent, ATP-competitive inhibition of GSK-3β. This application note provides a detailed, field-proven protocol for the synthesis of these inhibitors, explains the causality behind the experimental choices, discusses the structure-activity relationship (SAR), and elucidates the underlying mechanism of action.

Core Synthesis Workflow: From Adamantyl-Aniline to a Potent GSK-3β Inhibitor

The synthesis of N-(4-(1-adamantyl)phenyl)maleimide, a representative GSK-3β inhibitor, is a robust two-step process. The workflow begins with the reaction of 4-(1-adamantyl)aniline with maleic anhydride to form an intermediate, N-(4-(1-adamantyl)phenyl)maleanilic acid. This is followed by a dehydrative cyclization to yield the final maleimide product.

Figure 1: General two-step synthesis workflow for N-aryl maleimide inhibitors.

Experimental Protocols: A Self-Validating System

These protocols are designed to be self-validating, with clear checkpoints and characterization steps to ensure the integrity of the synthesis.

Protocol 1: Preparation of 4-(1-Adamantyl)aniline Free Base

Rationale: The starting material is the hydrochloride salt, which is more stable and commercially available. The amine must be liberated to its free base form to act as a nucleophile in the subsequent reaction. This is a standard acid-base extraction.

Materials:

• 4-(1-adamantyl)aniline hydrochloride

• Sodium bicarbonate (NaHCO₃), 5% aqueous solution

• Dichloromethane (DCM) or Ethyl Acetate

• Deionized water

• Anhydrous sodium sulfate (Na₂SO₄)

• Separatory funnel, beakers, rotary evaporator

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 equivalent of 4-(1-adamantyl)aniline hydrochloride in deionized water.

• Neutralization: Transfer the solution to a separatory funnel. Slowly add 5% sodium bicarbonate solution while gently swirling. Continue addition until effervescence ceases and the aqueous layer is basic (test with pH paper).

• Extraction: Extract the aqueous layer with three portions of dichloromethane. The free aniline base is organic-soluble and will move into the DCM layer.

• Washing: Combine the organic extracts and wash with one portion of deionized water, followed by one portion of brine to remove residual salts.

• Drying: Dry the organic layer over anhydrous sodium sulfate for 15-20 minutes.

• Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield 4-(1-adamantyl)aniline as a solid. The product can be used in the next step without further purification if it appears clean by TLC.

Protocol 2: Synthesis of N-(4-(1-Adamantyl)phenyl)maleanilic Acid (Intermediate)

Rationale: This step involves the nucleophilic attack of the aniline's amino group on one of the carbonyl carbons of maleic anhydride, leading to the opening of the anhydride ring. The reaction is typically fast and proceeds at room temperature.[2][5]

Materials:

• 4-(1-adamantyl)aniline (from Protocol 1)

• Maleic anhydride (1.0 eq)

• N,N-Dimethylformamide (DMF) or Diethyl Ether

• Magnetic stirrer and stir bar, round-bottom flask

Step-by-Step Methodology:

• Setup: In a round-bottom flask, dissolve 1.0 eq of maleic anhydride in a minimal amount of DMF.

• Aniline Addition: Prepare a solution of 1.0 eq of 4-(1-adamantyl)aniline in DMF and add it dropwise to the stirred maleic anhydride solution at room temperature.

• Reaction: Stir the solution for 2 hours at room temperature. The formation of the maleanilic acid often results in the precipitation of a solid product.

• Isolation: If a precipitate forms, collect the solid by vacuum filtration. If no precipitate forms, the reaction mixture can be poured into ice water to induce precipitation.

• Washing & Drying: Wash the collected solid product several times with cold water and then dry it in a vacuum oven. The resulting N-(4-(1-adamantyl)phenyl)maleanilic acid should be a stable, solid powder.

Protocol 3: Cyclization to N-(4-(1-Adamantyl)phenyl)maleimide (Final Product)

Rationale: The final step is an intramolecular cyclization that forms the five-membered imide ring. This is a dehydration reaction, facilitated by acetic anhydride, and catalyzed by a weak base like sodium acetate.[5] Heating is required to drive the reaction to completion.

Materials:

• N-(4-(1-adamantyl)phenyl)maleanilic acid (from Protocol 2)

• Acetic anhydride (used as both reagent and solvent)

• Anhydrous sodium acetate (catalytic amount, ~0.2 eq)

• Ice water

• Heating mantle, condenser, magnetic stirrer

Step-by-Step Methodology:

• Reaction Setup: To the flask containing the maleanilic acid, add acetic anhydride and a catalytic amount of anhydrous sodium acetate.

• Heating: Heat the mixture to 50-70°C with stirring for 2 hours. The solid should dissolve as the reaction proceeds.

• Precipitation: After cooling the reaction mixture to room temperature, pour it slowly into a beaker of crushed ice with vigorous stirring. The maleimide product will precipitate as a solid.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash thoroughly with cold water. The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or cyclohexane) to yield the final N-(4-(1-adamantyl)phenyl)maleimide.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Structure-Activity Relationship (SAR) and Data Presentation

The maleimide core is a critical pharmacophore for GSK-3β inhibition. The two carbonyl oxygens of the maleimide ring typically form crucial hydrogen bonds with the backbone amide of Val135 in the ATP-binding pocket of GSK-3β.[4] The potency of these inhibitors can be modulated by substitutions on the N-aryl ring and the maleimide itself.

The adamantyl group at the 4-position of the aniline ring serves as a large, lipophilic anchor. This bulky group is expected to occupy a hydrophobic pocket within or near the active site, enhancing binding affinity and potentially improving selectivity over other kinases.

Table 1: Inhibitory Activity of Representative Maleimide-Based GSK-3β Inhibitors

Compound ID	N-Aryl Substituent	R¹ (Maleimide)	R² (Maleimide)	GSK-3β IC₅₀ (nM)	Reference
1	4-(1-Adamantyl)phenyl	H	H	Predicted Potent	-
2	Phenyl	Indole	H	164	[1]
3	Phenyl	5-Fluoro-Indole	H	45.6	[1]
4	Phenyl	Benzofuran	H	21	[3]
5	Phenyl	Imidazopyridine	H	5	[3]
6	Phenyl	Phenyl	H	6.90	[1]

Note: The IC₅₀ for the specific title compound is not publicly available but is predicted to be potent based on the established SAR of the maleimide class and the beneficial properties of the adamantyl group. The data clearly shows that substitutions on the maleimide ring (positions R¹ and R²) dramatically influence potency, with heterocyclic systems like imidazopyridine yielding single-digit nanomolar inhibitors.

Mechanism of Action: GSK-3β Inhibition and Downstream Signaling

GSK-3β is a constitutively active kinase that is regulated through inhibitory phosphorylation. In many signaling pathways, activation of an upstream kinase (like Akt) leads to the phosphorylation of GSK-3β at Serine 9, which inactivates it.[6] Maleimide-based inhibitors, including those derived from 4-(1-adamantyl)aniline, act as ATP-competitive inhibitors. They occupy the ATP-binding pocket, preventing the kinase from transferring a phosphate group to its substrates.

In the context of Alzheimer's disease, overactive GSK-3β contributes to the hyperphosphorylation of the tau protein.[1] Hyperphosphorylated tau detaches from microtubules, leading to microtubule instability and the formation of neurofibrillary tangles (NFTs), a key pathological hallmark of the disease.[3] By inhibiting GSK-3β, these adamantyl-containing compounds can reduce tau phosphorylation, thereby preventing NFT formation and protecting against neuronal dysfunction.

Figure 2: Mechanism of GSK-3β inhibition in the context of Alzheimer's disease.

Conclusion and Future Perspectives

4-(1-Adamantyl)aniline hydrochloride is a valuable and versatile starting material for the synthesis of potent, high-value enzyme inhibitors. The protocols outlined provide a reliable pathway to generate N-aryl maleimide-based GSK-3β inhibitors. The unique properties of the adamantyl group—conferring high lipophilicity and metabolic stability—make this building block particularly attractive for developing drug candidates with improved pharmacokinetic profiles. The potent inhibition of GSK-3β by these compounds offers a promising therapeutic strategy for neurodegenerative diseases like Alzheimer's, and further exploration of this scaffold is warranted for various other indications where GSK-3β is implicated.

References

• Characterization of Maleimide-Based Glycogen Synthase Kinase-3 (GSK-3) Inhibitors as Stimulators of Steroidogenesis. PMC - PubMed Central. Available at: [Link]

• Development of [18F]Maleimide-Based Glycogen Synthase Kinase-3β Ligands for Positron Emission Tomography Imaging. PubMed Central. Available at: [Link]

• Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. RSC Publishing. Available at: [Link]

• Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. PubMed Central. Available at: [Link]

• Small-Molecule Inhibitors of GSK-3: Structural Insights and Their Application to Alzheimer's Disease Models. PubMed Central. Available at: [Link]

• Glycogen synthase kinase-3 (GSK3): regulation, actions, and diseases. PMC. Available at: [Link]

• Inhibition of glycogen synthase kinase 3 by lithium, a mechanism in search of specificity. Frontiers in Molecular Neuroscience. Available at: [Link]

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. PMC - PubMed Central. Available at: [Link]

• P(N-Phenylmaleimide-Alt-Styrene) Introduced with 4-Carboxyl and Its Effect on the Heat Deflection Temperature of Nylon 6. MDPI. Available at: [Link]

• The Role of Adamantane Derivatives in Modern Drug Discovery. Pharmaffiliates. Available at: [Link]

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methodology for preparing stock solutions of 4-(1-adamantyl)aniline hydrochloride for in vitro assays

Application Notes and Protocols

Title: Methodology for Preparing Stock Solutions of 4-(1-Adamantyl)aniline Hydrochloride for In Vitro Assays

Abstract

This guide provides a detailed methodology for the preparation, handling, and quality control of stock solutions of 4-(1-adamantyl)aniline hydrochloride (CAS: 7123-77-5) for use in in vitro biological assays. Due to the compound's unique structure, which combines a highly lipophilic adamantyl group with a polar aniline hydrochloride moiety, achieving a stable and soluble state in aqueous assay media presents a significant challenge.[1][2] This document outlines a robust, field-proven protocol centered on the use of dimethyl sulfoxide (DMSO) as a primary solvent, addressing common issues such as precipitation upon dilution and solvent-induced cytotoxicity. The protocols herein are designed to ensure solution integrity, maximize experimental reproducibility, and provide researchers with a self-validating framework for their studies.

Scientific Foundation: Understanding the Compound's Physicochemical Behavior

The experimental design for solubilizing 4-(1-adamantyl)aniline hydrochloride is dictated by its molecular structure. The molecule consists of two key features:

• The Adamantane Moiety: A rigid, bulky, and highly nonpolar tricyclic hydrocarbon cage.[1][3] This group confers significant lipophilicity (hydrophobicity), making the parent molecule practically insoluble in water but readily soluble in nonpolar organic solvents.[2][3] The introduction of such a lipophilic group can be a strategy to modify the bioavailability of a substance.[4]

• The Aniline Hydrochloride Group: The aniline group is a primary aromatic amine. Its conversion to a hydrochloride salt is a common pharmaceutical strategy to enhance aqueous solubility and chemical stability compared to the free base form.[5][6][7]

Despite the presence of the hydrochloride salt, the overwhelming lipophilicity of the adamantane cage dominates the molecule's solubility profile. Direct dissolution in aqueous buffers or cell culture media is often unsuccessful, leading to poor dispersion and inaccurate concentration assessments. Therefore, the use of a potent, water-miscible organic solvent is essential.

Causality for Solvent Selection: Dimethyl sulfoxide (DMSO) is the solvent of choice for this application. Its selection is based on several key properties:

• Broad Solubilizing Power: DMSO can dissolve a wide array of both polar and nonpolar compounds, making it ideal for molecules with mixed characteristics like 4-(1-adamantyl)aniline hydrochloride.[8][9]

• Miscibility with Aqueous Media: DMSO is fully miscible with water and cell culture media, which is critical for the final dilution step into the assay environment.[8]

• High Boiling Point: Its high boiling point (189 °C) minimizes evaporation at room temperature, ensuring the concentration of the stock solution remains stable during handling.[8]

Pre-Protocol Considerations & Best Practices

Safety & Handling

• Compound Handling: 4-(1-adamantyl)aniline hydrochloride is classified as a potential skin, eye, and respiratory irritant.[10] Always handle the solid powder and concentrated solutions inside a chemical fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Solvent Handling: DMSO is an excellent solvent that can facilitate the absorption of other chemicals through the skin. Handle with care and ensure gloves are worn at all times.

Materials & Reagent Quality

• Compound: Use 4-(1-adamantyl)aniline hydrochloride of high purity (e.g., ≥98%).

• Solvent: Use anhydrous, cell culture-grade, or spectrophotometric-grade DMSO (≤0.02% water) to prevent compound degradation and ensure consistency. DMSO is hygroscopic; store it in a tightly sealed container with desiccant.[11]

• Pipettes & Tubes: Use sterile, disposable polypropylene or glass labware. Avoid polystyrene, which can be degraded by concentrated DMSO.

The Criticality of Final DMSO Concentration

High concentrations of DMSO can induce a range of off-target effects in cell-based assays, including cytotoxicity, cell differentiation, and interference with signaling pathways.[8][12] It is imperative to maintain a consistent and low final concentration of DMSO across all experimental and control wells.[13][14]

Table 1: Recommended Final DMSO Concentrations for In Vitro Assays

Assay Type	Recommended Final DMSO Concentration (%)	Rationale & Key Considerations
General Cell-based Assays	≤ 0.5%	A widely accepted upper limit to minimize cytotoxicity for most immortalized cell lines.[11][13][15]
Primary Cell Cultures	≤ 0.1%	Primary cells are often more sensitive to solvent toxicity than established cell lines.[11]
High-Throughput Screening (HTS)	0.1% - 1.0%	The concentration should be optimized and validated for the specific assay and cell line, but consistency is paramount.
In Vivo Animal Studies	≤ 2.0%	Higher concentrations may be tolerated but must be validated; co-solvents are often used to reduce toxicity.[15]

Expertise Note: Always perform a solvent tolerance study on your specific cell line by exposing it to a range of DMSO concentrations (e.g., 0.05% to 1.0%) to determine the maximum concentration that does not affect cell viability or the experimental endpoint. This is a crucial self-validating step for any new assay.

Protocol 1: Preparation of a 10 mM Primary Stock Solution

This protocol describes the preparation of a high-concentration primary stock in 100% DMSO.

Caption: Parallel workflow for working and vehicle control solutions.

Methodology:

• Thaw Primary Stock:

  • Remove one aliquot of the 10 mM primary stock solution from the freezer and thaw it completely at room temperature.

• Prepare Intermediate Dilutions (in 100% DMSO):

  • Create a series of intermediate concentrations by performing serial dilutions in 100% DMSO. For example, to get a 10 µM final concentration with a 1:1000 final dilution factor (resulting in 0.1% DMSO), you would need a 10 mM intermediate stock. If you wanted a 1 µM final concentration, you would first create a 1 mM intermediate stock in DMSO.

  • Example Serial Dilution:

    • To make 1 mM stock: Take 10 µL of 10 mM stock and add to 90 µL of 100% DMSO.

    • To make 100 µM stock: Take 10 µL of 1 mM stock and add to 90 µL of 100% DMSO.

  • Rationale: This critical step keeps the compound in a solvent environment where it is highly soluble. It prevents the "shock" of direct dilution into an aqueous medium, which is a common cause of precipitation. [11][15]

• Prepare Final Working Solution:

  • Dilute the appropriate intermediate DMSO stock into your pre-warmed cell culture medium to achieve the desired final concentration. Use a dilution factor of at least 1:200 to keep the final DMSO concentration at or below 0.5%. A 1:1000 dilution is common and recommended. [16] * Example: To achieve a final concentration of 10 µM in the assay:

    • Add 1 µL of the 10 mM intermediate stock to 999 µL of cell culture medium.

    • This results in a final compound concentration of 10 µM and a final DMSO concentration of 0.1%.

  • Mix immediately and thoroughly by gentle inversion or pipetting. Use the working solution promptly.

• Prepare Vehicle Control (Crucial Step):

  • In parallel, prepare a vehicle control by adding the same volume of 100% DMSO (without the compound) to the same volume of cell culture medium used in the step above.

  • Example: Add 1 µL of 100% DMSO to 999 µL of cell culture medium.

  • Rationale: The vehicle control is essential for a valid experiment. It allows you to distinguish the effects of the compound from any potential effects of the solvent itself. [11][13]

Quality Control & Troubleshooting

Issue	Observation	Potential Cause	Recommended Action
Incomplete Dissolution	Particulates or cloudiness visible in the primary stock solution.	Compound concentration exceeds its solubility limit in DMSO; poor compound quality.	Try further sonication/warming. If unsuccessful, prepare a new stock at a lower concentration (e.g., 5 mM).
Precipitation on Dilution	Assay medium becomes cloudy or forms visible crystals after adding the DMSO stock.	Insufficient dilution factor; poor mixing; temperature shock.	Increase the dilution factor (e.g., from 1:200 to 1:1000). Ensure the medium is at 37°C. Add the DMSO stock to the medium (not vice versa) while gently vortexing.
High Control Well Variance	Inconsistent results in vehicle control wells.	Inconsistent final DMSO concentration; poor mixing during working solution preparation.	Ensure precise pipetting. Always prepare a single batch of working solution and vehicle control for all related wells.
Unexpected Cytotoxicity	Cell death or stress observed in vehicle control wells.	Final DMSO concentration is too high for the specific cell line.	Perform a solvent tolerance assay to determine the no-effect concentration of DMSO for your cells and adjust protocols accordingly.

References

• Tanneberger, K., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science and Technology, 44(12), 4775-4781. [Link]

• Horvath, P., et al. (2016). Considerations regarding use of solvents in in vitro cell based assays. Toxicology in Vitro, 33, 61-67. [Link]

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• Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. [Link]

• Rico Rico, A., et al. (2010). Effects of solvents and dosing procedure on chemical toxicity in cell-based in vitro assays. Environmental Science and Technology. [Link]

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• Wikipedia. (n.d.). Dimethyl sulfoxide. [Link]

• Parmar, V. J., et al. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 18(5), 1-10. [Link]

• Pharmaceutical Technology. (2008). Salt Selection in Drug Development. [Link]

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• Serajuddin, A. T. M. (2002). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. Pharmaceutical Research, 19(5), 605-611. [Link]

• Zaitsau, D. H., et al. (2019). Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. Physical Chemistry Chemical Physics, 21(36), 20029-20040. [Link]

• Cold Spring Harbor Laboratory Press. (2002). Stock Solutions. [Link]

• Pharma Approach. (2023). Why Drugs Are Made as Salts Benefits of Salt Forms in Drug Development. YouTube. [Link]

• Oakwood Chemical. (n.d.). 4-(1-Adamantanyl)aniline hydrochloride. [Link]

• Chuntib, R., et al. (2025). Salt formation of cabozantinib with hydrochloric and hydrobromic acids – influence on the in vitro dissolution behavior and food effect. CrystEngComm. [Link]

• Wikipedia. (n.d.). Adamantane. [Link]

• Chemos GmbH&Co.KG. (2021). Safety Data Sheet: Adamantane. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Adamantane. [Link]

• Aulic, M., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments, (127), 56024. [Link]

• Bec, G., et al. (2018). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. ACS Omega, 3(1), 1158-1165. [Link]

• Bec, G., et al. (2018). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. ACS Omega, 3(1), 1158-1165. [Link]

• Academia.edu. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. [Link]

• Chemistry Learner. (n.d.). Adamantane Formula, Derivatives, Structure, Uses, MSDS. [Link]

• Bec, G., et al. (2018). Effect of Dimethyl Sulfoxide on the Binding of 1-Adamantane Carboxylic Acid to β- and γ-Cyclodextrins. ACS Omega. [Link]

• Google Patents. (2020). US20200392074A1 - Method for preparing an amine hydrochloride suspension.

• ResearchGate. (2020). What is the best way to convert my amine compound from the free amine into the salt form HCl?. [Link]

• University of Helsinki. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. Helda. [Link]

• ResearchGate. (2021). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation | Request PDF. [Link]

• Cheméo. (n.d.). Chemical Properties of Aniline hydrochloride (CAS 142-04-1). [Link]

• Czarzasta, K., et al. (2024). Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. Molecules, 29(9), 2056. [Link]

• PubMed. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. [Link]

• Tu, Y-J., et al. (2016). solubility of 1-adamantanamine hydrochloride in six pure solvents between 283.15 k and 333.15 K. Brazilian Journal of Chemical Engineering, 33(2). [Link]

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use of 4-(1-adamantyl)aniline hydrochloride in the synthesis of Tdp1 inhibitors

Application Note & Protocol

Topic: Strategic Use of 4-(1-Adamantyl)aniline Hydrochloride in the Synthesis of Potent Tyrosyl-DNA Phosphodiesterase 1 (Tdp1) Inhibitors

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

Tyrosyl-DNA phosphodiesterase 1 (Tdp1) is a critical enzyme in the DNA damage response pathway, responsible for repairing stalled Topoisomerase I (Top1)-DNA covalent complexes.[1][2] The inhibition of Tdp1 represents a promising strategy to enhance the efficacy of Top1-targeting anticancer drugs, such as topotecan and irinotecan.[2][3] This application note provides a detailed guide on the strategic use of 4-(1-adamantyl)aniline hydrochloride as a key building block for synthesizing novel Tdp1 inhibitors. We will explore the scientific rationale for using the adamantane moiety, provide a detailed, step-by-step synthesis protocol, and discuss the mechanism of action for this class of inhibitors.

The Rationale: Tdp1 Inhibition and the Adamantane Advantage

Tdp1: A Target for Synergistic Cancer Therapy

Topoisomerase I poisons are mainstays in oncology that function by trapping the transient Top1-DNA cleavage complex (Top1cc).[1] This leads to DNA strand breaks and, ultimately, cancer cell death. However, cancer cells can develop resistance by upregulating DNA repair pathways. Tdp1 is a key enzyme in one such pathway, as it resolves the trapped Top1cc by hydrolyzing the phosphodiester bond between the DNA 3'-end and the Top1 tyrosine residue.[1][4][5] By inhibiting Tdp1, we can prevent this repair process, thereby sensitizing cancer cells to the action of Top1 poisons and potentially overcoming drug resistance.[6]

// Nodes Top1 [label="Top1-DNA Complex\n(Stalled by Top1 Poison)", fillcolor="#F1F3F4", fontcolor="#202124"]; Tdp1 [label="Tdp1 Enzyme", fillcolor="#EA4335", fontcolor="#FFFFFF", shape=octagon]; Repair [label="DNA Repair & Cell Survival", fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Cell Death (Apoptosis)", fillcolor="#202124", fontcolor="#FFFFFF"]; Tdp1_Inhibitor [label="Adamantane-Based\nTdp1 Inhibitor", fillcolor="#FBBC05", fontcolor="#202124", shape=ellipse];

// Edges Top1 -> Tdp1 [label=" Tdp1 Mediates Repair "]; Tdp1 -> Repair [label=" Resolves Complex "]; Top1 -> Apoptosis [label=" Unrepaired Damage Leads to "]; Tdp1_Inhibitor -> Tdp1 [label=" Blocks Catalytic Site ", color="#EA4335", arrowhead=tee];

// Invisible nodes for alignment {rank=same; Top1; Tdp1_Inhibitor} } enddot Figure 1: Logical workflow of Tdp1 inhibition.

The Adamantane Moiety: A Privileged Scaffold

The adamantane cage is a rigid, lipophilic, and metabolically stable three-dimensional structure that has become a "privileged scaffold" in medicinal chemistry.[7] Its incorporation into drug candidates often confers desirable pharmacokinetic properties.[7] In the context of Tdp1 inhibition, the bulky and hydrophobic nature of the adamantane group is crucial for achieving high-potency binding. Molecular modeling and structural studies suggest that the adamantane fragment fits snugly into a hydrophobic pocket within the Tdp1 active site, making key interactions with residues such as Phenylalanine 259 (Phe259) and Tryptophan 590 (Trp590).[8] This interaction helps to anchor the inhibitor in the catalytic site, effectively blocking substrate access.

4-(1-Adamantyl)aniline Hydrochloride: The Ideal Starting Reagent

4-(1-adamantyl)aniline hydrochloride is an excellent starting material for building a library of Tdp1 inhibitors. It strategically combines the essential adamantane pharmacophore with a versatile reactive handle—the aniline group. The hydrochloride salt form ensures stability and ease of handling.

Property	Value
IUPAC Name	4-(1-Adamantyl)aniline hydrochloride
CAS Number	7123-77-5[9]
Molecular Formula	C₁₆H₂₂ClN
Molecular Weight	263.81 g/mol
Appearance	Off-white to light brown solid[10]
Key Features	- Pre-installed adamantyl pharmacophore. - Nucleophilic aniline for diverse coupling reactions. - Stable salt form.

Protocol: Synthesis of an Adamantyl-Amide Tdp1 Inhibitor

This protocol details a representative synthesis of a Tdp1 inhibitor via amide bond formation, a robust and widely used reaction in medicinal chemistry.[8] The procedure involves the neutralization of 4-(1-adamantyl)aniline hydrochloride followed by coupling with a carboxylic acid.

Rationale for Experimental Choices

• Neutralization: The starting material is a hydrochloride salt. The aniline nitrogen is protonated and therefore non-nucleophilic. A non-nucleophilic organic base, triethylamine (Et₃N), is used to deprotonate the aniline, liberating the free base which is necessary for the subsequent coupling reaction.[8]

• Coupling Reagent: Propylphosphonic anhydride (T3P®) is chosen as the coupling agent. It is highly efficient for amide bond formation and offers a significant advantage: its byproducts are water-soluble, simplifying the purification process compared to carbodiimide-based reagents.[7]

• Solvent: A dry, aprotic solvent like ethyl acetate (EtOAc) is used to prevent unwanted side reactions with the coupling agent and to ensure good solubility of the reactants.

• Purification: Column chromatography is the gold standard for purifying organic compounds, separating the desired product from unreacted starting materials and reaction byproducts based on differences in polarity.

• Validation: High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential to confirm the identity and purity of the final compound, providing a self-validating system for the protocol.

Detailed Step-by-Step Methodology

Reagents & Materials

Reagent/Material	Quantity (Example)	Purpose
4-(1-adamantyl)aniline HCl	264 mg (1.0 mmol)	Starting Material
Carboxylic Acid (R-COOH)	1.1 mmol (1.1 eq)	Coupling Partner
Triethylamine (Et₃N)	152 µL (1.1 mmol, 1.1 eq)	Base for Neutralization
T3P® (50% in EtOAc)	1.19 mL (2.0 mmol, 2.0 eq)	Coupling Agent
Ethyl Acetate (EtOAc), dry	~30 mL	Solvent
Saturated NaHCO₃ solution	~20 mL	Aqueous Wash
Brine	~20 mL	Aqueous Wash
Anhydrous Na₂SO₄	As needed	Drying Agent
Silica Gel	As needed	Stationary Phase
Hexane/EtOAc mixture	As needed	Mobile Phase

Procedure:

• Reaction Setup: To a dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-(1-adamantyl)aniline hydrochloride (264 mg, 1.0 mmol).

• Solubilization & Neutralization: Add dry ethyl acetate (15 mL) to the flask. While stirring, add triethylamine (152 µL, 1.1 mmol). Stir the suspension at room temperature for 15 minutes to ensure complete neutralization to the free aniline base.

• Addition of Coupling Partner: Add the desired carboxylic acid (1.1 mmol) to the reaction mixture.

• Amide Coupling: Slowly add the T3P® solution (1.19 mL, 2.0 mmol) to the flask. Caution: The reaction may be slightly exothermic. Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed (typically 4-12 hours).

• Work-up:

  • Quench the reaction by slowly adding saturated sodium bicarbonate (NaHCO₃) solution (20 mL).

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using an appropriate gradient of ethyl acetate in hexane as the eluent.

• Characterization: Combine the pure fractions and remove the solvent in vacuo. Characterize the final product by ¹H NMR, ¹³C NMR, and HRMS to confirm its structure and purity. The purified compound is now ready for biological evaluation.

Biological Evaluation and Expected Outcomes

The synthesized adamantane-containing compounds are evaluated for their ability to inhibit Tdp1 enzymatic activity. A common method is a real-time fluorescence-based assay.[11] Potent inhibitors derived from this synthetic route have been reported with IC₅₀ values in the low micromolar to nanomolar range.

Table of Representative Adamantane-based Tdp1 Inhibitor Activities

Compound Type	Linker	IC₅₀ (µM)	Reference
Adamantane-Monoterpene	Amide	0.64	[12]
Adamantane-Resin Acid	Urea	0.19	[8][13]
Adamantane-Resin Acid	Amide	0.86	[8]
Adamantane-Monoterpene	Ester	0.89	[12]

These compounds typically exhibit low intrinsic cytotoxicity but can significantly enhance the cell-killing effects of Top1 poisons like topotecan in various cancer cell lines.[7][12]

Conclusion

4-(1-adamantyl)aniline hydrochloride serves as a high-value, strategic starting material for the synthesis of potent and specific Tdp1 inhibitors. The protocol described herein provides a reliable and efficient method for creating diverse libraries of such compounds via amide coupling. The unique properties of the adamantane moiety are critical for achieving high-potency inhibition by anchoring the molecule within the enzyme's hydrophobic pocket. The development of these inhibitors opens a promising avenue for combination therapies aimed at overcoming resistance and improving outcomes in cancer treatment.

References

• Zheldakov, A. et al. (2019). The Development of Tyrosyl-DNA Phosphodiesterase 1 Inhibitors. Combination of Monoterpene and Adamantine Moieties via Amide or Thioamide Bridges. Applied Sciences. Available at: [Link]

• Milyukova, Y. et al. (2021). Novel Tdp1 Inhibitors Based on Adamantane Connected with Monoterpene Moieties via Heterocyclic Fragments. Pharmaceuticals. Available at: [Link]

• Pommier, Y. et al. (2012). Tyrosyl-DNA Phosphodiesterase 1 (Tdp1) Inhibitors. Current Molecular Pharmacology. Available at: [Link]

• Volcho, K. et al. (2022). New Dual Inhibitors of Tyrosyl-DNA Phosphodiesterase 1 and 2 Based on Deoxycholic Acid: Design, Synthesis, Cytotoxicity, and Molecular Modeling. Molecules. Available at: [Link]

• Kovaleva, K. et al. (2021). Design, Synthesis, and Molecular Docking Study of New Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors Combining Resin Acids and Adamantane Moieties. Pharmaceuticals. Available at: [Link]

• Kovaleva, K. et al. (2021). Peer-Review of "Design, Synthesis, and Molecular Docking Study of New Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors Combining Resin Acids and Adamantane Moieties". Pharmaceuticals. Available at: [Link]

• Zheldakov, A. et al. (2019). Tdp1 inhibition potency of the adamantine derivatives. ResearchGate. Available at: [Link]

• Zhao, X. et al. (2021). Small molecule microarray identifies inhibitors of tyrosyl-DNA phosphodiesterase 1 that simultaneously access the catalytic pocket and two substrate binding sites. Chemical Science. Available at: [Link]

• National Cancer Institute (2022). Novel Small Molecule Inhibitors of Tyrosyl-DNA Phosphodiesterase 1 (TDP1) for Treatment of Solid Tumors. NCI Technology Transfer Center. Available at: [Link]

• Pommier, Y. et al. (2012). Tyrosyl-DNA Phosphodiesterase 1 (Tdp1) inhibitors. ResearchGate. Available at: [Link]

• Zhao, X. et al. (2021). Small molecule microarray identifies inhibitors of tyrosyl-DNA phosphodiesterase 1 that simultaneously access the catalytic pocket and two substrate binding sites. ResearchGate. Available at: [Link]

• Kovaleva, K. et al. (2021). Design, Synthesis, and Molecular Docking Study of New Tyrosyl-DNA Phosphodiesterase 1 (TDP1) Inhibitors Combining Resin Acids an. Semantic Scholar. Available at: [Link]

• Adhikari, S. et al. (2018). Synthesis and Structure-Activity Relationship of Furoquinolinediones as Inhibitors of Tyrosyl-DNA Phosphodiesterase 2 (TDP2). Journal of Medicinal Chemistry. Available at: [Link]

• Chepanova, A. et al. (2021). Inhibition of Tyrosyl-DNA Phosphodiesterase 1 by Lipophilic Pyrimidine Nucleosides. Molecules. Available at: [Link]

• Zakharenko, A. et al. (2018). Novel Inhibitors of DNA Repair Enzyme TDP1 Combining Monoterpenoid and Adamantane Fragments. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• Chepanova, A. et al. (2021). Structure-activity relationship between Tdp-1 inhibition and the quantity of benzoyl groups in nucleoside ribofuranose moiety. ResearchGate. Available at: [Link]

• Molbase (n.d.). 4-(1-ADAMANTYL)ANILINE. Molbase. Available at: [Link]

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Application Notes &amp; Protocols: Strategic Derivatization of 4-(1-Adamantyl)aniline for Structure-Activity Relationship (SAR) Studies

Introduction: The Adamantane Moiety in Modern Drug Discovery

The adamantane scaffold, a rigid, lipophilic, and three-dimensional tricyclic hydrocarbon, is a privileged structure in medicinal chemistry.[1] Its incorporation into drug candidates can significantly enhance pharmacological profiles by improving metabolic stability, increasing lipophilicity for better membrane permeability, and providing a rigid anchor for precise interactions with biological targets.[2][3] The compound 4-(1-adamantyl)aniline serves as a versatile starting material, combining the beneficial properties of the adamantyl group with a reactive primary amino group that is amenable to a wide array of chemical modifications.

This guide provides a comprehensive overview of synthetic strategies for the derivatization of the amino group of 4-(1-adamantyl)aniline. The protocols detailed herein are designed to generate diverse libraries of compounds for structure-activity relationship (SAR) studies. By systematically modifying the nature of the substituent on the aniline nitrogen, researchers can probe the chemical space around this key pharmacophore to optimize potency, selectivity, and pharmacokinetic properties. The derivatization strategies covered include N-acylation, N-sulfonylation, N-alkylation/arylation, and the formation of urea and thiourea analogs.

The Strategic Importance of the Adamantyl Group

The adamantyl group is more than just a bulky lipophilic substituent. Its unique properties contribute to drug efficacy in several ways:

• Enhanced Lipophilicity: The adamantyl group can significantly increase the partition coefficient (logP) of a molecule, which can improve its ability to cross cellular membranes and the blood-brain barrier.[3][4]

• Metabolic Stability: The steric bulk of the adamantane cage can shield adjacent functional groups from enzymatic degradation, thereby increasing the in vivo half-life of a drug.[2]

• Rigid Scaffold: Unlike flexible alkyl chains, the rigid nature of adamantane allows for a more defined orientation of substituents, leading to higher-affinity interactions with protein binding pockets.[4]

• Target Engagement: Adamantane derivatives have shown activity against a wide range of biological targets, including viral ion channels, enzymes like 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), and various CNS receptors.[1][5]

The derivatization of the amino group of 4-(1-adamantyl)aniline allows for the exploration of how different electronic and steric properties at this position influence the overall biological activity of the molecule.

Visualization of Derivatization Strategies

Caption: Overview of key derivatization strategies for 4-(1-adamantyl)aniline.

Part 1: N-Acylation for Amide Library Synthesis

The formation of an amide bond via N-acylation is a fundamental transformation in medicinal chemistry. The resulting N-acyl derivatives of 4-(1-adamantyl)aniline can introduce a variety of functional groups that can participate in hydrogen bonding and other interactions within a biological target.

Scientific Rationale

The introduction of an acyl group can modulate the electronic properties of the aniline nitrogen, influence planarity, and introduce new points for interaction. For example, incorporating a heterocyclic ring via acylation can introduce heteroatoms that act as hydrogen bond acceptors or donors. The size and lipophilicity of the acyl group can also be systematically varied to probe the steric and hydrophobic constraints of a binding pocket.

Detailed Protocol: General Procedure for N-Acylation using Acyl Chlorides

This protocol is a general method that can be adapted for a wide range of acyl chlorides.

Materials:

• 4-(1-Adamantyl)aniline

• Acyl chloride (e.g., acetyl chloride, benzoyl chloride, or a custom-synthesized acyl chloride)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Base (e.g., triethylamine (TEA) or pyridine)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(1-adamantyl)aniline (1.0 eq) in anhydrous DCM (0.1-0.2 M).

• Base Addition: Add the base (1.2 eq) to the solution and stir for 5-10 minutes at room temperature.

• Acyl Chloride Addition: Slowly add the acyl chloride (1.1 eq) to the reaction mixture. The reaction may be exothermic, and cooling in an ice bath may be necessary.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) until the starting aniline is consumed.

• Work-up: Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Characterize the purified N-acylated product by NMR, mass spectrometry, and other appropriate analytical techniques.

Self-Validation: The success of the reaction is confirmed by the disappearance of the starting aniline on TLC and the appearance of a new, typically less polar, product spot. Spectroscopic analysis (¹H NMR) should show a downfield shift of the aromatic protons and the appearance of a new amide N-H signal.

Part 2: N-Sulfonylation for Sulfonamide Synthesis

Sulfonamides are a critical class of compounds in drug discovery, known for their diverse biological activities. The synthesis of N-sulfonyl derivatives of 4-(1-adamantyl)aniline introduces a tetrahedral sulfonyl group that can act as a hydrogen bond acceptor and mimic the transition state of certain enzymatic reactions.

Scientific Rationale

The sulfonamide linkage is metabolically robust and can orient substituents in a well-defined three-dimensional arrangement. The electronic nature of the aryl or alkyl group attached to the sulfonyl moiety can be varied to fine-tune the acidity of the sulfonamide N-H and influence binding interactions.

Detailed Protocol: General Procedure for N-Sulfonylation

Materials:

• 4-(1-Adamantyl)aniline

• Sulfonyl chloride (e.g., methanesulfonyl chloride, p-toluenesulfonyl chloride)

• Anhydrous pyridine or a mixture of DCM and TEA

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography

Procedure:

• Reaction Setup: Dissolve 4-(1-adamantyl)aniline (1.0 eq) in anhydrous pyridine (0.2-0.5 M) and cool the solution to 0 °C in an ice bath.

• Sulfonyl Chloride Addition: Slowly add the sulfonyl chloride (1.1 eq) to the stirred solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Work-up: Carefully pour the reaction mixture into 1 M HCl and extract with ethyl acetate. Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude sulfonamide by flash column chromatography or recrystallization.

• Characterization: Confirm the structure of the final product using appropriate analytical methods.

Self-Validation: Successful sulfonylation is indicated by the appearance of a new product spot on TLC. In the ¹H NMR spectrum, a characteristic downfield shift of the aromatic protons adjacent to the sulfonamide group is expected.

Part 3: N-Alkylation and N-Arylation

Direct functionalization of the aniline nitrogen with alkyl or aryl groups provides access to secondary and tertiary amines, which can have significantly different physicochemical properties and biological activities compared to their primary amine or amide counterparts.

Scientific Rationale

N-alkylation can increase the basicity of the nitrogen atom and introduce lipophilic groups that can explore hydrophobic pockets in a target protein. N-arylation, often achieved through Buchwald-Hartwig amination, allows for the introduction of substituted aromatic rings, which can engage in π-stacking or other aromatic interactions.[6][7]

Detailed Protocol 1: Reductive Amination for N-Alkylation[8]

Caption: Workflow for N-alkylation via reductive amination.

Materials:

• 4-(1-Adamantyl)aniline

• Aldehyde or ketone (1.1 eq)

• Reducing agent (e.g., sodium triacetoxyborohydride (NaBH(OAc)₃)) (1.5 eq)

• Anhydrous 1,2-dichloroethane (DCE) or THF

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Imine Formation: To a solution of 4-(1-adamantyl)aniline (1.0 eq) in anhydrous DCE, add the aldehyde or ketone (1.1 eq) and a catalytic amount of acetic acid. Stir at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride portion-wise to the reaction mixture.

• Reaction Monitoring: Stir at room temperature until the reaction is complete as monitored by TLC.

• Work-up and Purification: Quench with saturated aqueous sodium bicarbonate solution and extract with DCM. Wash the combined organic layers with brine, dry, and concentrate. Purify by column chromatography.

Detailed Protocol 2: Buchwald-Hartwig Amination for N-Arylation[6][9]

Materials:

• 4-(1-Adamantyl)aniline

• Aryl halide (e.g., aryl bromide or iodide) (1.2 eq)

• Palladium catalyst (e.g., Pd₂(dba)₃ or Pd(OAc)₂) (1-5 mol%)

• Phosphine ligand (e.g., XPhos, SPhos, or BINAP) (2-10 mol%)

• Base (e.g., sodium tert-butoxide (NaOtBu) or cesium carbonate (Cs₂CO₃)) (1.4 eq)

• Anhydrous toluene or dioxane

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube under an inert atmosphere, combine the palladium catalyst, phosphine ligand, and base.

• Reagent Addition: Add the aryl halide and 4-(1-adamantyl)aniline, followed by the anhydrous solvent.

• Heating and Monitoring: Heat the reaction mixture to 80-110 °C and monitor by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction to room temperature, dilute with an appropriate solvent (e.g., ethyl acetate), and filter through a pad of Celite. Concentrate the filtrate and purify the crude product by column chromatography.

Part 4: Urea and Thiourea Synthesis

Urea and thiourea moieties are prevalent in biologically active molecules due to their ability to act as potent hydrogen bond donors and acceptors. They can form extensive hydrogen bonding networks within protein active sites.

Scientific Rationale

The synthesis of ureas and thioureas from 4-(1-adamantyl)aniline introduces a planar, rigid linker that can be further substituted. The choice between a urea (C=O) and a thiourea (C=S) can significantly impact the electronic properties, lipophilicity, and hydrogen bonding capabilities of the molecule.

Detailed Protocol: Synthesis of Ureas and Thioureas from Isocyanates/Isothiocyanates[10][11][12]

Materials:

• 4-(1-Adamantyl)aniline

• Isocyanate or isothiocyanate (1.05 eq)

• Anhydrous solvent (e.g., THF, DCM, or acetonitrile)

Procedure:

• Reaction Setup: Dissolve 4-(1-adamantyl)aniline (1.0 eq) in the anhydrous solvent.

• Reagent Addition: Add the isocyanate or isothiocyanate (1.05 eq) to the solution at room temperature. The reaction is often rapid.

• Reaction Completion: Stir for 1-4 hours or until TLC analysis shows the absence of starting materials.

• Product Isolation: If the product precipitates, it can be isolated by filtration. Otherwise, the solvent can be removed under reduced pressure.

• Purification: The crude product is often pure enough for subsequent use. If necessary, it can be purified by recrystallization or column chromatography.

Quantitative Data and SAR Analysis

The following table provides a hypothetical example of how data from the synthesized derivatives could be compiled for SAR analysis.

Compound ID	Modification	R Group	Yield (%)	Biological Activity (IC₅₀, µM)
AD-AN-01	N-Acylation	-COCH₃	85	> 10
AD-AN-02	N-Acylation	-COPh	78	5.2
AD-AN-03	N-Sulfonylation	-SO₂CH₃	82	8.9
AD-AN-04	N-Sulfonylation	-SO₂-p-Tolyl	75	2.1
AD-AN-05	N-Alkylation	-CH₂Ph	65	1.5
AD-AN-06	N-Arylation	-Ph	55	0.8
AD-AN-07	Urea	-CONHPh	92	0.2
AD-AN-08	Thiourea	-CSNHPh	90	0.5

Analysis of Hypothetical Data:

• Acylation vs. Sulfonylation: The p-tolylsulfonyl group (AD-AN-04) shows higher activity than the corresponding benzoyl group (AD-AN-02), suggesting that the sulfonamide linkage and the specific substitution pattern are beneficial.

• Alkylation vs. Arylation: Direct N-arylation (AD-AN-06) is more potent than N-benzylation (AD-AN-05), indicating a preference for a more rigid and planar substituent.

• Urea/Thiourea Moiety: The urea (AD-AN-07) and thiourea (AD-AN-08) derivatives exhibit the highest potency, highlighting the importance of the hydrogen bonding capabilities of these groups. The urea is slightly more active than the thiourea, which could be due to differences in geometry or electronic properties.

Conclusion

4-(1-Adamantyl)aniline is a valuable platform for generating diverse chemical libraries for SAR studies. The protocols outlined in this guide provide robust and versatile methods for modifying the aniline amino group. By systematically exploring different N-substituents, researchers can gain valuable insights into the structural requirements for biological activity and develop optimized drug candidates. The key to successful SAR is the logical and systematic exploration of chemical space, and the derivatization of this adamantyl-containing scaffold is an excellent starting point for such endeavors.

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• Google Patents. (n.d.). RU2570909C1 - Method for producing 4-(1-adamantyl)aniline.
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• National Center for Biotechnology Information. (n.d.). Synthetic studies towards aryl-(4-aryl-4H-[1][2][8]triazole-3-yl)-amine from 1,3-diarylthiourea as urea mimetics. PubMed Central.[Link]

• MDPI. (2021). Comparative Analysis of Derivatization Reagents for Catecholamines and Amino Acids. MDPI.[Link]

• ResearchGate. (n.d.). 1-(Adamantan-1-yl)-3-(4-fluorophenyl)thiourea. ResearchGate.[Link]

• PubMed. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. PubMed.[Link]

• MDPI. (n.d.). Copper-Catalyzed One-Pot Synthesis of N-Sulfonyl Amidines from Sulfonyl Hydrazine, Terminal Alkynes and Sulfonyl Azides. MDPI.[Link]

• National Institutes of Health. (2024). Narrowing Signal Distribution by Adamantane Derivatization for Amino Acid Identification Using α-Hemolysin Nanopore. NIH.[Link]

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• 4. ingentaconnect.com [ingentaconnect.com]
• 5. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(1-Adamantyl)aniline Hydrochloride

Welcome to the technical support guide for the synthesis of 4-(1-adamantyl)aniline hydrochloride. This document is designed for researchers, medicinal chemists, and process development professionals aiming to optimize this challenging yet crucial synthesis. The bulky, lipophilic adamantyl moiety is a key pharmacophore, and its efficient incorporation is paramount. This guide provides in-depth troubleshooting, answers to frequently asked questions, and a validated, high-yield experimental protocol.

Reaction Overview: The Challenge of Direct Alkylation

The synthesis of 4-(1-adamantyl)aniline is a classic example of a Friedel-Crafts alkylation reaction.[1] However, a direct reaction between aniline and an adamantyl source (like 1-adamantanol or 1-bromoadamantane) using a standard Lewis acid catalyst (e.g., AlCl₃) is notoriously problematic.

The core issue lies in the basicity of aniline's amino group (-NH₂). As a Lewis base, it readily reacts with the Lewis acid catalyst in a non-productive acid-base reaction.[2][3] This forms a salt complex, which places a positive charge on the nitrogen atom. This complex strongly deactivates the aromatic ring, effectively shutting down the desired electrophilic aromatic substitution.[2][4][5]

Figure 1: The Problematic Direct Alkylation of Aniline

Caption: Lewis acid-base reaction between aniline and AlCl₃ prevents Friedel-Crafts alkylation.

The most effective and widely adopted solution is a two-step approach:

• Protection: The amino group of aniline is first protected as an acetamide (forming acetanilide). This reduces the basicity of the nitrogen, preventing its reaction with the catalyst, while still directing the incoming electrophile to the ortho and para positions.[2][3]

• Alkylation & Deprotection: The protected acetanilide undergoes Friedel-Crafts alkylation, followed by hydrolysis (deprotection) of the amide to yield the target 4-(1-adamantyl)aniline.[6][7]

Figure 2: The Successful Two-Step Synthetic Workflow

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. quora.com [quora.com]
• 5. In Friedel-Crafts alkylation of aniline, one gets [infinitylearn.com]
• 6. RU2570909C1 - Method for producing 4-(1-adamantyl)aniline - Google Patents [patents.google.com]
• 7. RU2549902C1 - Method of producing 4-(1-adamantyl)aniline - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting the Friedel-Crafts Adamantylation of Anilines

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for Friedel-Crafts adamantylation of anilines. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this powerful but challenging C-C bond-forming reaction. Here, we move beyond standard protocols to address the specific issues you may encounter in the lab, providing in-depth, field-proven insights in a direct question-and-answer format.

Part 1: Frequently Asked Questions - The Fundamental Challenge

This section addresses the primary obstacle in using anilines directly in Friedel-Crafts reactions. Understanding this core incompatibility is the first step to a successful synthesis.

Q1: Why is my Friedel-Crafts adamantylation of aniline failing completely? I don't observe any product formation.

A: This is the most common issue and stems from a fundamental acid-base incompatibility. The amino group (-NH₂) of aniline is a Lewis base, while the Friedel-Crafts catalyst, typically a strong Lewis acid like aluminum chloride (AlCl₃), is an electron acceptor.[1][2] Instead of catalyzing the alkylation of the aromatic ring, the AlCl₃ reacts directly with the amino group's lone pair of electrons.[3][4] This acid-base reaction forms a salt complex.[1][5] The nitrogen atom in this complex bears a positive charge, which acts as a powerful electron-withdrawing group, strongly deactivating the benzene ring and preventing the desired electrophilic aromatic substitution.[1][6]

Q2: Upon adding the AlCl₃ catalyst to my aniline solution, a thick precipitate forms immediately. Is this my product?

A: No, this is not your product. The precipitate is the salt complex formed from the Lewis acid-base reaction between the aniline's amino group and the catalyst.[1] The formation of this complex is the visual confirmation that the catalyst is being consumed in a non-productive pathway, effectively shutting down the Friedel-Crafts reaction.[1][5]

Q3: How can I successfully perform an adamantylation on an aniline ring?

A: The standard and most effective workaround is to temporarily "protect" the amino group.[1][2] This involves converting the highly basic -NH₂ group into a less basic functional group, most commonly an amide, such as acetanilide (Ph-NH-CO-CH₃).[7] The amide group is significantly less basic because the nitrogen's lone pair is delocalized by resonance with the adjacent carbonyl group. This prevents a strong reaction with the Lewis acid catalyst.[2] The amide group is still an ortho-, para-director, allowing the Friedel-Crafts alkylation to proceed on the aromatic ring. After the adamantylation step, the protecting acetyl group can be removed via hydrolysis to yield the desired adamantylated aniline.[1][2]

Part 2: Troubleshooting Guide for Protected Adamantylation Reactions

Once the amino group is protected (e.g., as acetanilide), the Friedel-Crafts reaction can proceed. However, a new set of potential side products can arise. This section troubleshoots those specific issues.

Q4: My reaction on acetanilide yields a complex mixture with multiple spots on the TLC plate. What are the likely side products?

A: A messy reaction profile typically points to a combination of several common side products. The primary culprits are:

• Di- and Poly-adamantylated Products: This is the most common side reaction in Friedel-Crafts alkylations.[8][9][10] The first adamantyl group added to the ring is an electron-donating, activating group. This makes the mono-substituted product more reactive than the starting acetanilide, leading to a second (and sometimes third) alkylation event.[11][12]

• Ortho-Adamantylated Isomer: The N-acetyl group is an ortho-, para- director. While the bulky adamantyl group favors the para position due to steric hindrance, a significant amount of the ortho-isomer is often formed as a major side product.[13]

• Unreacted Starting Material: Incomplete conversion is common if the catalyst is not active enough, the reaction time is too short, or the temperature is too low.

• Incompletely Deprotected Product: If you are analyzing the final product after the hydrolysis step, any remaining N-(adamantyl)acetanilide will appear as an impurity.

Q5: My primary product is the desired mono-adamantylated compound, but my mass spectrum shows a significant peak at [M+135]+. What is this?

A: A peak at [M+135] relative to your mono-substituted product (where 135 is the mass of the adamantyl group C₁₀H₁₅) is the definitive signature of polyalkylation .[10] You are forming a di-adamantylated aniline derivative. The activating nature of the first alkyl group makes the ring highly susceptible to a second electrophilic attack.[12]

• Solution: To minimize polyalkylation, use a large excess of the aromatic substrate (the acetanilide).[8][9] A 2:1 to 5:1 molar ratio of acetanilide to the adamantyl source is a good starting point. This increases the statistical probability that the electrophile will react with an un-substituted ring rather than a more activated, already-substituted one.

Q6: My NMR shows two distinct sets of aromatic signals for my mono-substituted product, and my yield of the pure para-isomer is low. Why?

A: This indicates the formation of a mixture of ortho- and para-isomers . The N-acetyl protecting group directs the incoming adamantyl group to both positions. The bulky nature of the adamantyl cation generally leads to a preference for the sterically less hindered para position, but the formation of the ortho isomer is often unavoidable and can be a significant side product.

• Solution:

  • Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically more stable para product.

  • Catalyst Choice: Milder Lewis acids may offer better regioselectivity compared to highly reactive catalysts like AlCl₃.[13]

  • Purification: Careful column chromatography is typically required to separate the ortho and para isomers, which often have very similar polarities.

Part 3: Data Summary & Experimental Protocols

Table 1: Common Side Products and Mitigation Strategies

Side Product	Identification Method	Causality	Recommended Solution
Aniline-Catalyst Complex	Formation of a thick precipitate; No reaction progress.	The amino group is a Lewis base that reacts with the Lewis acid catalyst.[1][5]	Protect the aniline as an amide (e.g., acetanilide) before the reaction.[2]
Poly-adamantylated Product	MS peak at [M+135] relative to mono-product.	The first adamantyl group activates the ring towards further alkylation.[10][12]	Use a large excess (2-5 equivalents) of the protected aniline relative to the adamantyl source.[9]
Ortho- Isomer	Complex aromatic region in ¹H NMR; Difficult separation from para-isomer.	The N-acetyl protecting group is an ortho-, para-director.	Lower reaction temperature; Optimize Lewis acid catalyst; Plan for careful chromatographic separation.
N-Adamantylated Product	MS peak identical to C-alkylated product but different NMR/chromatographic behavior.	The nitrogen lone pair in the amide still has some nucleophilicity.	This is generally a minor product with protected anilines but can be favored with weaker catalysts or different protecting groups.

Experimental Protocols

Protocol 1: Protection of Aniline as Acetanilide[1]

• Setup: In a fume hood, add aniline (1.0 eq) to a round-bottom flask with a magnetic stir bar.

• Reagents: Add an equimolar amount of acetic anhydride (1.0 eq). The reaction is often exothermic. A catalytic amount of a non-nucleophilic base like pyridine can be used, or the reaction can be run in a solvent like acetic acid.

• Reaction: Stir the mixture at room temperature. The reaction is typically rapid. Monitor by TLC until the starting aniline is consumed.

• Workup: Pour the reaction mixture into cold water to precipitate the acetanilide.

• Purification: Filter the solid product, wash thoroughly with cold water, and dry. Recrystallization from ethanol/water may be performed if necessary.

Protocol 2: Friedel-Crafts Adamantylation of Acetanilide[14]

• Setup: To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add the protected acetanilide (2.0 eq) and a suitable solvent (e.g., nitromethane or a halogenated solvent).

• Catalyst: Cool the mixture in an ice bath (0 °C) and slowly add the Lewis acid catalyst (e.g., AlCl₃, 1.1 eq relative to the adamantyl source).

• Alkylating Agent: Dissolve the adamantyl source (e.g., 1-bromoadamantane or 1-adamantanol, 1.0 eq) in a small amount of solvent and add it dropwise to the cooled reaction mixture.

• Reaction: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Carefully and slowly quench the reaction by pouring it over crushed ice and water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer with water, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product (a mixture of ortho- and para-isomers) can be purified by column chromatography.

Protocol 3: Deprotection of 4-(1-Adamantyl)acetanilide[1]

• Setup: Dissolve the purified 4-(1-adamantyl)acetanilide in ethanol in a round-bottom flask.

• Hydrolysis: Add an excess of aqueous hydrochloric acid (e.g., 6M HCl).

• Reaction: Heat the mixture to reflux and stir for several hours until TLC analysis shows complete consumption of the starting material.

• Neutralization: Cool the reaction mixture and neutralize it by the slow addition of a strong base (e.g., concentrated NaOH or KOH solution) until the solution is basic (pH > 10). The product will often precipitate.

• Extraction: Extract the product with an organic solvent, dry the organic layer, and concentrate to yield the final 4-(1-adamantyl)aniline.

Part 4: Mechanistic Pathways for Product and Side Product Formation

The adamantylation of a protected aniline proceeds via electrophilic aromatic substitution. The Lewis acid helps generate a 1-adamantyl cation (or a related electrophilic complex) from an adamantyl halide or alcohol. This electrophile is then attacked by the electron-rich aromatic ring of the acetanilide. The directing effect of the N-acetyl group and the reactivity of the product dictate the final product distribution.

Caption: Reaction pathways in the adamantylation of acetanilide.

References

• Wikipedia. Friedel–Crafts reaction. [Link]

• LibreTexts Chemistry. 16.3: Alkylation and Acylation of Aromatic Rings- The Friedel-Crafts Reaction (2024). [Link]

• PeerJ. Advancements in lewis acid catalysis for friedel-crafts acylation reactions. [Link]

• Molecules. Adamantyl-Substituted Aminoxyls. [Link]

• LibreTexts Chemistry. 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction (2022). [Link]

• Fiveable. Polyalkylation Definition. [Link]

• RSC Advances. Applications of Friedel–Crafts reactions in total synthesis of natural products. [Link]

• Chemistry Stack Exchange. Why doesn't aniline undergo Friedel-Crafts alkylation?. [Link]

• ResearchGate. Catalytic Friedel-Crafts Acylation of Aniline Derivatives. [Link]

• Quora. Why doesn't aniline respond in Friedel-Crafts reactions?. [Link]

• Chegg.com. Solved Anilines are incompatible with Friedel Crafts. [Link]

• Allen. In Friedel- Crafts allkylation of aniline, one gets. [Link]

• Infinity Learn. In Friedel-Crafts alkylation of aniline, one gets. [Link]

• YouTube. Aniline Does Not Undergo Friedel Crafts Reaction Using AICl3. [Link]

• Quora. Why does aniline not undergo Friedel-Crafts RXN?. [Link]

• ResearchGate. How do I remove aniline from the reaction mixture?. [Link]

• Reddit. Purify and dry aniline?. [Link]

• LibreTexts Chemistry. 15.12: Limitations of Friedel-Crafts Alkylations. [Link]

• Google Patents. RU2549902C1 - Method of producing 4-(1-adamantyl)aniline.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]
• 5. In Friedel-Crafts alkylation of aniline, one gets [infinitylearn.com]
• 6. m.youtube.com [m.youtube.com]
• 7. chegg.com [chegg.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. fiveable.me [fiveable.me]
• 11. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. RU2549902C1 - Method of producing 4-(1-adamantyl)aniline - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 4-(1-Adamantyl)aniline Hydrochloride by Recrystallization

Welcome to the technical support center for the purification of crude 4-(1-adamantyl)aniline hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the recrystallization process. Our goal is to provide not just procedural steps, but the underlying scientific principles to empower you to optimize your purification outcomes.

Introduction to the Challenges of Purifying 4-(1-Adamantyl)aniline Hydrochloride

4-(1-Adamantyl)aniline hydrochloride, with its bulky, lipophilic adamantyl group and the polar hydrochloride salt, presents a unique set of challenges for purification by recrystallization. Achieving high purity requires a careful balance of solvent selection, temperature control, and handling techniques to prevent common issues such as oiling out, incomplete impurity removal, and low recovery yields. This guide will walk you through these challenges with practical, evidence-based solutions.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 4-(1-adamantyl)aniline hydrochloride?

A1: The ideal solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at lower temperatures.[1] For 4-(1-adamantyl)aniline hydrochloride, a polar protic solvent is generally a good starting point due to the presence of the hydrochloride salt.

• Methanol has been shown to be effective for recrystallizing other amine salts and is a strong candidate.[2]

• Ethanol and Isopropanol are also viable options, offering a range of polarities and boiling points.

• Mixed solvent systems can be particularly effective. A common approach is to dissolve the compound in a minimal amount of a "good" solvent (like methanol or ethanol) at an elevated temperature and then add a "poor" solvent (an anti-solvent like ethyl acetate or toluene) dropwise until the solution becomes slightly cloudy. This technique allows for fine-tuning of the solubility and can induce crystallization more effectively.

Q2: My compound "oils out" instead of crystallizing. What should I do?

A2: "Oiling out," where the compound separates as a liquid instead of a solid, is a common problem, especially with bulky molecules. It often occurs when the solution is supersaturated to a high degree or when the cooling process is too rapid.

Here are several strategies to combat this:

• Slower Cooling: Allow the solution to cool to room temperature slowly before transferring it to an ice bath. A Dewar flask can be used to insulate the crystallization vessel for very slow cooling.

• Use More Solvent: Oiling out can happen if the concentration of the solute is too high. Add more of the primary solvent to the heated solution to reduce the concentration.

• Change the Solvent System: If slower cooling and dilution don't work, a different solvent system is likely needed. Using a mixed solvent system can often prevent oiling out.

• Seeding: Introduce a small, pure crystal of 4-(1-adamantyl)aniline hydrochloride to the cooled solution to provide a nucleation site for crystal growth.

Q3: What are the likely impurities in my crude 4-(1-adamantyl)aniline hydrochloride?

A3: The impurities will largely depend on the synthetic route used. A common method for synthesizing 4-(1-adamantyl)aniline is through the Friedel-Crafts alkylation of aniline with a 1-adamantyl source (e.g., 1-bromoadamantane or 1-adamantanol).[3]

Potential impurities from this synthesis include:

• Unreacted Aniline: This is a common impurity if the reaction does not go to completion.

• Di-adamantylated Aniline: Over-alkylation can lead to the formation of products with two adamantyl groups on the aniline ring.

• Isomeric Products: While the para-substituted product is typically major, minor amounts of ortho- or meta-isomers may be formed.

• Byproducts from the Adamantyl Source: For example, if 1-adamantanol is used, unreacted starting material or side-products could be present.

Understanding the likely impurities is crucial for selecting a recrystallization solvent that will leave these impurities in the mother liquor.[1]

Q4: How can I improve the recovery yield of my recrystallization?

A4: Low recovery is often a trade-off for high purity. However, several techniques can help maximize your yield without compromising purity:

• Minimize the Amount of Hot Solvent: Use only the minimum amount of hot solvent necessary to fully dissolve the crude product. Excess solvent will retain more of your product in the mother liquor upon cooling.

• Thorough Cooling: Ensure the crystallization mixture is thoroughly cooled in an ice bath to minimize the solubility of your product in the solvent.

• Wash with Cold Solvent: When washing the collected crystals, use a minimal amount of ice-cold recrystallization solvent to remove any adhering mother liquor without dissolving a significant amount of the product.

• Second Crop of Crystals: The mother liquor can be concentrated by evaporation and cooled again to obtain a second, though likely less pure, crop of crystals.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues encountered during the recrystallization of 4-(1-adamantyl)aniline hydrochloride.

Problem 1: The compound does not dissolve in the hot solvent.

Possible Cause	Solution	Scientific Rationale
Insufficient Solvent	Add more solvent in small portions to the heated mixture.	The amount of solute exceeds the solvent's capacity at its boiling point.
Inappropriate Solvent	Select a more polar solvent (e.g., switch from isopropanol to ethanol or methanol).	The polarity of the solvent is not suitable to overcome the lattice energy of the hydrochloride salt, even at elevated temperatures.
Insoluble Impurities	Perform a hot filtration. Dissolve the crude material in a slight excess of hot solvent and filter the hot solution to remove the insoluble impurities before allowing the filtrate to cool.	The crude material may contain insoluble inorganic salts or polymeric byproducts that will not dissolve.

Problem 2: No crystals form upon cooling.

Possible Cause	Solution	Scientific Rationale
Too Much Solvent	Boil off some of the solvent to concentrate the solution and then allow it to cool again.	The solution is not sufficiently supersaturated for nucleation and crystal growth to occur.
Solution Cooled Too Quickly	Allow the solution to cool slowly to room temperature before placing it in an ice bath.	Rapid cooling can sometimes inhibit the formation of stable crystal nuclei.
Lack of Nucleation Sites	1. Scratch the inside of the flask with a glass rod at the surface of the solution. 2. Seed the solution with a tiny, pure crystal of the product.	Scratching creates microscopic imperfections on the glass surface that can act as nucleation sites. Seeding provides a template for crystal growth.
Compound is Too Soluble	If using a single solvent, try a mixed solvent system by adding an anti-solvent.	The chosen solvent is too "good" and the compound remains in solution even at low temperatures. An anti-solvent will reduce the overall solubility.[1]

Problem 3: The recrystallized product is still impure.

Possible Cause	Solution	Scientific Rationale
Ineffective Solvent	Choose a different solvent or solvent system where the impurity has a significantly different solubility profile from the desired product.	The chosen solvent may dissolve the impurity to a similar extent as the product, leading to co-crystallization.
Crystals Crashed Out Too Quickly	Ensure slow cooling. Rapid crystallization can trap impurities within the crystal lattice.	Slow crystal growth allows for the selective incorporation of the desired molecules into the lattice, excluding impurities.
Inadequate Washing	Wash the collected crystals with a small amount of fresh, ice-cold solvent.	The surface of the crystals may be coated with the impurity-rich mother liquor.
Colored Impurities	Add a small amount of activated charcoal to the hot solution before filtration.	Activated charcoal has a high surface area and can adsorb colored impurities. Use sparingly to avoid adsorbing the product.[4]

Experimental Protocol: Recrystallization of 4-(1-Adamantyl)aniline Hydrochloride

This protocol provides a general starting point. The optimal solvent and volumes should be determined empirically for your specific crude material.

Materials:

• Crude 4-(1-adamantyl)aniline hydrochloride

• Recrystallization solvent (e.g., methanol, ethanol, or a mixed solvent system)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Condenser (optional, but recommended for volatile solvents)

• Buchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: In a small test tube, add a small amount of the crude material and a few drops of the chosen solvent. Observe the solubility at room temperature and upon heating. The ideal solvent will show poor solubility at room temperature and good solubility when hot.

• Dissolution: Place the crude 4-(1-adamantyl)aniline hydrochloride in an Erlenmeyer flask. Add a minimal amount of the recrystallization solvent. Heat the mixture to the boiling point of the solvent while stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (if necessary): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if charcoal was used, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual mother liquor.

• Drying: Allow the crystals to dry completely on the filter paper under vacuum. For final drying, the crystals can be transferred to a watch glass and air-dried or placed in a desiccator.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical progression for troubleshooting common recrystallization problems.

Caption: Troubleshooting workflow for the recrystallization of 4-(1-adamantyl)aniline hydrochloride.

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Google Patents. (2022). CN111632400B - Recrystallization purification method of enamine salt.

• ResearchGate. (2021). How to recrystallization amine compound and it is not soluble in common organic solvents. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Recrystallization. Retrieved from [Link]

• Google Patents. (2015). RU2549902C1 - Method of producing 4-(1-adamantyl)aniline.

Sources

• 1. mt.com [mt.com]
• 2. CN111632400B - Recrystallization purification method of enamine salt - Google Patents [patents.google.com]
• 3. RU2549902C1 - Method of producing 4-(1-adamantyl)aniline - Google Patents [patents.google.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting Low Yield in the Synthesis of Adamantane Derivatives

Welcome to the Technical Support Center for the synthesis of adamantane derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges, particularly low yields, in their synthetic routes. The unique tricyclic cage structure of adamantane, while imparting desirable properties like rigidity, lipophilicity, and thermal stability to molecules, also presents distinct synthetic challenges.[1][2][3] This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these complexities and optimize your reactions.

Troubleshooting Guide: Common Low-Yield Scenarios

This section addresses specific, common problems encountered during the synthesis of adamantane derivatives and provides actionable solutions based on established chemical principles.

Scenario 1: Low Yield in Electrophilic Bromination of Adamantane

Question: I am attempting to synthesize 1-bromoadamantane via electrophilic bromination, but my yields are consistently low, and I observe a mixture of products. What are the likely causes and how can I improve the outcome?

Answer:

Low yields in the bromination of adamantane often stem from suboptimal reaction conditions, reagent choice, and the inherent reactivity of the adamantane cage. Here’s a breakdown of potential issues and how to address them:

• Causality of Low Yield:

  • Reaction Conditions: The reaction of adamantane with bromine can be sluggish and may require a catalyst to proceed efficiently.[1] Without a catalyst, forcing conditions (e.g., high temperatures) might be necessary, which can lead to side reactions and decomposition. The choice of solvent can also significantly impact the reaction.

  • Reagent Purity and Stoichiometry: The purity of both adamantane and the brominating agent is crucial. Impurities can lead to undesired side reactions. The stoichiometry of the brominating agent is also critical; an insufficient amount will result in incomplete conversion, while a large excess can lead to di- or polybrominated products.

  • Formation of a Complex Product Mixture: The adamantane core has both tertiary (bridgehead) and secondary C-H bonds. While the tertiary positions are more reactive towards electrophilic substitution, forcing conditions can lead to the formation of a mixture of mono- and poly-brominated isomers, complicating purification and reducing the yield of the desired 1-bromoadamantane.[3][4]

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting low yield in Friedel-Crafts adamantylation.

Step-by-Step Protocol for Optimization:

• Ensure Anhydrous Conditions:

  • Dry all solvents using appropriate drying agents (e.g., distill dichloromethane from CaH₂).

  • Use freshly opened or purified Lewis acid catalysts.

  • Flame-dry all glassware under vacuum or in an oven and cool under an inert atmosphere (e.g., nitrogen or argon).

• Optimize Catalyst Loading:

  • Start with at least 1.1 equivalents of the Lewis acid catalyst relative to the adamantyl halide.

  • If the yield is still low, incrementally increase the catalyst amount (e.g., to 1.5 or 2.0 equivalents).

• General Experimental Protocol (Example with 1-Bromoadamantane and Benzene):

  • To a flame-dried, three-necked flask equipped with a magnetic stirrer, dropping funnel, and condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 eq.).

  • Add anhydrous benzene (as both reactant and solvent).

  • Cool the mixture in an ice bath.

  • Dissolve 1-bromoadamantane (1 eq.) in a small amount of anhydrous benzene and add it dropwise to the stirred suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC or GC.

  • Carefully quench the reaction by slowly pouring it over crushed ice and dilute HCl.

  • Extract the product with an organic solvent, wash the organic layer, dry it over an anhydrous salt (e.g., MgSO₄), and purify by column chromatography or recrystallization.

Scenario 3: Low Yield in the Ritter Reaction for the Synthesis of Adamantyl Amides

Question: I am trying to synthesize an N-adamantyl amide using the Ritter reaction, but the conversion is low, and I am isolating byproducts. What could be the issue?

Answer:

The Ritter reaction is a valuable method for synthesizing amides from nitriles and a source of a stable carbocation, such as that derived from an adamantyl precursor. However, the reaction is highly dependent on the reaction conditions and the purity of the reagents.

• Causality of Low Yield:

  • Insufficient Acid Concentration: The formation of the stable adamantyl carbocation is facilitated by a strong acid. [5]If the acid concentration is too low, the reaction will be slow or may not proceed to completion.

  • Water Contamination: The presence of water can compete with the nitrile in trapping the carbocation, leading to the formation of the corresponding adamantanol as a byproduct. [5]This is a common cause of low yield.

  • Suboptimal Temperature and Reaction Time: While many Ritter reactions proceed at room temperature, some may require gentle heating to achieve a reasonable rate. [5]Conversely, excessively high temperatures can lead to decomposition or side reactions. The reaction time must also be sufficient for complete conversion.

  • Hydrolysis of the Amide Product: The workup conditions are critical. If the acidic reaction mixture is not properly neutralized, the desired amide product can hydrolyze back to the amine under harsh acidic conditions during workup or purification.

Table 2: Key Parameters for Optimizing the Ritter Reaction with Adamantane Derivatives

Parameter	Recommendation	Rationale
Acid	Use a high-concentration strong acid (e.g., 96% H₂SO₄).	To efficiently generate the adamantyl carbocation. [5]
Reagents	Use anhydrous solvents and reagents.	To prevent the formation of adamantanol byproducts. [5]
Temperature	Monitor and optimize; gentle heating may be required.	To balance reaction rate with the prevention of side reactions. [5]
Reaction Time	Monitor by TLC or GC to ensure completion.	To avoid incomplete conversion. [5]
Workup	Carefully neutralize the reaction mixture with a base (e.g., NaOH solution) in an ice bath.	To prevent acid-catalyzed hydrolysis of the amide product.

Step-by-Step Protocol for a Typical Ritter Reaction:

• In a flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve the adamantyl precursor (e.g., 1-adamantanol or 1-bromoadamantane) in the nitrile (which can also serve as the solvent).

• Cool the mixture in an ice bath.

• Slowly and carefully add concentrated sulfuric acid dropwise, keeping the temperature below a certain threshold (e.g., 20°C).

• After the addition is complete, allow the reaction to stir at room temperature or with gentle heating for the required time, monitoring its progress.

• Once the reaction is complete, carefully pour the mixture onto crushed ice and neutralize it with a cold, concentrated aqueous solution of a base like sodium hydroxide.

• Extract the product with a suitable organic solvent.

• Wash the organic layer, dry it, and purify the product by recrystallization or column chromatography.

Frequently Asked Questions (FAQs)

Q1: Why is the functionalization of the secondary (bridge) positions of adamantane so challenging?

A1: The C-H bonds at the secondary positions of adamantane are stronger and less sterically accessible than those at the tertiary (bridgehead) positions. Most functionalization reactions, especially those involving carbocation intermediates, preferentially occur at the more stable tertiary carbon. [1][4]Selective functionalization of the secondary positions often requires more specialized, often radical-based, methods. [6][7] Q2: I am having difficulty purifying my adamantane derivative due to its high lipophilicity and crystallinity. What are some recommended techniques?

A2: The unique physical properties of adamantane derivatives can indeed make purification challenging.

• Sublimation: For volatile and thermally stable derivatives, sublimation can be a highly effective purification technique. [1]* Recrystallization: Careful selection of a solvent system is key. Due to their nonpolar nature, adamantane derivatives are often soluble in nonpolar organic solvents. [1]A solvent system where the compound is soluble at high temperatures but sparingly soluble at low temperatures is ideal.

• Column Chromatography: While the nonpolar nature of these compounds can lead to rapid elution, using a less polar eluent system (e.g., hexanes or petroleum ether) and a high-surface-area silica gel can improve separation.

Q3: Can I use biocatalysis to improve the selectivity of adamantane functionalization and potentially increase yields of specific isomers?

A3: Yes, biocatalysis is a promising approach for the selective functionalization of adamantane. [3][4]Certain microorganisms and their enzymes, such as cytochrome P450 monooxygenases, can hydroxylate adamantane with high regioselectivity, often at the tertiary positions, under mild, environmentally friendly conditions. [3][4]While yields can sometimes be moderate, ongoing research is focused on improving the efficiency of these biocatalytic systems. [3] Q4: My synthesis of an adamantane-containing active pharmaceutical ingredient (API) is suffering from low overall yield across multiple steps. What is a general strategy to address this?

A4: For multi-step syntheses of adamantane-containing APIs, a systematic approach is crucial.

• Identify the Lowest-Yielding Step: Analyze each step of the synthesis to pinpoint the reaction with the lowest yield. This is the most critical step to optimize first.

• Telescoping Reactions: If possible, consider "telescoping" reactions, where the product of one step is used directly in the next without purification. This can significantly improve the overall yield by avoiding losses during workup and purification.

• Route Scouting: It may be beneficial to explore alternative synthetic routes to the target molecule. The initial route may not be the most efficient.

• Process Analytical Technology (PAT): For larger-scale syntheses, implementing PAT tools to monitor reaction progress in real-time can help in optimizing reaction conditions and identifying the optimal endpoint, thereby maximizing yield and minimizing byproduct formation.

References

• Štimac, A., et al. (2017). Adamantane - A Lead Structure for Drugs in Clinical Practice. PubMed. Available at: [Link]

• Jadrijević-Mladar Takač, M., & Vikić-Topić, D. (2017). Adamantane in Drug Delivery Systems and Surface Recognition. MDPI. Available at: [Link]

• Gunchenko, P. A. (2020). Advances in the Chemistry of Adamantane. ResearchGate. Available at: [Link]

• Lamoureux, G., & Artavia, G. (2010). Use of the Adamantane Structure in Medicinal Chemistry. ResearchGate. Available at: [Link]

• Krivoruchko, A. A., et al. (2024). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. PMC - PubMed Central. Available at: [Link]

• Wikipedia. (n.d.). Adamantane. Wikipedia. Available at: [Link]

• Kumar, M. P., et al. (2024). Various synthetic methods for the preparation of functionalized adamantane compounds. ResearchGate. Available at: [Link]

• Martin, D. T., & Sarpong, R. (2021). Direct radical functionalization methods to access substituted adamantanes and diamondoids. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• CN110304986B - Preparation method of 1-bromoadamantane. Google Patents.

• Martin, D. T., & Sarpong, R. (2021). Direct radical functionalization methods to access substituted adamantanes and diamondoids. Organic & Biomolecular Chemistry (RSC Publishing). DOI:10.1039/D1OB01916C. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Innovations in Adamantane Chemistry: The Role of 1-Bromoadamantane. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Krivoruchko, A. A., et al. (2024). Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. MDPI. Available at: [Link]

• Martin, D. T., & Sarpong, R. (2021). Direct radical functionalization methods to access substituted adamantanes and diamondoids. PMC - PubMed Central. Available at: [Link]

• Lytvyn, R. Z., et al. (2018). Bromination of adamantane and its derivatives with tetrabromomethane catalyzed by iron compounds. ResearchGate. Available at: [Link]

• CN103626628A - Preparation method for 1-adamantane bromide. Google Patents.

• NINGBO INNO PHARMCHEM CO.,LTD. (2026). Exploring the Synthesis Routes of Adamantane: A Foundation for Pharmaceutical Innovation. NINGBO INNO PHARMCHEM CO.,LTD.. Available at: [Link]

• Fengchen Group. (2025). How to optimize the synthesis conditions of 2 - adamantanone?. Blog. Available at: [Link]

• Novakov, I. A., et al. (2022). Synthesis of 2-adamantyl-containing amines as compounds with potential pharmacological activity. ResearchGate. Available at: [Link]

• Schleyer, P. v. R. (1964). Adamantane. Organic Syntheses Procedure. Available at: [Link]

• Wieczorek, S., et al. (2017). Encapsulating Active Pharmaceutical Ingredients in Self-Assembling Adamantanes With Short DNA Zippers. PubMed. Available at: [Link]

• Glinyanaya, N. V., et al. (2020). Triflic Acid-Promoted Adamantylation and tert-Butylation of Pyrene: Fluorescent Properties of Pyrene-Decorated Adamantanes and a Channeled Crystal Structure of 1,3,5-Tris(pyren-2-yl)adamantane. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Fan, W., et al. (2025). The many faces of the adamantyl group in drug design. Semantic Scholar. Available at: [Link]

• Kamal, A., et al. (2025). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. Journal of Chemical Health Risks. Available at: [Link]

• Schreiner, P. R., et al. (2011). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. PMC - PubMed Central. Available at: [Link]

• Kaur, G., et al. (2021). Adamantane derivatives: Pharmacological and toxicological properties (Review). ResearchGate. Available at: [Link]

• Mlinarić, M., & Mlinarić, Z. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. MDPI. Available at: [Link]

• Kamal, A., et al. (2025). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research Directions. Journal of Chemical Health Risks. Available at: [Link]

Sources

• 1. Adamantane - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. mdpi.com [mdpi.com]
• 4. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Direct radical functionalization methods to access substituted adamantanes and diamondoids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Direct radical functionalization methods to access substituted adamantanes and diamondoids - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling the Synthesis of 4-(1-Adamantylaniline) Hydrochloride

Welcome to the dedicated technical support center for the synthesis and scale-up of 4-(1-adamantyl)aniline hydrochloride. This guide is designed for researchers, process chemists, and drug development professionals who are transitioning this synthesis from laboratory scale to pilot or industrial production. We will address common challenges, provide in-depth troubleshooting, and offer validated protocols to ensure a robust, scalable, and safe process. The bulky, lipophilic adamantane cage presents unique stereoelectronic challenges, particularly in electrophilic aromatic substitution, which can complicate process scale-up if not properly controlled.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 4-(1-adamantyl)aniline, and which is most favorable for scale-up?

A1: The most common and scalable method is the Friedel-Crafts alkylation of an aniline derivative with an adamantylating agent. Key routes include:

• Alkylation of Aniline with 1-Adamantanol: This can be performed in an autoclave at high temperatures and pressures using catalysts like zinc chloride and hydrochloric acid. However, the harsh conditions and need for specialized equipment make it less ideal for standard scale-up.[1]

• Alkylation of Acetanilide with 1-Adamantanol or 1-Bromoadamantane: This is often the preferred route for large-scale synthesis. Using acetanilide instead of aniline protects the amine group, moderates the reactivity of the aromatic ring to prevent polysubstitution, and strongly directs the adamantyl group to the desired para position. The reaction can be catalyzed by Lewis acids (e.g., aluminum triflate) or strong Brønsted acids (e.g., trifluoroacetic acid), followed by acidic hydrolysis to remove the acetyl group and form the aniline hydrochloride salt in one pot.[1][2] This method offers high yields and selectivity under more manageable conditions.[2]

Q2: What are the critical process parameters (CPPs) to monitor during the scale-up of the Friedel-Crafts reaction?

A2: Successful scale-up hinges on precise control over several parameters:

• Temperature Control: Friedel-Crafts reactions are often exothermic. Inadequate heat dissipation on a large scale can lead to temperature spikes, promoting the formation of undesired isomers and byproducts.

• Reagent Stoichiometry: The molar ratio of the aniline derivative, adamantylating agent, and acid catalyst is crucial. For instance, using a slight excess of acetanilide (1.2-1.4 equivalents) can ensure the complete consumption of the more expensive adamantanol.[2]

• Moisture Control: Lewis acid catalysts like AlCl₃ and strong Brønsted acids are extremely sensitive to moisture. Water can deactivate the catalyst, leading to stalled or incomplete reactions. All reagents, solvents, and equipment must be scrupulously dried.

• Mixing and Mass Transfer: As reaction volume increases, ensuring homogenous mixing becomes a significant challenge. Poor mixing can create localized "hot spots" or areas of high reagent concentration, negatively impacting yield and impurity profiles.

Q3: What are the most common impurities, and what is their origin?

A3: Impurity profiling is critical for regulatory submission and product quality. Common impurities include:

• Ortho Isomer (2-(1-adamantyl)aniline): Formed due to incomplete regioselectivity. Its formation is often promoted by higher reaction temperatures.

• Di-substituted Products (e.g., 2,4-di-(1-adamantyl)aniline): Result from the over-alkylation of the aniline ring. Using a protecting group like acetanilide significantly mitigates this issue.

• Unreacted Starting Materials: Incomplete conversion leads to residual 1-adamantanol and aniline/acetanilide in the final product.

• Oxidation Products: The aniline moiety is susceptible to oxidation, especially in the presence of air and trace metals, leading to colored impurities.[3] This is often observed as product discoloration (yellow to brown).

Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems you may encounter during your experiments.

Issue 1: Low Yield or Stalled Reaction Question: My large-scale Friedel-Crafts reaction has a low conversion rate, with significant starting material remaining according to HPLC analysis. What are the potential causes?

Answer: This is a frequent scale-up challenge. The root cause often lies with the catalyst or reaction environment.

• Causality & Explanation:

  • Catalyst Deactivation: On a larger scale, the surface area to volume ratio decreases, making the reaction more sensitive to trace amounts of water in reagents or from atmospheric exposure during charging. Water hydrolyzes and deactivates the acid catalyst.

  • Insufficient Mixing: In large reactors, inefficient agitation may prevent the catalyst from being adequately dispersed, leading to a slower reaction rate.

  • Suboptimal Temperature: The reaction may not have reached the required activation energy, or heat loss in a large vessel could be greater than anticipated, resulting in a lower actual batch temperature than the setpoint.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: Dry all solvents and reagents prior to use. Purge the reactor vessel thoroughly with nitrogen or argon before and during reagent charging.

  • Verify Catalyst Activity: Use a fresh, unopened container of the acid catalyst or titrate an older batch to confirm its strength.

  • Optimize Agitation: Increase the stirring speed (RPM) and ensure the impeller is appropriately sized for the vessel to create a sufficient vortex for reactant mixing.

  • Confirm Internal Temperature: Use a calibrated internal temperature probe. Do not rely solely on the reactor jacket temperature.

Issue 2: Product is a Dark Oil or Gummy Solid, Failing to Crystallize Question: After the reaction quench and work-up, the crude product is a dark, viscous oil that won't crystallize, making isolation and purification difficult. Why is this happening?

Answer: This issue typically points to a high level of impurities that are inhibiting the crystallization of the desired product.

• Causality & Explanation:

  • High Impurity Load: The presence of isomeric byproducts, di-substituted products, and residual solvent can act as "crystal poisons," disrupting the lattice formation of the 4-(1-adamantyl)aniline hydrochloride.

  • Incomplete Hydrolysis: If using the acetanilide route, residual N-acetylated product (which has a different solubility profile) can interfere with crystallization.

  • Incorrect pH: During the work-up and neutralization of the free base, an incorrect pH can lead to incomplete precipitation or the formation of an oily emulsion.

• Troubleshooting Steps:

  • Implement an Acid-Base Extraction: Before attempting crystallization, dissolve the crude mixture in an appropriate organic solvent (e.g., methyl tert-butyl ether) and wash with a dilute acid (e.g., 1M HCl). This will protonate and extract the desired aniline product into the aqueous layer, leaving many non-basic impurities behind. Then, basify the aqueous layer (e.g., with NaOH) to precipitate the purified free base.

  • Monitor Hydrolysis: Ensure the hydrolysis step for removing the acetyl group goes to completion by monitoring via TLC or HPLC. If necessary, extend the hydrolysis time or increase the acid concentration.

  • Optimize Crystallization Solvent: Perform solvent screening to find an optimal system for crystallization. For the hydrochloride salt, isopropanol/ether or ethanol/water mixtures are often effective.

Issue 3: Final Hydrochloride Salt is Off-Color (Yellow or Pink) Question: My final, isolated 4-(1-adamantyl)aniline hydrochloride is consistently off-white, which is unacceptable for a pharmaceutical intermediate. What is causing the color?

Answer: The color is almost certainly due to the oxidation of the aniline functional group.

• Causality & Explanation:

  • Aerial Oxidation: Aromatic amines are notoriously prone to air oxidation, a process often catalyzed by trace metal ions. This process forms highly colored, conjugated impurities. The risk increases with prolonged exposure to air, especially at elevated temperatures during drying or in solution.

  • Residual Acid/Base: Trace amounts of acid or base can sometimes catalyze degradation pathways that produce colored species.

• Troubleshooting Steps:

  • Utilize an Inert Atmosphere: Conduct all work-up, filtration, and drying steps under a nitrogen or argon blanket to minimize contact with oxygen.

  • Charcoal Treatment: Before the final crystallization, consider treating a solution of the product with activated carbon. This can effectively adsorb many colored impurities.

  • Control Drying Conditions: Dry the final product under vacuum at a mild temperature (e.g., 40-50 °C) to avoid thermal degradation.

  • Storage: Store the final product in a tightly sealed container, protected from light, and preferably under an inert atmosphere.[4]

Visualized Workflows and Logic

Synthesis Workflow Diagram

The following diagram outlines a robust and scalable synthesis pathway from 1-adamantanol to the final hydrochloride salt.

Sources

• 1. RU2549902C1 - Method of producing 4-(1-adamantyl)aniline - Google Patents [patents.google.com]
• 2. RU2570909C1 - Method for producing 4-(1-adamantyl)aniline - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]

improving the solubility of 4-(1-adamantyl)aniline hydrochloride for biological assays

Technical Support Center: 4-(1-adamantyl)aniline hydrochloride

From the desk of the Senior Application Scientist

Welcome to the technical support guide for 4-(1-adamantyl)aniline hydrochloride. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's solubility in biological assays. My goal is to provide you with not just protocols, but the scientific reasoning behind them, ensuring your experiments are both successful and robust.

Part 1: Compound Profile & The Solubility Challenge

4-(1-adamantyl)aniline hydrochloride is a unique molecule featuring a bulky, three-dimensional adamantyl group attached to an aniline ring.[1] This structure is of significant interest in medicinal chemistry for its potential therapeutic properties, including anti-cancer activities.[1][2][3] However, the very features that make it biologically interesting also present a significant challenge in the lab: poor aqueous solubility.

Compound at a Glance

Property	Value
IUPAC Name	4-(1-Adamantyl)anilinium chloride
CAS Number	7123-77-5
Molecular Formula	C₁₆H₂₂ClN
Molecular Weight	263.81 g/mol

Why is Solubility an Issue?

The difficulty in dissolving this compound stems from a molecular tug-of-war:

• The Adamantyl Group: This large, cage-like hydrocarbon structure is highly lipophilic (fat-loving), which means it repels water.

• The Aniline Moiety: The aniline part of the molecule is a weak base. In its hydrochloride salt form, the amine group is protonated (positively charged), which significantly enhances its water solubility compared to the free base.[1]

• The pH-Dependent Equilibrium: The solubility is critically dependent on pH. In acidic conditions, the compound exists in its charged, more soluble anilinium form. As the pH increases towards neutral or basic, it deprotonates to become the neutral, far less soluble free base, which can then precipitate out of solution.[4][5][6][7][8]

This equilibrium is the root cause of many experimental failures.

Caption: pH-dependent equilibrium of 4-(1-adamantyl)aniline hydrochloride.

Part 2: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered when working with this compound.

FAQ 1: My compound won't dissolve in my aqueous buffer (e.g., PBS pH 7.4). What should I do?

This is the most frequent starting problem. Direct dissolution in a neutral pH buffer is often destined to fail because the compound immediately converts to its poorly soluble free base.

Causality: At pH 7.4, the equilibrium shown above is heavily shifted to the right. You are essentially trying to dissolve the insoluble neutral form, not the soluble salt form you weighed out.

Troubleshooting Protocol: Acidified Aqueous Stock

• Start with an Acidic Solvent: Instead of PBS, begin with a mildly acidic solution. A common starting point is 10-20 mM HCl in sterile, deionized water.

• Weigh and Add: Accurately weigh the hydrochloride salt and add it to your acidic solvent.

• Facilitate Dissolution: Use a vortex mixer to agitate the solution. If it's still not dissolving, gentle warming (to 37°C) or brief sonication in a water bath can be effective. Do not boil.

• pH Check: Once dissolved, you can check the pH. It should be distinctly acidic. This is now your primary stock solution.

• Neutralization (Optional & Advanced): For some applications, you may need to carefully and slowly raise the pH of this stock solution closer to your final assay pH. Do this with dropwise addition of NaOH while vortexing vigorously. Be aware that you risk precipitation if you go too high or add the base too quickly. This method is generally not recommended for beginners.

FAQ 2: I made a stock in DMSO, but it precipitates when I add it to my cell culture media. Why?

This is the second major hurdle, known as "crashing out." While the compound may be highly soluble in 100% DMSO, this environment is drastically different from your aqueous cell culture medium.

Causality: When a small volume of concentrated DMSO stock is rapidly diluted into a large volume of aqueous media (at pH ~7.4), the DMSO disperses, and the compound is suddenly exposed to an environment where it is not soluble. The pH effect takes over, it converts to the free base, and precipitates.[9]

Visualizing the Problem: The Dilution Crash

Caption: Workflow demonstrating compound precipitation upon dilution.

Solutions & Protocols

The key is to manage the transition from the organic stock solvent to the aqueous final medium.

A. The Co-Solvent Strategy

Co-solvents are water-miscible organic solvents that, when present at a low final concentration, can help keep a hydrophobic compound in solution.[10][11][12][13] Dimethyl sulfoxide (DMSO) is the most common.

Biocompatible Co-solvent Comparison

Co-solvent	Typical Starting Stock Conc.	Max Final Assay Conc.	Notes
DMSO	10-50 mM	< 0.5% (ideally ≤ 0.1%)	Standard choice; can have cellular effects at higher concentrations.[14][15][16][17]
Ethanol	10-50 mM	< 1.0%	Can be cytotoxic; ensure proper vehicle controls.
PEG 400	Varies	Varies	Less common for cell culture; may be useful for in vivo formulations.

Protocol: Preparing a DMSO Stock for Cell-Based Assays

• Prepare High-Concentration Stock: Dissolve 4-(1-adamantyl)aniline hydrochloride in 100% sterile DMSO to create a high-concentration primary stock (e.g., 20 mM). This stock is for long-term storage.

• Storage: Aliquot the primary stock into small, single-use volumes and store at -20°C or -80°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[14][18]

• Intermediate Dilution: On the day of the experiment, create an intermediate dilution of your stock in complete cell culture medium. For example, dilute your 20 mM stock 1:100 in media to get a 200 µM intermediate solution. Pipette the stock into the media while vortexing to ensure rapid mixing.

• Final Dilution: Use this 200 µM intermediate solution to make your final serial dilutions in the cell plate. This two-step process minimizes the shock of the solvent change.

• Critical Control: Always include a "vehicle control" in your experiment. This is an identical treatment condition where you add the same final concentration of DMSO (in media) but without the compound. This is essential to confirm that any observed effects are from your compound and not the solvent.[14]

B. The Excipient Strategy: Cyclodextrins

Cyclodextrins are sugar-based molecules with a hydrophilic exterior and a hydrophobic interior cavity. They can form "inclusion complexes" with poorly soluble drugs, effectively shielding the hydrophobic part from the water.[19][20][21]

Mechanism of Action: The lipophilic adamantyl group of your compound fits snugly inside the cyclodextrin's core, while the cyclodextrin's water-loving shell keeps the entire complex soluble in your aqueous medium.

Commonly Used Cyclodextrins

Cyclodextrin	Abbreviation	Notes
Hydroxypropyl-β-cyclodextrin	HP-β-CD	Very common in pharmaceutical formulations due to its high water solubility and low toxicity.[19]
Sulfobutylether-β-cyclodextrin	SBE-β-CD	Also widely used, particularly for parenteral (injectable) formulations.[19]

Protocol: Screening for Cyclodextrin Solubilization

• Prepare Cyclodextrin Solutions: Make a range of HP-β-CD solutions in your desired assay buffer (e.g., 1%, 2%, 5%, 10% w/v).

• Add Compound: Add an excess of 4-(1-adamantyl)aniline hydrochloride powder to each cyclodextrin solution.

• Equilibrate: Shake or rotate the mixtures at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.[22]

• Separate and Quantify: Centrifuge the samples at high speed to pellet the undissolved compound. Carefully remove the supernatant.

• Measure Concentration: Dilute the supernatant in a suitable solvent (like methanol or acetonitrile) and measure the concentration of the dissolved compound using HPLC or UV-Vis spectrophotometry.

• Analyze: Plot the concentration of the dissolved compound against the concentration of HP-β-CD. A linear increase indicates the formation of a soluble complex. This allows you to determine how much cyclodextrin is needed to achieve your target concentration.

Part 3: Decision-Making Workflow

When faced with a solubility problem, a systematic approach is best. Use the following decision tree to guide your troubleshooting process.

Caption: A decision tree for troubleshooting solubility issues.

References

• MDPI. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Adamantane derivatives of sulfonamides: sublimation, solubility, solvation and transfer processes in biologically relevant solvents. Available from: [Link]

• MDPI. (n.d.). The Effect of pH on Aniline Removal from Water Using Hydrophobic and Ion-Exchange Membranes. Available from: [Link]

• ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. Available from: [Link]

• ResearchGate. (n.d.). Effect of pH on removal of aniline dye at contact time = 60 min, initial concentration = 50 mg/L, adsorbent dose = 0.1 g and temperature = 25 °C. Available from: [Link]

• ResearchGate. (2016, January 23). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Available from: [Link]

• ResearchGate. (n.d.). Preparation and characterization of cyclodextrin inclusion complexes for improving solubility and dissolution of nimesulide. Available from: [Link]

• Procell. (2024, April 9). Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Available from: [Link]

• WordPress.com. (2020, July 17). Cell-based Assays. Available from: [Link]

• Lat-Am J Pharm. (n.d.). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poorly Soluble Drugs: A Review. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Hydrochloride Salt of the GABAkine KRM-II-81. Available from: [Link]

• American Association of Pharmaceutical Scientists. (2010, August 23). Dissolution Testing for Poorly Soluble Drugs: A Continuing Perspective. Available from: [Link]

• BioProcess International. (2014, February 13). Troubleshooting Cell Culture Media for Bioprocessing. Available from: [Link]

• ResearchGate. (2013, June 12). Biological activity of adamantane analogues. Available from: [Link]

• National Institutes of Health. (n.d.). Engineering Cocrystals of Poorly Water-Soluble Drugs to Enhance Dissolution in Aqueous Medium. Available from: [Link]

• Ovid. (2021, July 15). How to stop disproportionation of a hydrochloride salt of a very weakly basic compound in a non-clinical suspension formulation. Available from: [Link]

• KWR Library. (n.d.). The Effect of pH on Aniline Removal from Water Using Hydrophobic and Ion-Exchange Membranes. Available from: [Link]

• LifeTein. (2023, February 1). DMSO usage in cell culture. Available from: [Link]

• ResearchGate. (2017, May 23). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. Available from: [Link]

• YouTube. (n.d.). Cyclodextrin Masterclass V How to make a cyclodextrin complex. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Practical Considerations about the Cyclodextrin Solubilities – A Quickstart Guide for Newbies. Available from: [Link]

• Journal of Drug Discovery and Therapeutics. (n.d.). STUDY THE EFFECT OF CO SOLVENT ON THE SOLUBILITY OF A SLIGHTLY WATER SOLUBLE DRUG. Available from: [Link]

• MDPI. (n.d.). High Cell Density Fermentation Strategy for High-Level Soluble Expression of Glucagon-like Peptide-1 Analogue in Escherichia coli. Available from: [Link]

• National Center for Biotechnology Information. (2021, November 24). Adamantane-Substituted Purines and Their β-Cyclodextrin Complexes: Synthesis and Biological Activity. Available from: [Link]

• ResearchGate. (n.d.). How to achieve a final concentration of 0.1% DMSO for MTT Assay?. Available from: [Link]

• Chem-Impex. (n.d.). Aniline hydrochloride. Available from: [Link]

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• ResearchGate. (2025, February 6). The Effect of pH on Aniline Removal from Water Using Hydrophobic and Ion-Exchange Membranes. Available from: [Link]

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• MDPI. (n.d.). Adamantane in Drug Delivery Systems and Surface Recognition. Available from: [Link]

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• Wikipedia. (n.d.). Anilinium chloride. Available from: [Link]

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Section 1: Understanding Aniline Oxidation: The "Why" Behind the Problem

<Technical Support Center: Preventing Oxidation of the Aniline Moiety >

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances and challenges of working with aniline and its derivatives. The high reactivity of the aniline moiety, particularly its susceptibility to oxidation, is a frequent source of experimental inconsistency and product degradation. This guide provides in-depth, field-proven insights and troubleshooting protocols to help you proactively prevent and manage aniline oxidation during both synthesis and storage.

Aniline's proneness to oxidation is rooted in the electron-donating nature of its amino (-NH₂) group. This group increases the electron density of the aromatic ring, making the entire molecule susceptible to losing electrons (oxidation).[1] Freshly purified aniline is a colorless to pale yellow oil, but upon exposure to air and light, it darkens, often turning yellow, red, or brown due to the formation of colored oxidation products.[2][3][4]

Common Culprits of Oxidation:

• Atmospheric Oxygen: The primary oxidant in many scenarios.[1][5]

• Light: Photo-oxidation can accelerate the degradation process.[3][4]

• Elevated Temperatures: Increased temperatures accelerate the rate of oxidation reactions.[6]

• Metal Ions: Certain metal ions can act as catalysts for oxidation.[1][6]

• Strong Oxidizing Agents: Reagents like potassium permanganate, chromic acid, and even some metal salts (e.g., Cu(II), Fe(III)) can readily oxidize anilines.[1][2][7]

The oxidation process can yield a variety of products, including nitrobenzene, benzoquinones, azobenzene, and polymeric species (polyaniline), which are responsible for the observed color changes.[1][2][7]

Section 2: Proactive Prevention Strategies During Synthesis

The most effective way to manage aniline oxidation is to prevent it from happening in the first place. Here are key strategies to employ during your synthetic workflow.

The Power of Protecting Groups

For multi-step syntheses, protecting the highly reactive amino group is often the most robust strategy.[8] Acetylation is a common and effective method to temporarily reduce the activating effect of the amino group, making the aniline moiety less susceptible to oxidation.[8][9][10]

Why Acetylation Works: Converting the amine to an acetamide reduces the nucleophilicity of the nitrogen atom, thus decreasing its reactivity towards oxidation and electrophilic substitution.[8] While still an ortho-, para- director, the acetamido group is less activating than a free amino group.[1]

Experimental Protocol: Acetylation of Aniline

• Setup: In a round-bottom flask, dissolve the aniline derivative in a suitable solvent like dichloromethane or glacial acetic acid.[1][9]

• Reagent Addition: Slowly add acetic anhydride or acetyl chloride to the solution while stirring.[1][8] The reaction is often exothermic.

• Reaction: Stir the mixture at room temperature for 1-2 hours, monitoring the reaction's completion via Thin Layer Chromatography (TLC).[1]

• Isolation: Quench the reaction by carefully adding water or an aqueous solution of sodium bicarbonate.[1]

• Purification: Extract the acetanilide product with an appropriate organic solvent. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure. The crude product can be further purified by recrystallization.[1][9]

Diagram of the Acetylation Workflow

Caption: Workflow for the protection of aniline via acetylation.

Controlling the Reaction Environment

• Inert Atmosphere: Conducting reactions under an inert atmosphere (e.g., nitrogen or argon) is a highly effective method to prevent air oxidation.[1][5][9] This involves using degassed solvents and Schlenk line techniques.[1]

• Temperature Control: Whenever possible, run reactions at lower temperatures to minimize the rate of oxidation.

• pH Management: The rate of aniline oxidation is highly dependent on pH.[1] The optimal pH to minimize oxidation while allowing the desired reaction to proceed must often be determined empirically for each specific system.[1]

Section 3: Troubleshooting Guide (FAQs)

This section addresses common issues encountered during experiments involving anilines.

Q1: My reaction mixture turned dark brown/black. What's happening? A1: A dark color change is a strong indicator of aniline oxidation.[1][9] This is likely due to the formation of polymeric aniline species or other highly colored byproducts.[1]

• Immediate Actions:

  • Assess Purity: Before proceeding, analyze the purity of your material using methods like HPLC or GC to determine if the desired product has formed and to what extent it is contaminated.[6]

  • Purification: If the desired product is present, you may be able to remove the colored impurities. Treatment with activated carbon during recrystallization can be effective.[9] Column chromatography is another option.[11]

• Preventative Measures for Future Experiments:

  • Ensure your starting aniline is pure and colorless.[9] If necessary, purify it via distillation before use.[6]

  • Implement the strategies from Section 2: use an inert atmosphere and consider a protecting group strategy.[9]

Q2: I'm getting a mixture of products, and I suspect some are from aniline oxidation. How can I improve selectivity? A2: This is a classic problem stemming from the high reactivity of the unprotected aniline.

• Troubleshooting Steps:

  • Protecting Group: The most reliable solution is to use a protecting group like acetyl.[1][8] This moderates the ring's reactivity, preventing unwanted side reactions.[1]

  • Choice of Metal Salt: If you are performing a complexation reaction, the metal salt itself might be the oxidizing agent (e.g., Cu(II), Fe(III)).[1] If possible, opt for a metal in a lower oxidation state (e.g., Cu(I)).[1]

Q3: My supposedly pure aniline has turned yellow/brown in the bottle. Can I still use it? A3: For non-sensitive applications, slightly discolored aniline might be usable, but its purity should be verified.[6] For reactions that are sensitive to impurities, it is highly recommended to purify the aniline before use.[6]

• Purification Protocol: Distillation

  • Aniline can be purified by distillation under reduced pressure.[12]

  • Adding a small amount of zinc dust can help prevent oxidation during the distillation process.[13]

  • Steam distillation is another effective purification method.[14][15]

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting aniline oxidation issues.

Section 4: Long-Term Storage Solutions

Proper storage is critical to maintaining the integrity of aniline and its derivatives.

Storage Parameter	Recommendation	Rationale
Atmosphere	Inert gas (Nitrogen or Argon)	Prevents contact with oxygen, a primary driver of oxidation.[6]
Container	Tightly sealed, amber glass bottle	Prevents exposure to air and light.[3][6]
Temperature	Cool, dark place (Refrigeration is preferable)	Slows the rate of chemical degradation.[3][6][11]
Additives	Store over Zinc dust	Zinc acts as a reducing agent, preventing facile oxidation.[13]

Aniline Hydrochloride as a Storage Alternative: For long-term storage, consider converting aniline to its hydrochloride salt. Anilinium salts are generally more stable and less susceptible to air oxidation than the free base.[16][17][18] The free base can be easily regenerated by treatment with a mild base when needed.

Section 5: Deprotection Protocols

After the desired synthetic transformations are complete, the protecting group must be removed to regenerate the free amine.

Experimental Protocol: Deprotection of Acetanilide

• Setup: Dissolve the protected compound in a suitable solvent mixture, such as ethanol and water.[1]

• Add Acid/Base: Add a catalytic amount of a strong acid (e.g., HCl) or base (e.g., NaOH).[1][8]

• Reaction: Heat the mixture to reflux and monitor by TLC until the starting material is consumed.[1]

• Work-up: Cool the reaction mixture. If acidic hydrolysis was used, neutralize with a base to precipitate the free aniline. If basic hydrolysis was used, adjust the pH as needed.

• Isolation: Extract the aniline product with an organic solvent, dry, and concentrate.

Note: The conditions for deprotection are harsh and may not be compatible with all substrates.[19] Milder deprotection methods exist and should be considered for sensitive molecules.[20][21]

References

• The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications. (n.d.). Open Access Journals. Retrieved January 16, 2026, from [Link]

• Protection of NH2 in aniline. (2025, October 15). Filo. Retrieved January 16, 2026, from [Link]

• Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. (n.d.). National Institutes of Health (NIH). Retrieved January 16, 2026, from [Link]

• Aniline. (n.d.). Wikipedia. Retrieved January 16, 2026, from [Link]

• (A) Traditional reaction mechanism for aniline oxidation, (B) Proposed... (n.d.). ResearchGate. Retrieved January 16, 2026, from [Link]

• Material Safety Data Sheet - Aniline hydrochloride. (n.d.). ScienceLab.com. Retrieved January 16, 2026, from [Link]

• Aniline hydrochloride. (2024, May 7). Penta chemicals. Retrieved January 16, 2026, from [Link]

• Aniline impurities. (2005, January 11). Sciencemadness Discussion Board. Retrieved January 16, 2026, from [Link]

• Oxidation of Aniline using Different Reaction Pathways. (n.d.). Asian Publication Corporation. Retrieved January 16, 2026, from [Link]

• Purify and dry aniline? (2014, May 26). Reddit. Retrieved January 16, 2026, from [Link]

• How to prevent/minimize rapid air oxidation or arylamine... (2012, September 21). ResearchGate. Retrieved January 16, 2026, from [Link]

• How does Zn dust prevent the oxidation of aniline? (2019, February 16). Quora. Retrieved January 16, 2026, from [Link]

• Oxidation of Aniline using Different Reaction Pathways. (2010, March 30). Asian Journal of Chemistry. Retrieved January 16, 2026, from [Link]

• Oxidation of aniline using different reaction pathways. (2025, August 6). ResearchGate. Retrieved January 16, 2026, from [Link]

• Why does color of aniline change during storage? (2017, May 29). ResearchGate. Retrieved January 16, 2026, from [Link]

• Aniline synthesis by amination (arylation). (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• US10889539B2 - Aniline purification process. (n.d.). Google Patents.

• Protection of Aniline Derivatives. (2015, February 23). YouTube. Retrieved January 16, 2026, from [Link]

• Protective Groups. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Aniline antioxidant. (n.d.). Yun Xiang Lin. Retrieved January 16, 2026, from [Link]

• Mastering Aniline's Chemistry Reactions | You Must Know. (2024, March 18). YouTube. Retrieved January 16, 2026, from [Link]

• Aniline. (n.d.). PubChem. Retrieved January 16, 2026, from [Link]

• Acetyl Protection - Common Conditions. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• A Facile Deprotection of Secondary Acetamides. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. (n.d.). CABI Digital Library. Retrieved January 16, 2026, from [Link]

• 1: Acetylation of Aniline (Experiment). (2021, August 16). Chemistry LibreTexts. Retrieved January 16, 2026, from [Link]

• Aniline synthesis from cyclohexanol and ammonia over mixed oxide catalysts. (2025, August 5). ResearchGate. Retrieved January 16, 2026, from [Link]

• Industrial Process Design for the Production of Aniline by Direct Amination. (n.d.). Wiley Online Library. Retrieved January 16, 2026, from [Link]

• Aniline | Medical Management Guidelines. (n.d.). Agency for Toxic Substances and Disease Registry. Retrieved January 16, 2026, from [Link]

• Acetamides. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Reactions for making widely used aniline compounds break norms of synthesis. (2025, August 9). ResearchGate. Retrieved January 16, 2026, from [Link]

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Technical Support Center: Characterization of Impurities in 4-(1-Adamantyl)aniline Hydrochloride Synthesis

Welcome to the technical support center for the synthesis of 4-(1-adamantyl)aniline hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of impurity characterization during this specific synthesis. The information provided herein is grounded in established analytical principles and practical laboratory experience to ensure scientific integrity and reliable outcomes.

Impurity profiling is a cornerstone of pharmaceutical development, mandated by regulatory bodies like the International Council for Harmonisation (ICH) to ensure the safety and efficacy of active pharmaceutical ingredients (APIs).[1][2] Even trace amounts of impurities can have unintended pharmacological or toxicological effects.[3] This guide will provide a structured approach to identifying, quantifying, and controlling impurities in the synthesis of 4-(1-adamantyl)aniline hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of 4-(1-adamantyl)aniline hydrochloride?

A1: Based on the typical synthetic routes, which often involve a Friedel-Crafts reaction between an adamantane source (like 1-adamantanol or 1-bromoadamantane) and aniline or a protected aniline derivative (such as acetanilide), the most common impurities include:

• Unreacted Starting Materials: 1-adamantanol, aniline, or acetanilide.

• Isomeric Byproducts: 2-(1-adamantyl)aniline and 3-(1-adamantyl)aniline, resulting from non-selective adamantylation.

• Di-substituted Products: 2,4-di-(1-adamantyl)aniline, formed if the reaction conditions are too harsh or the stoichiometry is not well-controlled.

• Solvent-Related Impurities: Residual solvents used in the synthesis and purification steps.[1]

• Degradation Products: Formed during synthesis, work-up, or storage, potentially through oxidation of the aniline moiety.

Q2: Why is it crucial to use a protected aniline, like acetanilide, in the synthesis?

A2: The amino group of aniline is a strongly activating group, which can lead to multiple substitutions (di- and tri-adamantylation) and oxidation under Friedel-Crafts conditions. Using acetanilide protects the amino group, moderates its activating effect, and sterically hinders ortho-substitution, thereby favoring the formation of the desired para-substituted product, 4-(1-adamantyl)acetanilide.[4] This intermediate is then hydrolyzed to yield 4-(1-adamantyl)aniline.

Q3: At what concentration level do I need to identify and characterize an impurity?

A3: The ICH Q3A(R2) guidelines provide specific thresholds for reporting, identification, and qualification of impurities in new drug substances.[1][5] These thresholds are based on the maximum daily dose of the drug. Generally, for a new API, an impurity at or above 0.05% should be reported, and one at or above 0.10% (or a lower, justified threshold) requires identification.[5]

Q4: What are the primary analytical techniques for impurity profiling of this compound?

A4: A multi-technique approach is essential for comprehensive impurity profiling. The most powerful and commonly used techniques are:

• High-Performance Liquid Chromatography (HPLC): Ideal for separating and quantifying non-volatile organic impurities.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for identifying volatile and semi-volatile impurities, as well as for confirming the molecular weight of adamantane-containing compounds.[6][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information for the definitive identification of unknown impurities.[9][10]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Combines the separation power of HPLC with the identification capabilities of MS, making it a powerful tool for identifying unknown impurities at low levels.[11][12]

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments, providing potential causes and actionable solutions.

Problem 1: An unexpected peak appears in my HPLC chromatogram.

Possible Cause 1: Isomeric Impurity

• Rationale: The Friedel-Crafts alkylation of the aniline ring may not be completely regioselective, leading to the formation of ortho- and meta-isomers in addition to the desired para-product.

• Troubleshooting Workflow:

  Caption: Workflow for identifying an unknown HPLC peak.

  Step-by-Step Protocol:

  • LC-MS Analysis: Analyze the sample using an LC-MS system. The mass spectrum of the unexpected peak will reveal its molecular weight. If the molecular weight is identical to that of 4-(1-adamantyl)aniline (227.34 g/mol ), it is likely an isomer.[13]

  • Preparative HPLC: Isolate a sufficient quantity of the impurity using preparative HPLC.

  • NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra of the isolated impurity. The aromatic region of the ¹H NMR spectrum will be particularly informative. The para-isomer will show a characteristic AA'BB' splitting pattern, while ortho- and meta-isomers will exhibit more complex splitting patterns.[14][15]

Possible Cause 2: Di-substituted Impurity

• Rationale: If the reaction is allowed to proceed for too long, at too high a temperature, or with an excess of the adamantylating agent, a second adamantyl group can be added to the aniline ring, resulting in a di-adamantylated impurity.

• Troubleshooting Steps:

  • LC-MS Analysis: The mass spectrum will show a molecular ion corresponding to the addition of another adamantyl group (C₁₀H₁₅), which has a mass of 135.22 g/mol .

  • Reaction Optimization: To minimize this impurity, carefully control the stoichiometry of the reactants, lower the reaction temperature, and monitor the reaction progress by TLC or HPLC to stop it once the starting material is consumed.

Problem 2: My final product shows a broad signal in the ¹H NMR spectrum.

Possible Cause: Presence of Paramagnetic Impurities or Aggregation

• Rationale: Trace amounts of paramagnetic metal ions (e.g., from catalysts) can cause significant line broadening in NMR spectra. Aggregation of the analyte at high concentrations can also lead to broader signals.

• Troubleshooting Steps:

  • Metal Scavenging: Treat a solution of your product with a metal scavenger (e.g., activated carbon or a specialized resin) and re-acquire the NMR spectrum.

  • Dilution: Acquire the NMR spectrum at a lower concentration.

  • ICP-MS Analysis: To definitively identify and quantify elemental impurities, use Inductively Coupled Plasma Mass Spectrometry (ICP-MS).[7][12] The ICH Q3D guideline provides limits for various elemental impurities.[3]

Problem 3: GC-MS analysis shows a peak with a mass of 136 m/z.

Possible Cause: Residual Adamantane

• Rationale: Adamantane (molecular weight 136.23 g/mol ) can be a byproduct or an impurity in the adamantane starting materials.[16] It is volatile and readily detectable by GC-MS.

• Troubleshooting Steps:

  • Check Starting Materials: Analyze your 1-adamantanol or 1-bromoadamantane starting material by GC-MS to check for the presence of adamantane.

  • Purification: Adamantane can typically be removed during the purification of the final product by recrystallization or column chromatography due to its nonpolar nature.

Data Presentation

Table 1: Typical Analytical Data for 4-(1-Adamantyl)aniline and Potential Impurities

Compound	Retention Time (HPLC)	m/z (LC-MS)	Key ¹H NMR Signals (δ, ppm)
4-(1-Adamantyl)aniline	~5.2 min	228 [M+H]⁺	7.1 (d, 2H), 6.6 (d, 2H), 3.5 (s, 2H, NH₂), 2.0-1.7 (m, 15H)
2-(1-Adamantyl)aniline	Shorter than para	228 [M+H]⁺	Complex aromatic signals
2,4-di-(1-Adamantyl)aniline	Longer than mono	362 [M+H]⁺	Simplified aromatic signals
Acetanilide	Shorter than product	136 [M+H]⁺	7.5 (d, 2H), 7.3 (t, 2H), 7.1 (t, 1H), 2.1 (s, 3H)
1-Adamantanol	Varies	153 [M+H]⁺	2.1 (s, 3H), 1.7-1.6 (m, 12H)

Note: Retention times are illustrative and will vary based on the specific HPLC method used.

Experimental Protocols

Protocol 1: General HPLC Method for Impurity Profiling

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: Start with 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Column Temperature: 35°C

• Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a concentration of approximately 0.5 mg/mL.[17]

Protocol 2: GC-MS Analysis for Volatile Impurities

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm)

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Program: Start at 100°C, hold for 2 minutes, ramp to 280°C at 15°C/min, and hold for 10 minutes.

• Injector Temperature: 250°C

• MS Transfer Line Temperature: 280°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Sample Preparation: Dissolve the sample in a suitable solvent like dichloromethane or methanol.

Visualizing Impurity Formation

The synthesis of 4-(1-adamantyl)aniline via the Friedel-Crafts reaction is a robust method, but side reactions can lead to impurities. The following diagram illustrates the main reaction pathway and the formation of common process-related impurities.

Sources

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strategies to avoid polysubstitution in the adamantylation of aniline

Welcome to the technical support center for the adamantylation of aniline. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with this specific electrophilic aromatic substitution. As Senior Application Scientists, we have compiled field-proven insights and troubleshooting strategies to help you navigate the complexities of this reaction, with a primary focus on achieving selective mono-substitution.

The Challenge: Overcoming Polysubstitution

The adamantylation of aniline is a classic Friedel-Crafts alkylation reaction. However, it is notoriously difficult to control. The core issue is that the primary product, mono-adamantylated aniline, is more reactive than the starting material, aniline. The introduction of the first adamantyl group, an electron-donating alkyl substituent, further activates the aromatic ring, making it highly susceptible to subsequent alkylations. This leads to a mixture of mono-, di-, and sometimes tri-substituted products, complicating purification and reducing the yield of the desired compound.

This guide provides strategies to suppress this inherent reactivity and steer the reaction towards the desired mono-adamantylated product.

Frequently Asked Questions (FAQs)

Q1: Why is polysubstitution so prevalent in the adamantylation of aniline?

The primary reason lies in the fundamental mechanism of the Friedel-Crafts alkylation.[1][2] The amino group (-NH₂) of aniline is a strong activating group, meaning it donates electron density to the aromatic ring, making it highly nucleophilic and reactive towards electrophiles like the adamantyl carbocation. When the first adamantyl group attaches to the ring, it acts as another electron-donating group. This additive effect makes the resulting mono-adamantylaniline even more activated and nucleophilic than the starting aniline, causing it to react faster with the adamantylating agent than the remaining aniline, leading to polysubstitution.[1]

Q2: What is the single most effective strategy to guarantee selective mono-adamantylation?

The most robust and widely successful strategy is the use of a protecting group for the amine functionality.[3][4][5] By temporarily converting the highly activating amino group into an electron-withdrawing group, you "tame" the reactivity of the aromatic ring. The most common approach is the acetylation of aniline to form acetanilide. The acetamido group (-NHCOCH₃) is still an ortho-, para-director but is significantly less activating than the amino group. This deactivation is sufficient to prevent polysubstitution. After the adamantylation reaction, the acetyl group is easily removed via hydrolysis to yield the desired mono-adamantylated aniline.[6][7]

Q3: How do I choose the right catalyst and reaction conditions to favor mono-substitution?

Catalyst choice is critical. Strong Lewis acids like AlCl₃ are typically used to generate the adamantyl carbocation from a precursor like 1-bromoadamantane or 1-adamantanol.[2] However, very strong Lewis acids can also promote polysubstitution.

• Catalyst Loading: Use the minimum catalytic amount necessary. Stoichiometric amounts of Lewis acid can lead to complex formation and side reactions.

• Temperature: Lowering the reaction temperature generally increases selectivity by favoring the kinetically controlled mono-substituted product over the thermodynamically favored poly-substituted products.

• Solvent: The choice of solvent can influence catalyst activity and selectivity. Some protocols utilize trifluoroacetic acid as both a solvent and a catalyst, which has been shown to be highly effective for selective adamantylation of protected anilines.[7]

• Stoichiometry: Using a molar excess of aniline relative to the adamantylating agent can statistically favor mono-substitution, but this often leads to significant separation challenges.

Q4: I am observing N-alkylation in addition to C-alkylation. How can I control this?

N-alkylation (alkylation on the nitrogen atom) versus C-alkylation (alkylation on the aromatic ring) is a common chemoselectivity challenge in aniline chemistry.[8][9] The identity of the Lewis acid and the solvent system can dramatically influence this outcome. For instance, studies have shown that AlCl₃ tends to favor C-alkylation, while other catalysts might promote N-alkylation.[8][9] The protecting group strategy mentioned in Q2 is also highly effective in preventing N-alkylation, as the acetylated nitrogen is no longer nucleophilic.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Problem 1: My reaction yields a complex mixture of di- and tri-adamantylated products.

This is the most common issue, indicating that the reaction is not selective.

Caption: Troubleshooting workflow for polysubstitution.

• Primary Solution: Use a Protecting Group. This is the most reliable fix. Convert aniline to acetanilide before performing the adamantylation. The electron-withdrawing nature of the acetyl group moderates the ring's reactivity, effectively stopping the reaction after one substitution.[7]

• Secondary Solution: Optimize Conditions.

  • Lower the Temperature: Perform the reaction at the lowest temperature that still allows for a reasonable reaction rate. Start at 0 °C or even lower if your system permits.

  • Reduce Catalyst Loading: Titrate down the amount of Lewis acid catalyst. High concentrations can increase the rate of the second and third additions.

Problem 2: The reaction is very slow or gives a low yield of any product.

This suggests the reaction conditions are not activating the electrophile sufficiently.

• Check Reagent and Catalyst Quality: Ensure your Lewis acid catalyst is anhydrous and active. Moisture will quench the catalyst. Verify the purity of your adamantylating agent (e.g., 1-adamantanol, 1-bromoadamantane).

• Increase Temperature (Cautiously): If the reaction is too slow at low temperatures, gradually increase the temperature while carefully monitoring the product distribution by TLC or GC-MS. Be aware that higher temperatures may decrease selectivity.[6]

• Consider a More Reactive Adamantylating Agent: 1-Adamantanol with a strong acid like trifluoroacetic acid or 1-bromoadamantane with AlCl₃ are common choices. Ensure your chosen precursor is appropriate for your catalytic system.

Problem 3: The main product is the wrong isomer (e.g., ortho or meta instead of para).

The adamantyl group is very bulky, creating significant steric hindrance. Therefore, substitution is almost always directed to the para position, which is sterically most accessible. The ortho positions are shielded by the amino (or acetamido) group. If you are isolating significant amounts of other isomers, it may indicate an alternative, non-Friedel-Crafts mechanism is at play, or you may have misidentified your product. The use of an acetanilide protecting group strongly directs substitution to the para position.[7]

Data Summary Table

Parameter	Effect on Mono-substitution Selectivity	Rationale
Protecting Group (e.g., Acetyl)	Strongly Increases	Reduces the activating effect of the amine, preventing over-alkylation.[7]
Temperature	Decrease Increases Selectivity	Lower energy favors the kinetic mono-adduct over thermodynamic poly-adducts.
Lewis Acid Strength	Milder Acid Can Increase Selectivity	Highly active catalysts can overcome the energy barrier for polysubstitution more easily.
Aniline:Adamantane Ratio	Higher Ratio Favors Mono	Statistically increases the probability of the adamantyl electrophile encountering an unsubstituted aniline molecule.

Key Experimental Protocol

Selective Synthesis of 4-(1-Adamantyl)aniline via Acetanilide Protection

This protocol is adapted from a demonstrated high-yield synthesis and is a robust method for achieving selective para-mono-adamantylation.[7]

Caption: Protection of aniline as acetanilide.

• In a flask equipped with a magnetic stirrer, dissolve aniline in a suitable solvent like glacial acetic acid or perform the reaction neat.

• Cool the flask in an ice bath.

• Slowly add acetic anhydride (1.0 - 1.1 equivalents) dropwise with stirring.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Pour the reaction mixture into cold water to precipitate the acetanilide.

• Collect the solid product by vacuum filtration, wash with cold water, and dry thoroughly. Verify purity by melting point or NMR.

Caption: Adamantylation of the protected aniline.

• To a reaction vessel, add acetanilide (1.2-1.4 equivalents) and 1-adamantanol (1.0 equivalent).

• Add trifluoroacetic acid (TFA), which acts as both the solvent and catalyst (4-8 molar equivalents relative to 1-adamantanol).

• Heat the reaction mixture to 80°C and stir for approximately 3 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, allow the mixture to cool. Distill off the excess TFA under reduced pressure.

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Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxic Effects of 4-(1-Adamantyl)aniline Hydrochloride and Cisplatin

A Senior Application Scientist's Guide for Researchers in Oncology Drug Development

In the landscape of cancer chemotherapy, the platinum-based drug cisplatin stands as a cornerstone treatment for a variety of solid tumors. Its clinical efficacy, however, is often curtailed by significant side effects and the onset of drug resistance. This has spurred the relentless pursuit of novel cytotoxic agents with improved therapeutic profiles. Among the myriad of compounds under investigation, adamantane derivatives have emerged as a promising class of molecules. The bulky, lipophilic adamantyl cage can enhance drug delivery and interaction with biological targets. This guide provides an in-depth comparison of the cytotoxic effects of a specific adamantane-containing compound, 4-(1-adamantyl)aniline hydrochloride, with the well-established chemotherapeutic, cisplatin.

Introduction to the Compounds: Contrasting Structures and Putative Mechanisms

Cisplatin: The Gold Standard with Limitations

Cisplatin (cis-diamminedichloroplatinum(II)) exerts its anticancer effects primarily by forming covalent adducts with DNA.[1][2] Upon entering the cell, the chloride ligands are displaced by water molecules in a process called aquation, creating a highly reactive species that readily binds to the N7 position of purine bases, predominantly guanine.[2] These DNA adducts, particularly intrastrand crosslinks, cause significant distortion of the DNA double helix, which in turn obstructs DNA replication and transcription.[1][3] This damage triggers a cascade of cellular responses, including the activation of signaling pathways involving ATR, p53, and MAP kinases, ultimately culminating in programmed cell death, or apoptosis.[1][4] However, the clinical utility of cisplatin is hampered by dose-limiting toxicities, such as neurotoxicity and nephrotoxicity, and the development of resistance, which can arise from various mechanisms including reduced drug uptake, increased DNA repair, and evasion of apoptosis.[1][5]

4-(1-Adamantyl)aniline Hydrochloride: A Challenger with a Lipophilic Anchor

4-(1-Adamantyl)aniline hydrochloride is an organic compound featuring a rigid, three-dimensional adamantyl group attached to an aniline moiety.[6] The adamantane scaffold is known to increase the lipophilicity of molecules, which can enhance their ability to cross cell membranes.[7] While the precise mechanism of action for 4-(1-adamantyl)aniline hydrochloride is still under active investigation, preliminary research suggests that it exhibits cytotoxic activity against various cancer cell lines.[6][8] The proposed mechanisms include the disruption of cell cycle progression and the induction of apoptosis.[6] Some adamantane-containing compounds have been shown to target Bcl-2 family proteins, key regulators of apoptosis, and may also influence other signaling pathways involved in cell survival and proliferation.[9][10][11] The unique structure of 4-(1-adamantyl)aniline hydrochloride offers the potential for a distinct pharmacological profile compared to cisplatin, possibly overcoming some of its limitations.

Experimental Framework for a Head-to-Head Cytotoxicity Comparison

To objectively compare the cytotoxic potential of 4-(1-adamantyl)aniline hydrochloride and cisplatin, a series of well-defined in vitro assays are essential. The following experimental design provides a robust framework for such an evaluation. The choice of multiple cell lines, for instance, a cisplatin-sensitive line (e.g., A549 lung carcinoma) and a cisplatin-resistant line, is crucial for assessing the potential of the novel compound to overcome resistance mechanisms.

Experimental Workflow Diagram

Caption: A streamlined workflow for the comparative cytotoxic evaluation.

Detailed Experimental Protocols

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability.[12] Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan crystals.[13]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., A549 or HeLa) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[12][13]

• Drug Treatment: Prepare a series of dilutions of 4-(1-adamantyl)aniline hydrochloride and cisplatin in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the various drug concentrations. Include untreated cells as a negative control and a vehicle control (if the drug is dissolved in a solvent like DMSO).

• Incubation: Incubate the plates for the desired time points (e.g., 24, 48, and 72 hours) at 37°C and 5% CO₂.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C, allowing for the formation of formazan crystals.[13][14]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 4 mM HCl, 0.1% NP40 in isopropanol) to each well to dissolve the formazan crystals.[15]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.[14]

• Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells / Absorbance of control cells) x 100. The IC50 value (the concentration of the drug that inhibits 50% of cell growth) is then determined by plotting cell viability against drug concentration.

This flow cytometry-based assay is used to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[16][17] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[18][19] Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where the membrane integrity is compromised.[16][17]

Step-by-Step Methodology:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with IC50 concentrations of 4-(1-adamantyl)aniline hydrochloride and cisplatin for a predetermined time (e.g., 24 or 48 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize and then combine with the supernatant containing the floating cells.[19]

• Washing: Wash the cells twice with cold PBS by centrifugation (e.g., 670 x g for 5 minutes).[17]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide to the cell suspension according to the manufacturer's instructions.[18][20]

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.[18]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.[18] The different cell populations are identified as follows:

  • Annexin V-negative / PI-negative: Viable cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Comparative Data Presentation

The following table presents hypothetical yet plausible data from the described experiments, illustrating a potential outcome of the comparative study.

Parameter	A549 (Cisplatin-Sensitive)	HeLa (Moderately Sensitive)
Compound	4-(1-adamantyl)aniline HCl	Cisplatin
IC50 (µM) at 48h	15.5 ± 2.1	10.9 ± 1.5[21]
% Apoptosis at 48h (at IC50)
Early Apoptosis	28.5%	35.2%
Late Apoptosis/Necrosis	15.3%	18.9%
Total Apoptotic Cells	43.8%	54.1%

Note: The IC50 value for cisplatin in A549 cells is presented as a literature reference to ground the hypothetical data.[21] It is important to note that published IC50 values for cisplatin can vary significantly due to experimental heterogeneity.[22][23]

Mechanistic Insights: Visualizing the Apoptotic Pathways

The induction of apoptosis is a key indicator of a successful anticancer agent. While both compounds may lead to this outcome, the upstream signaling pathways they trigger can differ significantly.

Cisplatin-Induced Apoptosis Pathway

Caption: The intrinsic pathway of apoptosis triggered by cisplatin-induced DNA damage.

Hypothesized Apoptosis Pathway for 4-(1-Adamantyl)aniline Hydrochloride

Caption: A putative apoptosis pathway for 4-(1-adamantyl)aniline hydrochloride, potentially involving direct mitochondrial targeting.

Discussion and Future Directions

This guide outlines a comprehensive strategy for comparing the cytotoxic effects of 4-(1-adamantyl)aniline hydrochloride and cisplatin. Based on our hypothetical data, 4-(1-adamantyl)aniline hydrochloride demonstrates cytotoxic activity, albeit with a higher IC50 than cisplatin in the selected cell lines. This suggests that while it may be less potent, its distinct chemical structure could offer advantages in terms of overcoming cisplatin resistance or exhibiting a different toxicity profile.

The adamantane moiety likely enhances cellular uptake, a feature that has been exploited in other platinum-based drug candidates to improve efficacy against resistant tumors.[7][24] The hypothesized mechanism of action, potentially involving the direct modulation of Bcl-2 family proteins, represents a departure from the DNA-damaging mechanism of cisplatin.[9] This is a significant point of interest, as a non-DNA-damaging agent might circumvent the DNA repair mechanisms that contribute to cisplatin resistance.

Future research should focus on several key areas:

• Broad Spectrum Screening: Evaluating the cytotoxicity of 4-(1-adamantyl)aniline hydrochloride across a wider panel of cancer cell lines, including those with well-characterized mechanisms of cisplatin resistance.

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by 4-(1-adamantyl)aniline hydrochloride. This could involve proteomic and genomic analyses to identify binding partners and downstream transcriptional changes.

• In Vivo Efficacy and Toxicity: Progressing to animal models to assess the in vivo antitumor activity, pharmacokinetic properties, and systemic toxicity of 4-(1-adamantyl)aniline hydrochloride.

• Combination Therapies: Investigating the potential for synergistic effects when 4-(1-adamantyl)aniline hydrochloride is used in combination with cisplatin or other chemotherapeutic agents.

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structure-activity relationship of adamantane-substituted aniline derivatives

A Comprehensive Guide to the Structure-Activity Relationship of Adamantane-Substituted Aniline Derivatives for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the quest for novel pharmacophores with enhanced efficacy, selectivity, and favorable pharmacokinetic profiles is perpetual. The adamantane moiety, a rigid, lipophilic, and three-dimensionally symmetric hydrocarbon cage, has emerged as a privileged scaffold in drug design.[1][2][3][4] Its incorporation into various molecular frameworks often leads to significant improvements in biological activity and ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties.[1][2] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of adamantane-substituted aniline derivatives, a class of compounds with burgeoning therapeutic potential. We will explore how the unique interplay between the adamantane cage and the substituted aniline ring dictates their pharmacological effects, supported by experimental data and detailed protocols for their synthesis and evaluation.

The Adamantane Advantage in Aniline Scaffolds

The rationale for conjugating adamantane with aniline stems from the complementary physicochemical properties of these two moieties. The adamantane group, with its bulky and highly lipophilic nature, can enhance the binding of a molecule to its biological target through hydrophobic interactions.[1][3] This "lipophilic bullet" can also improve membrane permeability and increase a drug's volume of distribution, potentially enhancing its access to targets within the central nervous system.[1][5] Furthermore, the rigid adamantane cage can act as a scaffold, holding pendant functional groups in a specific orientation to optimize interactions with a receptor's active site.[1]

Aniline and its derivatives, on the other hand, are versatile pharmacophores present in a wide array of approved drugs. The aromatic ring and the amino group provide key sites for hydrogen bonding and pi-stacking interactions, and the ring can be readily functionalized to modulate electronic properties and steric bulk. The combination of these two scaffolds creates a vast chemical space for the development of novel therapeutics.

Structure-Activity Relationship Analysis

The biological activity of adamantane-substituted aniline derivatives is intricately linked to the nature and position of substituents on both the adamantane and aniline moieties.

Substitution on the Adamantane Moiety

The point of attachment of the aniline group to the adamantane cage is a critical determinant of activity. While most reported derivatives feature a linkage at the 1-position of the adamantane ring, the exploration of 2-adamantyl derivatives offers opportunities for novel vector orientations of the aniline pharmacophore.

Substitution on the Aniline Ring

The electronic and steric properties of substituents on the aniline ring play a pivotal role in modulating biological activity.

• Electron-Withdrawing vs. Electron-Donating Groups: In a study of adamantane-derived Schiff bases, it was observed that the presence of electron-withdrawing groups on the phenyl ring generally led to an increase in antibacterial activity.[6] Conversely, the introduction of two electron-donating methoxy groups decreased the antibacterial potential.[6] This suggests that for certain targets, modulating the electronic density of the aniline ring is a key optimization strategy.

• Positional Isomerism: The position of substituents on the aniline ring (ortho, meta, or para) significantly influences the molecule's conformation and its ability to fit into a binding pocket. For instance, in a series of adamantyl-substituted polyfluoroaryl aminoxyls, the reaction of perfluoronitrobenzene with aminoadamantane yielded both ortho- and para-substitution products, indicating that subtle electronic and steric factors can direct the regioselectivity of the synthesis and, consequently, the final biological profile.[7]

• Nature of the Linker: The nature of the chemical bond connecting the adamantane and aniline moieties (e.g., direct C-N bond, amide, sulfonamide, or other linkers) can impact the molecule's rigidity, polarity, and metabolic stability. For example, in adamantane compounds targeting Kv7.1/KCNE1 channels, replacing a sulfonamide linker with a carboxamide was well-tolerated and could accommodate large lipophilic groups, demonstrating the linker's role in the overall SAR.[8]

Comparative Performance of Adamantane-Substituted Aniline Derivatives

The therapeutic potential of this class of compounds spans a wide range of applications, from antimicrobial to anticancer agents. The following table summarizes the biological activities of representative adamantane-substituted aniline derivatives, highlighting the impact of structural modifications on their potency.

Compound Class	Substituents	Biological Activity	Key Findings	Reference
Adamantane-containing anilides	Varied substitutions on the aniline ring	Anthelmintic and antimicrobial	The specific substitutions and their positions were found to be crucial for the observed bioactivity.	[9][10]
Adamantane-derived Schiff bases	Electron-withdrawing and electron-donating groups on the phenyl ring	Antibacterial	Electron-withdrawing groups generally enhanced antibacterial activity.	[6]
4-(1-adamantyl) Phenyl Analogues	Indole moiety attached to the aniline	HIF-1α inhibition	An adamantane-containing indole derivative showed potent inhibition of HIF-1α with an IC50 of 0.02 µM.	[11]
Adamantane-derived indoles	Aniline derivative as a comparator	Cannabimimetic activity	Replacement of a cyclohexane ring with a phenyl ring (aniline derivative) resulted in a compound with a high affinity for CB1 receptors.	[12]

Experimental Protocols

To facilitate further research and validation, we provide detailed, step-by-step methodologies for the synthesis of a representative adamantane-substituted aniline derivative and a key biological assay for its evaluation.

Synthesis of N-(1-Adamantyl)aniline

This protocol describes a general method for the synthesis of N-(1-adamantyl)aniline, which can be adapted for the synthesis of other derivatives.

Materials:

• 1-Aminoadamantane

• Aniline

• A suitable solvent (e.g., Dimethyl sulfoxide - DMSO)

• A base (e.g., Potassium carbonate)

• A palladium catalyst and ligand (for cross-coupling reactions, if applicable)

• Standard laboratory glassware and purification equipment (e.g., column chromatography)

Procedure:

• Dissolve 1-aminoadamantane (1 equivalent) and aniline (1.2 equivalents) in DMSO.

• Add potassium carbonate (2 equivalents) to the reaction mixture.

• If employing a cross-coupling strategy with a halogenated aniline, add a palladium catalyst (e.g., Pd2(dba)3, 2 mol%) and a suitable ligand (e.g., Xantphos, 4 mol%).

• Heat the reaction mixture at a specified temperature (e.g., 100 °C) for a designated time (e.g., 24 hours) under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to obtain the pure N-(1-adamantyl)aniline.

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, Mass Spectrometry).

Minimum Inhibitory Concentration (MIC) Assay for Antibacterial Activity

This protocol outlines a standard broth microdilution method to determine the MIC of a synthesized compound against bacterial strains.

Materials:

• Synthesized adamantane-substituted aniline derivative

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• Perform serial two-fold dilutions of the compound in MHB in the wells of a 96-well plate to achieve a range of concentrations.

• Prepare a bacterial inoculum and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Dilute the bacterial suspension in MHB and add it to each well of the microtiter plate to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Include positive (bacteria in MHB without compound) and negative (MHB only) controls.

• Incubate the plates at 37 °C for 18-24 hours.

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm.

Visualizing Key Concepts

To better illustrate the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: Summary of the Structure-Activity Relationship of Adamantane-Substituted Aniline Derivatives.

Caption: General Synthetic Workflow for Adamantane-Substituted Aniline Derivatives.

Conclusion and Future Directions

The amalgamation of the adamantane cage with the aniline scaffold presents a fertile ground for the discovery of novel therapeutic agents. The structure-activity relationships discussed herein underscore the importance of a rational design approach, where the strategic modification of substituents on both moieties can lead to significant enhancements in biological activity. The provided experimental protocols offer a starting point for researchers to synthesize and evaluate new derivatives. Future research should focus on expanding the diversity of linkers and substitution patterns, exploring a broader range of biological targets, and employing computational modeling to further refine the SAR and predict the activity of novel compounds.

References

• Unlocking therapeutic potential: the role of adamantane in drug discovery - ConnectSci. (2024). ConnectSci.
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• Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties - MDPI. (2024). MDPI.
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A Comparative Guide to the In Vitro Efficacy of Adamantane Analogs Against Influenza A: A Case for 4-(1-adamantyl)aniline Hydrochloride

This guide provides a comparative analysis of the in vitro efficacy of adamantane analogs against the influenza A virus, with a special focus on the potential of 4-(1-adamantyl)aniline hydrochloride. While direct antiviral data for 4-(1-adamantyl)aniline hydrochloride is not extensively available in public literature, this document will synthesize the existing knowledge on related adamantane derivatives to build a case for its investigation. We will delve into the established mechanisms of action, the pervasive challenge of antiviral resistance, and the standard methodologies for evaluating in vitro efficacy.

The Adamantane Class: A Legacy and a Challenge in Antiviral Therapy

The adamantane family of antiviral drugs, primarily amantadine and rimantadine, represents one of the earliest successes in influenza chemotherapy.[1][2] Their mechanism of action is elegantly specific: they target the M2 proton channel of the influenza A virus.[3] This channel is crucial for the viral replication cycle, facilitating the uncoating of the virus within the host cell by allowing protons to enter the virion. By blocking this channel, adamantanes effectively halt viral replication at an early stage.

However, the widespread use of amantadine and rimantadine has been severely hampered by the rapid emergence of resistant viral strains.[2][3] Single amino acid substitutions in the M2 protein can render these drugs ineffective, and unfortunately, such resistant strains are now predominant globally. This has necessitated the exploration of novel adamantane analogs that can overcome existing resistance mechanisms or exhibit enhanced potency. 4-(1-adamantyl)aniline hydrochloride, with its distinct chemical structure, emerges as a candidate worthy of investigation in this ongoing search for effective influenza A therapeutics.

Methodologies for Assessing In Vitro Antiviral Efficacy

To rigorously evaluate the potential of any new antiviral compound, a standardized set of in vitro assays is employed. These assays are designed to quantify a compound's ability to inhibit viral replication and to assess its toxicity to host cells.

Plaque Reduction Assay

The plaque reduction assay is a gold-standard method for determining the 50% inhibitory concentration (IC50) of an antiviral drug. This assay involves infecting a monolayer of susceptible cells (e.g., Madin-Darby Canine Kidney - MDCK cells) with the influenza virus in the presence of varying concentrations of the test compound. The cells are then overlaid with a semi-solid medium that restricts the spread of progeny virions, leading to the formation of localized areas of cell death known as plaques. The IC50 is the concentration of the drug that reduces the number of plaques by 50% compared to an untreated control.

Experimental Protocol: Plaque Reduction Assay

• Cell Seeding: Seed MDCK cells in 6-well plates and grow to confluency.

• Virus Dilution: Prepare serial dilutions of the influenza A virus stock.

• Infection: Wash the cell monolayers and infect with the virus dilutions for 1 hour at 37°C.

• Compound Treatment: Remove the virus inoculum and overlay the cells with a mixture of agarose and cell culture medium containing serial dilutions of the test compound (e.g., 4-(1-adamantyl)aniline hydrochloride).

• Incubation: Incubate the plates at 37°C in a CO2 incubator until plaques are visible (typically 2-3 days).

• Plaque Visualization: Fix the cells with formaldehyde and stain with crystal violet to visualize and count the plaques.

• IC50 Calculation: Determine the compound concentration that results in a 50% reduction in the number of plaques compared to the virus-only control.

Cytotoxicity Assay (MTT Assay)

It is crucial to ensure that the observed antiviral activity is not due to the compound simply killing the host cells. The MTT assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability. The 50% cytotoxic concentration (CC50) is the concentration of the compound that reduces cell viability by 50%.

Experimental Protocol: MTT Assay

• Cell Seeding: Seed MDCK cells in a 96-well plate.

• Compound Treatment: Add serial dilutions of the test compound to the wells and incubate for the same duration as the antiviral assay.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• CC50 Calculation: Determine the compound concentration that results in a 50% reduction in cell viability compared to the untreated control.

The Selectivity Index (SI) , calculated as the ratio of CC50 to IC50 (SI = CC50/IC50), is a critical parameter for evaluating the therapeutic potential of an antiviral compound. A higher SI value indicates a greater window between the concentration required for antiviral activity and the concentration that is toxic to host cells.

Caption: Workflow for in vitro antiviral efficacy and cytotoxicity testing.

Comparative In Vitro Efficacy of Adamantane Analogs

Compound	Target	Influenza A Strain	IC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Amantadine	M2 Channel	A/H3N2 (Wild-type)	~0.3	>100	>333	General Knowledge
Rimantadine	M2 Channel	A/H3N2 (Wild-type)	~0.1	>100	>1000	General Knowledge
Amantadine	M2 Channel	A/H3N2 (S31N mutant)	>100	>100	<1	[3]
Rimantadine	M2 Channel	A/H3N2 (S31N mutant)	>100	>100	<1	[3]
Glycyl-rimantadine	M2 Channel	A/H3N2	Lower than Amantadine	Comparable to Amantadine	Higher than Amantadine	[1]

Note: The IC50 and CC50 values can vary depending on the specific viral strain, cell line, and assay conditions used.

As the table illustrates, both amantadine and rimantadine are potent against wild-type influenza A. However, their efficacy is completely abrogated against strains carrying the common S31N mutation in the M2 protein.[3] Encouragingly, studies on newer analogs, such as glycyl-rimantadine, have shown improved activity, suggesting that modifications to the adamantane scaffold can restore or enhance antiviral efficacy.[1]

Mechanism of Action: A Closer Look at the M2 Proton Channel

The M2 protein of influenza A is a tetrameric ion channel embedded in the viral envelope.[3] Its function is to selectively conduct protons from the acidic environment of the endosome into the interior of the virion. This acidification process is a critical prerequisite for the dissociation of the viral ribonucleoprotein (vRNP) complex from the matrix protein M1, allowing the viral genome to be released into the cytoplasm for replication.

Caption: Mechanism of M2 proton channel inhibition by adamantane analogs.

Adamantane derivatives, with their bulky, lipophilic cage structure and a terminal amino group, are perfectly shaped to fit into the pore of the M2 channel. They effectively act as a "plug," physically obstructing the passage of protons.[3] This blockade prevents the necessary acidification of the virion, trapping the vRNP complex and aborting the infection.

The Achilles' Heel: Adamantane Resistance

The evolution of resistance is a major hurdle for any antiviral therapy. In the case of adamantanes, resistance primarily arises from single point mutations in the gene encoding the M2 protein.[3] The most prevalent of these is the serine-to-asparagine substitution at position 31 (S31N). This mutation is thought to alter the binding site of the drug within the M2 channel, reducing its affinity and rendering it ineffective. The ease with which these mutations can arise and their lack of a significant fitness cost to the virus have led to the global prevalence of adamantane-resistant influenza A strains.

Caption: The development and spread of adamantane resistance.

4-(1-adamantyl)aniline hydrochloride: An Untapped Potential?

While direct experimental data on the anti-influenza activity of 4-(1-adamantyl)aniline hydrochloride is lacking in the reviewed literature, its chemical structure provides a basis for postulation. The core adamantane cage is the essential pharmacophore for M2 channel binding. The aniline group, a phenyl ring with an amino substituent, introduces both aromatic and polar features.

The structure-activity relationship (SAR) studies of other adamantane derivatives suggest that modifications to the amino group can significantly impact antiviral activity and the ability to overcome resistance. For instance, the addition of amino acid residues to rimantadine has been shown to yield compounds with high antiviral activity and low cytotoxicity.[1] It is plausible that the aniline moiety in 4-(1-adamantyl)aniline hydrochloride could engage in different interactions within the M2 channel compared to the simple amino groups of amantadine and rimantadine. These alternative interactions might be less susceptible to the conformational changes induced by resistance mutations like S31N.

However, without empirical data, this remains speculative. Rigorous in vitro testing of 4-(1-adamantyl)aniline hydrochloride against both wild-type and a panel of adamantane-resistant influenza A strains is imperative to ascertain its true potential as an antiviral agent.

Conclusion and Future Perspectives

The adamantane scaffold remains a valuable starting point for the development of new anti-influenza agents. The story of amantadine and rimantadine serves as a crucial lesson in the dynamics of antiviral therapy and the inevitability of resistance. The future of adamantane-based drugs lies in the rational design of new analogs that can either evade existing resistance mechanisms or possess novel mechanisms of action.

4-(1-adamantyl)aniline hydrochloride represents an intriguing yet uncharacterized member of this chemical space. The scientific community is encouraged to undertake comprehensive in vitro efficacy and cytotoxicity studies to determine if this compound, or derivatives thereof, can contribute to the arsenal of therapeutics against influenza A. Such research is vital in our preparedness for both seasonal epidemics and future pandemics.

References

• Stankova, I. G., et al. (2021). Quantitative structure-activity relationship modelling of influenza М2 ion channels inhibitors. Journal of the Serbian Chemical Society, 86(7-8), 625–637. Available at: [Link]

• Shibnev, V. A., et al. (2010). Synthesis and anti-viral activity of azolo-adamantanes against influenza A virus. Bioorganic & Medicinal Chemistry, 18(2), 641-649. Available at: [Link]

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A Comparative Analysis of the Biological Activity of 4-(1-Adamantyl)aniline and its Hydrochloride Salt: A Guide for Researchers

In the landscape of medicinal chemistry, the adamantane scaffold remains a subject of intense investigation due to its unique lipophilic and rigid structure, which can impart favorable pharmacokinetic and pharmacodynamic properties to drug candidates.[1][2] Among the myriad of adamantane derivatives, 4-(1-adamantyl)aniline has emerged as a promising building block for the development of novel therapeutic agents, with its hydrochloride salt frequently being the form utilized in biological studies.[3] This guide provides a comprehensive comparative analysis of the biological activity of 4-(1-adamantyl)aniline and its hydrochloride salt, offering insights into their potential therapeutic applications and the experimental methodologies required for their evaluation.

This document is intended for researchers, scientists, and drug development professionals. It will delve into the known biological activities, the physicochemical rationale for comparing the free base and its salt, and detailed protocols for conducting a comparative assessment of their efficacy.

The Rationale for Comparison: Free Base vs. Hydrochloride Salt

The decision to use a free base or a salt form of an active pharmaceutical ingredient (API) is a critical step in drug development, as it can significantly influence the compound's performance.[4] 4-(1-adamantyl)aniline, a weakly basic compound, is often converted to its hydrochloride salt to enhance its physicochemical properties.[1]

The primary distinction lies in their solubility . Hydrochloride salts of weakly basic drugs are generally more soluble in aqueous media than their corresponding free bases.[5] This increased solubility can lead to a higher dissolution rate and, consequently, enhanced bioavailability , which is crucial for achieving therapeutic concentrations in target tissues.[5] Furthermore, the salt form often exhibits improved stability and handling properties, making it more amenable to formulation and manufacturing processes.[5]

Therefore, a comparative analysis of the biological activity of 4-(1-adamantyl)aniline and its hydrochloride salt is essential to understand whether the observed effects are intrinsic to the parent molecule or are influenced by the improved biopharmaceutical properties of the salt form.

Known Biological Activities: A Focus on Anticancer Properties

Research has primarily focused on the hydrochloride salt of 4-(1-adamantyl)aniline, revealing its potential as an anticancer agent.[3] Studies have demonstrated its cytotoxic activity against a variety of tumor cell lines, including those of breast, lung, and colon cancers.[1] The proposed mechanism of action, while still under investigation, is believed to involve the disruption of the cell cycle and the induction of apoptosis , or programmed cell death.[1][3]

Additionally, 4-(1-adamantyl)aniline hydrochloride has been identified as a potential inhibitor of glycogen synthase kinase-3 (GSK-3), a key enzyme implicated in numerous cellular processes and diseases.[1] Its role as a reactant in the synthesis of pyrroledione derivatives with GSK-3 inhibitory activity further underscores its therapeutic potential.[6]

While direct reports on the biological activity of the free base are less common, it is the active moiety responsible for the observed effects once the salt dissociates in a physiological environment.

Hypothetical Comparison of Biological Activity

Based on the fundamental differences between a free base and its hydrochloride salt, we can hypothesize the following distinctions in their biological activity profiles:

Property	4-(1-Adamantyl)aniline (Free Base)	4-(1-Adamantyl)aniline Hydrochloride	Rationale
In Vitro Potency (e.g., IC50)	May appear less potent in assays with short incubation times or in aqueous-based assays without solubilizing agents.	Likely to exhibit higher apparent potency in aqueous-based in vitro assays due to better solubility and bioavailability to the target cells.[5]
Antimicrobial Activity (e.g., MIC)	Similar to in vitro potency, its lower aqueous solubility might limit its effectiveness in standard broth microdilution assays.	Expected to show lower Minimum Inhibitory Concentration (MIC) values due to better diffusion in the aqueous culture medium.
In Vivo Efficacy	May exhibit lower efficacy due to poorer absorption and bioavailability.	Expected to demonstrate superior in vivo efficacy owing to its enhanced solubility and absorption.[5]
Mechanism of Action	The intrinsic mechanism of action at the molecular target should be identical to the free base portion of the salt.	The mechanism of action is mediated by the dissociated 4-(1-adamantyl)aniline.

Experimental Protocols for Comparative Analysis

To empirically validate the hypothesized differences, a series of well-controlled experiments are necessary. The following section provides detailed, step-by-step methodologies for a comparative analysis.

I. Comparative Cytotoxicity Assessment using the MTT Assay

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 4-(1-adamantyl)aniline and its hydrochloride salt against a cancer cell line (e.g., MCF-7, A549).

Workflow for Comparative Cytotoxicity Assessment

Caption: Workflow for comparing the cytotoxicity of 4-(1-adamantyl)aniline and its hydrochloride salt.

Step-by-Step Methodology:

• Cell Culture: Culture the chosen cancer cell line in appropriate media supplemented with fetal bovine serum and antibiotics. Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Preparation: Prepare 10 mM stock solutions of both 4-(1-adamantyl)aniline and its hydrochloride salt in dimethyl sulfoxide (DMSO).

• Serial Dilutions: Perform serial dilutions of the stock solutions in culture media to obtain a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Cell Treatment: Replace the media in the 96-well plates with the media containing the various concentrations of the test compounds. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 48 to 72 hours.

• MTT Assay:

  • Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

  • Aspirate the media and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the dose-response curves and determine the IC50 values using non-linear regression analysis.

II. Comparative Antimicrobial Susceptibility Testing

This protocol describes the determination of the Minimum Inhibitory Concentration (MIC) of the two compounds against bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) using the broth microdilution method.

Workflow for Comparative Antimicrobial Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Compound Preparation: Prepare stock solutions of both compounds in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of each compound in cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the standardized bacterial suspension to each well of the microtiter plate. Include positive (bacteria only) and negative (broth only) controls.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Conclusion

The available evidence strongly suggests that 4-(1-adamantyl)aniline is a molecule of significant interest for drug discovery, particularly in the realm of oncology. While the hydrochloride salt is the more studied form due to its favorable physicochemical properties, a direct comparative analysis with the free base is crucial for a comprehensive understanding of its therapeutic potential. The enhanced solubility of the hydrochloride salt is expected to translate to greater apparent potency in in vitro assays and improved efficacy in in vivo models.

By employing the standardized experimental protocols outlined in this guide, researchers can systematically evaluate and compare the biological activities of 4-(1-adamantyl)aniline and its hydrochloride salt. Such studies will provide invaluable data to guide further lead optimization, formulation development, and preclinical evaluation of this promising class of adamantane derivatives.

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• Oakwood Chemical. (n.d.). 4-(1-Adamantanyl)aniline hydrochloride. Oakwood Chemical. [Link]

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comparative study of the lipophilicity of various adamantane-containing compounds

Introduction: The "Lipophilic Bullet" in Medicinal Chemistry

In the landscape of drug discovery and development, the physicochemical properties of a molecule are paramount to its ultimate success as a therapeutic agent. Among these, lipophilicity, the affinity of a molecule for a lipid-rich environment, stands out as a critical determinant of a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1] The adamantane moiety, a rigid, tricyclic hydrocarbon, has earned the moniker of a "lipophilic bullet" in medicinal chemistry.[1] Its unique cage-like structure imparts a significant degree of lipophilicity to parent molecules, a property that medicinal chemists leverage to enhance the pharmacokinetic and pharmacodynamic characteristics of drug candidates.[1][2] This guide provides a comparative study of the lipophilicity of various adamantane-containing compounds, offering both experimental data and theoretical insights for researchers, scientists, and drug development professionals. We will delve into the methodologies for assessing lipophilicity, present a comparative analysis of key adamantane derivatives, and provide detailed experimental protocols to support your own investigations.

The Significance of the Adamantane Scaffold in Modulating Lipophilicity

The introduction of an adamantane group into a molecule generally leads to a predictable increase in its lipophilicity.[2] This is attributed to the large, non-polar, and sterically demanding nature of the adamantane cage. This increased lipophilicity can have several profound effects on a drug's behavior in the body:

• Enhanced Membrane Permeability: The lipid bilayers of cell membranes act as significant barriers to the passage of many molecules. The lipophilic character of adamantane-containing compounds often facilitates their partitioning into and diffusion across these membranes, which can be crucial for reaching intracellular targets.[1]

• Improved Blood-Brain Barrier Penetration: For drugs targeting the central nervous system (CNS), the ability to cross the highly selective blood-brain barrier (BBB) is a major hurdle. The lipophilicity imparted by the adamantane scaffold can enhance a molecule's ability to penetrate the BBB.

• Increased Metabolic Stability: The rigid, cage-like structure of adamantane can sterically hinder the metabolic enzymes that would otherwise degrade the drug molecule, leading to a longer half-life and improved bioavailability.[3]

• Modulation of Target Binding: The hydrophobic interactions between the adamantane moiety and non-polar pockets within a biological target can significantly contribute to the overall binding affinity and selectivity of a drug.[1]

It is this predictable and potent influence on lipophilicity, coupled with its rigid structure that allows for precise vectoral orientation of functional groups, that has cemented adamantane's role as a privileged scaffold in modern medicinal chemistry.[4]

Methodologies for Determining Lipophilicity

The lipophilicity of a compound is most commonly quantified by its partition coefficient (logP), which is the logarithm of the ratio of its concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[5] A higher logP value indicates greater lipophilicity. Several experimental and computational methods are employed to determine this critical parameter.

Experimental Determination: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is a widely used and reliable method for the experimental determination of lipophilicity.[6] In RP-HPLC, a non-polar stationary phase (e.g., C18-modified silica) is used with a polar mobile phase. Lipophilic compounds have a stronger affinity for the stationary phase and thus exhibit longer retention times. The retention factor (k) can be used to calculate a chromatographic hydrophobicity index (log k_w), which is linearly correlated with logP.

Caption: Workflow for determining logP using RP-HPLC.

1. Materials and Reagents:

• Adamantane-containing test compounds
• A set of reference compounds with known logP values (e.g., uracil for t0 determination, and a series of compounds with a range of lipophilicities)
• HPLC-grade methanol or acetonitrile
• HPLC-grade water
• Buffer (e.g., phosphate buffer, pH 7.4)
• RP-HPLC system with a UV detector
• C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size)

2. Preparation of Solutions:

• Mobile Phase: Prepare a series of mobile phases with varying compositions of organic modifier (e.g., 50%, 60%, 70%, 80%, and 90% methanol in buffered aqueous solution). Degas all mobile phases before use.
• Sample and Standard Solutions: Prepare stock solutions of the test compounds and reference standards in the organic modifier at a concentration of approximately 1 mg/mL. Dilute these stock solutions with the mobile phase to a suitable working concentration (e.g., 10-20 µg/mL).

3. Chromatographic Conditions:

• Column: C18 reversed-phase column
• Mobile Phase: Isocratic elution with different percentages of organic modifier in buffer.
• Flow Rate: 1.0 mL/min
• Column Temperature: 25 °C
• Detection: UV at a suitable wavelength for the compounds of interest.
• Injection Volume: 10 µL

4. Data Acquisition and Analysis:

• Inject a non-retained compound (e.g., uracil) to determine the column dead time (t0).
• For each mobile phase composition, inject the sample and standard solutions in triplicate and record the retention times (tR).[6]
• Calculate the retention factor (k) for each compound at each mobile phase composition using the formula: k = (tR - t0) / t0.
• For each compound, plot log k versus the volume percentage of the organic modifier.
• Perform a linear regression analysis for each compound and extrapolate to 0% organic modifier (100% aqueous phase) to obtain the chromatographic hydrophobicity index (log kw).
• Create a calibration curve by plotting the literature logP values of the reference standards against their experimentally determined log kw values.
• From the linear regression equation of the calibration curve, calculate the logP values of the adamantane test compounds from their respective log kw values.

Computational Determination: In Silico logP Prediction

Computational methods for predicting logP have become indispensable in modern drug discovery, allowing for the rapid screening of large virtual libraries of compounds.[7] These methods are broadly categorized into two types:

• Fragment-based methods: These approaches calculate the logP of a molecule by summing the contributions of its individual atoms or functional groups.[8] The values for these fragments are derived from experimental logP data of a large set of known compounds. ALOGPs is an example of such a method.[9]

• Property-based methods: These methods use molecular properties such as molecular weight, surface area, and polarizability to predict logP through quantitative structure-property relationship (QSPR) models.

While computational methods are fast and cost-effective, it is crucial to recognize that they are predictive models and may have limitations in their accuracy for novel chemical scaffolds. Therefore, experimental validation of computationally predicted logP values is highly recommended, especially for lead compounds.

Caption: A simplified workflow for in silico logP prediction.

Comparative Lipophilicity of Key Adamantane-Containing Compounds

To illustrate the impact of the adamantane scaffold and its substitution on lipophilicity, the following table presents a comparison of logP values for several key adamantane-containing compounds. The data includes both experimentally determined and computationally predicted values to provide a comprehensive overview.

Compound	Structure	Experimental logP	Calculated logP (ALOGPs)	Reference
Adamantane		2.88	2.93	[9]
Amantadine		2.3	2.04	[9]
Rimantadine		2.9	2.78	[9]
Memantine		3.2	2.81	[9]
1-Adamantanamine		2.3	2.04	[9]
1-Adamantane Carboxylic Acid		2.6	2.55	[9]

Analysis of the Comparative Data:

• The Adamantane Core: Unsubstituted adamantane exhibits a significant logP value, confirming its inherent lipophilicity.

• Effect of Amine Substitution: The introduction of a primary amine group, as seen in amantadine and 1-adamantanamine, decreases the lipophilicity compared to the parent adamantane. This is due to the polar nature of the amino group.

• Impact of Alkyl Substitution: The addition of a methyl group to the amino substituent in rimantadine increases its lipophilicity compared to amantadine, as expected from the hydrophobic nature of the methyl group. Similarly, the two methyl groups in memantine contribute to a higher logP value compared to amantadine.

• Influence of a Carboxylic Acid Group: The presence of the polar carboxylic acid group in 1-adamantane carboxylic acid lowers its lipophilicity relative to adamantane.

This comparative data clearly demonstrates that while the adamantane scaffold provides a strong lipophilic foundation, the nature and position of substituents play a crucial role in fine-tuning the overall lipophilicity of the molecule. This allows for a rational design approach to achieve the desired physicochemical properties for a specific therapeutic application.

Conclusion: A Versatile Tool for Optimizing Drug Properties

The adamantane scaffold is more than just a bulky, lipophilic group; it is a versatile tool in the medicinal chemist's arsenal for rationally designing drug candidates with optimized ADMET properties.[3] Its rigid structure and predictable impact on lipophilicity allow for the fine-tuning of a molecule's ability to interact with biological membranes and protein targets. This guide has provided a comprehensive overview of the comparative lipophilicity of adamantane-containing compounds, from the fundamental principles to practical experimental and computational methodologies. By understanding and applying these concepts, researchers can better harness the power of the "lipophilic bullet" to develop safer and more effective medicines.

References

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A Comparative Analysis of 4-(1-adamantyl)aniline Hydrochloride's Anticancer Properties Across Diverse Cancer Models

This guide provides an in-depth, objective comparison of the anticancer properties of 4-(1-adamantyl)aniline hydrochloride against established chemotherapeutic agents. Designed for researchers, scientists, and drug development professionals, this document synthesizes available data to offer a clear perspective on the compound's potential in oncology. We will delve into its cytotoxic efficacy, mechanistic underpinnings, and provide detailed protocols for validation, ensuring a robust framework for your research endeavors.

Introduction: The Rationale for Investigating 4-(1-adamantyl)aniline Hydrochloride

The adamantane moiety, a rigid, lipophilic cage structure, has garnered significant attention in medicinal chemistry for its ability to enhance the therapeutic properties of various compounds. Its incorporation into the aniline scaffold presents a promising avenue for the development of novel anticancer agents. Preliminary studies have indicated that 4-(1-adamantyl)aniline hydrochloride exhibits cytotoxic activity against a range of cancer cell lines, purportedly through the induction of apoptosis and disruption of the cell cycle.[1] This guide aims to critically evaluate these claims by comparing its performance with standard-of-care chemotherapeutics, cisplatin and doxorubicin, across multiple cancer models.

Comparative Cytotoxicity: An In Vitro Evaluation

The cornerstone of anticancer drug validation lies in quantifying its cytotoxic effects on cancer cells. The half-maximal inhibitory concentration (IC50) is a key metric in this assessment, representing the concentration of a drug that is required for 50% inhibition of cell growth in vitro. While direct head-to-head studies are limited, a synthesis of available data provides a comparative overview of the cytotoxic potential of adamantane-containing compounds and standard chemotherapies.

It is crucial to note that IC50 values can vary significantly based on the cell line, assay conditions, and exposure time. The following tables are a compilation of data from various studies to provide a comparative perspective.

Table 1: Comparative in vitro cytotoxicity (IC50, µM) of Adamantane Derivatives and Cisplatin in Ovarian and Other Cancer Cell Lines

Compound/Derivative	A2780 (Ovarian)	A2780/cisR (Cisplatin-Resistant Ovarian)	SK-OV-3 (Ovarian)	Other Cell Lines
Platinum(IV) complex with adamantylamine (LA-12)	-	Superior to Cisplatin	~2.7-fold lower than Cisplatin	-
Cisplatin	-	-	-	Potent in various lines

Data synthesized from studies on platinum(IV) complexes containing adamantylamine, which have shown efficacy in overcoming cisplatin resistance.[2] The LA-12 compound, in particular, demonstrated significantly lower IC50 values compared to cisplatin in the SK-OV-3 ovarian cancer cell line.[3]

Table 2: Comparative in vitro cytotoxicity (IC50, µM) of various compounds in different cancer cell lines

Cell Line	Compound 1	Compound 2	Doxorubicin
HTB-26 (Breast)	10-50	10-50	-
PC-3 (Prostate)	10-50	10-50	-
HepG2 (Hepatocellular)	10-50	10-50	-
HCT116 (Colon)	22.4	0.34	-
4T1 (Breast)	-	-	~0.2-1.6 (sensitive)
IMR-32 (Neuroblastoma)	-	-	More effective than ellipticine
UKF-NB-4 (Neuroblastoma)	-	-	Similar to ellipticine

This table presents a broader view of cytotoxicity, including data for doxorubicin in various cell lines to serve as a benchmark.[1][4][5] It's important to note that "Compound 1" and "Compound 2" in the first four rows refer to oleoyl hybrids of natural antioxidants and not directly to 4-(1-adamantyl)aniline hydrochloride, but they provide a general range of IC50 values for novel compounds.[1]

Mechanistic Insights: Unraveling the Mode of Action

Understanding the mechanism by which a compound exerts its anticancer effects is paramount for its development as a therapeutic agent. For 4-(1-adamantyl)aniline and its derivatives, two primary mechanisms have been proposed: induction of apoptosis and cell cycle arrest.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical process for eliminating damaged or cancerous cells. Many chemotherapeutic agents function by triggering this pathway. Adamantane derivatives have been shown to induce apoptosis in various cancer cells.[1] The proposed mechanism often involves the modulation of key regulatory proteins in the apoptotic cascade.

This proposed pathway suggests that 4-(1-adamantyl)aniline hydrochloride may shift the balance of Bcl-2 family proteins to favor apoptosis by upregulating pro-apoptotic proteins like Bax and downregulating anti-apoptotic proteins like Bcl-2.[6] This leads to mitochondrial outer membrane permeabilization, the release of cytochrome c, and the subsequent activation of the caspase cascade, culminating in apoptosis.[7]

Cell Cycle Arrest

The cell cycle is a tightly regulated process that governs cell division. Cancer cells often exhibit dysregulated cell cycle control, leading to uncontrolled proliferation. Some anticancer agents work by inducing cell cycle arrest, preventing cancer cells from dividing. Studies on aniline and its derivatives have shown that they can cause cell cycle arrest, often at the G1/S or G2/M checkpoints.[3][8]

This diagram illustrates how 4-(1-adamantyl)aniline hydrochloride may induce cell cycle arrest by upregulating cyclin-dependent kinase inhibitors (CKIs) such as p21.[9] This, in turn, inhibits the activity of cyclin/CDK complexes that are essential for progression through the different phases of the cell cycle, leading to a halt in cell division.[10]

Experimental Protocols for Validation

To ensure the scientific rigor of any investigation into the anticancer properties of 4-(1-adamantyl)aniline hydrochloride, standardized and well-validated experimental protocols are essential.

In Vitro Assays

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Drug Treatment: Treat the cells with a range of concentrations of 4-(1-adamantyl)aniline hydrochloride, cisplatin, and doxorubicin for 24, 48, and 72 hours. Include a vehicle-only control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 values.

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of each drug for 24 hours.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the cells using a flow cytometer to quantify the different cell populations.

This method uses PI to stain cellular DNA, allowing for the analysis of cell cycle phase distribution by flow cytometry.

Protocol:

• Cell Treatment: Treat cells with the IC50 concentration of each drug for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes in the dark at room temperature.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in G0/G1, S, and G2/M phases.

In Vivo Validation: Xenograft Models

To assess the anticancer efficacy of 4-(1-adamantyl)aniline hydrochloride in a more biologically relevant system, in vivo studies using xenograft models are crucial.

• Animal Model: Use immunodeficient mice (e.g., nude or SCID mice).

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1 x 10^6 cells) into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize mice into treatment groups (vehicle control, 4-(1-adamantyl)aniline hydrochloride, cisplatin, doxorubicin). Administer drugs via an appropriate route (e.g., intraperitoneal or oral) at predetermined doses and schedules.

• Tumor Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate tumor volume using the formula: (Length x Width²) / 2.

• Toxicity Monitoring: Monitor animal body weight and overall health throughout the study.

• Endpoint: At the end of the study, euthanize the mice, excise the tumors, and measure their weight.

• Analysis: Compare tumor growth inhibition between the different treatment groups. Perform histological and immunohistochemical analysis of the tumors to assess cell death and proliferation markers.

Conclusion and Future Directions

The available evidence suggests that 4-(1-adamantyl)aniline hydrochloride and its derivatives hold promise as potential anticancer agents. Their ability to induce apoptosis and cell cycle arrest in various cancer cell lines, coupled with the potential to overcome resistance to existing drugs like cisplatin, warrants further investigation.

This guide provides a comprehensive framework for the validation of 4-(1-adamantyl)aniline hydrochloride's anticancer properties. By employing the detailed protocols and comparative approach outlined herein, researchers can generate robust and reliable data to elucidate its therapeutic potential. Future studies should focus on direct head-to-head comparisons with a broader range of standard chemotherapeutics across a panel of well-characterized cancer cell lines and in multiple xenograft models. Furthermore, a deeper investigation into the specific molecular targets and signaling pathways modulated by this compound will be crucial for its rational development as a novel cancer therapy.

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A Comparative Analysis of Cytotoxic Mechanisms: Unraveling the Action of 4-(1-Adamantyl)aniline Hydrochloride

In the landscape of cancer therapeutics, the quest for novel cytotoxic agents with unique mechanisms of action is paramount to overcoming drug resistance and improving patient outcomes. This guide provides an in-depth comparison of the mechanistic underpinnings of 4-(1-adamantyl)aniline hydrochloride, a compound of emerging interest, with several established and widely utilized cytotoxic drugs: doxorubicin, paclitaxel, cisplatin, vincristine, and cyclophosphamide. Our objective is to furnish researchers, scientists, and drug development professionals with a clear, data-supported framework for understanding the diverse strategies employed by these agents to induce cancer cell death.

The bulky, lipophilic adamantyl group is a recurring motif in medicinal chemistry, often incorporated to enhance the therapeutic properties of a parent molecule. In the case of 4-(1-adamantyl)aniline hydrochloride, this moiety is believed to be a key determinant of its cytotoxic activity. While the precise molecular targets are an area of active investigation, preliminary evidence suggests that its mechanism diverges from classical DNA damaging agents or microtubule poisons, potentially offering a new avenue for therapeutic intervention.[1][2]

A Glimpse into the Mechanism of 4-(1-Adamantyl)aniline Hydrochloride

Research indicates that 4-(1-adamantyl)aniline hydrochloride exerts its anticancer effects by inducing apoptosis (programmed cell death) and disrupting cell cycle progression.[2] Studies on analogous adamantane-containing compounds suggest a potential mechanism involving the modulation of key regulatory pathways that govern cell survival and proliferation. One such study on adamantyl-tethered biphenylic compounds pointed towards the targeting of Bcl-2 family proteins, which are central regulators of the intrinsic apoptotic pathway. Furthermore, other diaminophenyladamantane derivatives have been shown to induce a G1 phase arrest in the cell cycle of colon cancer cells.[3]

The proposed mechanism, therefore, centers on the initiation of an apoptotic cascade and the halting of cell division, likely through the perturbation of signaling pathways that control these processes.[2] The lipophilic nature of the adamantyl group may facilitate its interaction with cellular membranes or hydrophobic pockets within target proteins, thereby initiating the cytotoxic response.

Established Cytotoxic Agents: A Mechanistic Overview

To appreciate the potential novelty of 4-(1-adamantyl)aniline hydrochloride, it is essential to contrast its purported mechanism with those of well-characterized cytotoxic drugs.

DNA Damaging Agents

A significant class of chemotherapeutics directly targets the genetic material of cancer cells, leading to catastrophic DNA damage and subsequent cell death.

• Doxorubicin: This anthracycline antibiotic intercalates into DNA, obstructing the action of topoisomerase II and leading to DNA double-strand breaks.[4] It also generates reactive oxygen species (ROS), which contribute to cellular damage. The cellular response to doxorubicin-induced DNA damage often involves the activation of the p53 tumor suppressor pathway, culminating in apoptosis.

• Cisplatin: A platinum-based compound, cisplatin forms covalent adducts with DNA, creating intra- and inter-strand cross-links. These cross-links distort the DNA helix, interfering with replication and transcription and triggering a DNA damage response that can lead to apoptosis.[5]

• Cyclophosphamide: This alkylating agent is a prodrug that requires metabolic activation in the liver. Its active metabolite, phosphoramide mustard, forms DNA cross-links, primarily at the N7 position of guanine, leading to the inhibition of DNA synthesis and the induction of apoptosis.

Microtubule-Targeting Agents

The mitotic spindle, composed of microtubules, is a critical apparatus for cell division. Drugs that interfere with microtubule dynamics are potent anticancer agents.

• Paclitaxel: Belonging to the taxane family, paclitaxel stabilizes microtubules, preventing their depolymerization. This aberrant stabilization disrupts the dynamic instability of microtubules required for proper mitotic spindle formation, leading to a prolonged mitotic arrest and subsequent apoptosis.[6]

• Vincristine: A vinca alkaloid, vincristine has the opposite effect of paclitaxel. It binds to tubulin dimers, inhibiting their polymerization into microtubules. This disruption of microtubule assembly leads to the dissolution of the mitotic spindle, causing metaphase arrest and triggering apoptosis.[7][8][9]

Comparative Data Summary

The following table summarizes the key mechanistic features of 4-(1-adamantyl)aniline hydrochloride and the comparative cytotoxic agents. It is important to note that while extensive data exists for the established drugs, the information for 4-(1-adamantyl)aniline hydrochloride is based on preliminary studies and research on analogous compounds.

Feature	4-(1-Adamantyl)aniline Hydrochloride (Proposed)	Doxorubicin	Paclitaxel	Cisplatin	Vincristine	Cyclophosphamide
Primary Target	Bcl-2 family proteins (potential), Cell cycle regulators	DNA (intercalation), Topoisomerase II	Microtubules (stabilization)	DNA (cross-linking)	Tubulin (inhibition of polymerization)	DNA (alkylation)
Mechanism of Action	Induction of apoptosis, Cell cycle arrest (G1 phase suggested)	Inhibition of DNA replication and transcription, ROS generation	Mitotic arrest	Inhibition of DNA replication and transcription	Mitotic arrest	Inhibition of DNA synthesis
Key Signaling Pathways	Under investigation (potential involvement of PI3K/Akt, MAPK)	p53, TGF-beta, JNK, p38	PI3K/Akt, MAPK, JNK	ERK, PI3K/Akt, p53	JNK, p53	p53, ER Stress
Apoptosis Induction	Intrinsic pathway (potential)	Intrinsic and extrinsic pathways	Intrinsic pathway	Intrinsic and extrinsic pathways	Intrinsic and extrinsic pathways	Intrinsic pathway
Cell Cycle Arrest	G1 phase (in related compounds)	G2/M phase	G2/M phase	S, G2/M phases	M phase	S phase

Visualizing the Mechanisms of Action

To further elucidate the distinct pathways engaged by these cytotoxic agents, the following diagrams illustrate their core mechanisms.

Signaling Pathway for DNA Damaging Agents

Caption: DNA damaging agents trigger p53-mediated apoptosis and cell cycle arrest.

Signaling Pathway for Microtubule-Targeting Agents

Caption: Microtubule-targeting agents induce mitotic arrest and apoptosis.

Proposed Signaling Pathway for 4-(1-Adamantyl)aniline Hydrochloride

Caption: Proposed mechanism of 4-(1-adamantyl)aniline hydrochloride.

Experimental Methodologies

The elucidation of these mechanisms relies on a suite of robust experimental techniques. Below are standardized protocols for key assays used to assess cytotoxicity, apoptosis, and cell cycle distribution.

MTT Assay for Cell Viability

This colorimetric assay is a widely used method to assess cell metabolic activity as an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with varying concentrations of the cytotoxic agent for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Annexin V/Propidium Iodide Assay for Apoptosis

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Treat cells with the cytotoxic agent for the desired time.

• Cell Harvesting: Harvest both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and propidium iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells are Annexin V- and PI-negative; early apoptotic cells are Annexin V-positive and PI-negative; late apoptotic/necrotic cells are both Annexin V- and PI-positive.[3][10][11][12]

Propidium Iodide Staining for Cell Cycle Analysis

This method uses propidium iodide to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle by flow cytometry.

Protocol:

• Cell Treatment and Harvesting: Treat and harvest cells as described for the apoptosis assay.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently and store at -20°C overnight.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing propidium iodide and RNase A. Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the DNA content of the cells by flow cytometry. The resulting histogram will show distinct peaks corresponding to the G0/G1, S, and G2/M phases of the cell cycle.[1][13]

Concluding Remarks

The comparative analysis presented in this guide underscores the mechanistic diversity of cytotoxic agents. While established drugs like doxorubicin, cisplatin, and microtubule-targeting agents have well-defined molecular targets, the mechanism of 4-(1-adamantyl)aniline hydrochloride is still emerging. The available evidence points towards a distinct mode of action, potentially involving the direct or indirect modulation of the Bcl-2 family of apoptotic regulators and the induction of G1 cell cycle arrest. This positions 4-(1-adamantyl)aniline hydrochloride as a compound of significant interest for further investigation, with the potential to enrich the arsenal of anticancer therapeutics. Future research focused on identifying its precise molecular targets and delineating the downstream signaling cascades will be crucial in realizing its therapeutic potential.

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A Senior Application Scientist's Guide to Assessing the Selectivity of Novel Anticancer Compounds, Exemplified by 4-(1-adamantyl)aniline hydrochloride

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of oncology drug discovery, the paramount goal is to develop therapeutic agents that exhibit potent cytotoxicity against malignant cells while minimizing harm to healthy, normal tissues. This principle of selective toxicity is the cornerstone of a successful anticancer drug. This guide provides a comprehensive, technically grounded framework for evaluating the selectivity of novel chemical entities, using the adamantane-containing compound, 4-(1-adamantyl)aniline hydrochloride, as a representative example.

The adamantane moiety, a rigid, lipophilic, three-dimensional cage structure, is a privileged scaffold in medicinal chemistry.[1][2][3] Its incorporation into drug candidates can enhance metabolic stability, improve membrane permeability, and facilitate strong interactions with biological targets.[1][2][4][5] Adamantane derivatives have shown promise in various therapeutic areas, including as antiviral, antidiabetic, and anticancer agents.[1][3][6][7][8] While 4-(1-adamantyl)aniline hydrochloride itself is a sparsely characterized compound, its structure warrants a systematic investigation of its potential as a selective anticancer agent.[9][10]

This guide will delineate a logical, multi-step experimental workflow, from initial in vitro cytotoxicity screening to mechanistic deconvolution, providing the rationale behind experimental choices and detailed, validated protocols.

Part 1: Foundational Selectivity Screening via Comparative Cytotoxicity

The initial step is to quantify the compound's cytotoxic effect on a panel of cancer cells versus non-transformed, normal cells. The primary metric for this is the half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit cell proliferation by 50%.[11]

Rationale for Cell Line Selection

A robust assessment hinges on the careful selection of a diverse and relevant cell line panel.

• Cancer Cell Lines: It is advisable to use a panel representing various cancer histotypes to identify broad-spectrum activity or tissue-specific sensitivity. A standard starting point is the NCI-60 panel, a collection of 60 human tumor cell lines derived from nine different tissue types (e.g., lung, colon, breast, prostate, melanoma).[12][13][14][15] This allows for comprehensive screening and comparison against extensive historical data.[12][14]

• Normal (Non-Cancerous) Cell Lines: A direct comparison to normal cells is essential for determining selectivity.[16] The choice of normal cells should ideally correspond to the tissue of origin of the cancer cells being tested. For example, when testing against breast cancer lines (e.g., MCF-7), a non-tumorigenic breast epithelial cell line (e.g., MCF-10A) should be used. Similarly, for lung cancer lines (e.g., A549), normal human lung fibroblasts (e.g., MRC-5) are an appropriate control.

Experimental Workflow: IC50 Determination

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable and widely used colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[17][18] Metabolically active cells possess mitochondrial dehydrogenases that convert the yellow MTT salt into a purple formazan product, the quantity of which is directly proportional to the number of living cells.[17]

Caption: Workflow for IC50 determination using the MTT assay.

Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[17]

• Compound Preparation: Prepare a stock solution of 4-(1-adamantyl)aniline hydrochloride in a suitable solvent (e.g., DMSO or sterile water). Perform serial dilutions in culture medium to create a range of concentrations (e.g., from 0.1 µM to 100 µM).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the various concentrations of the compound. Include wells with vehicle-treated cells (negative control) and untreated cells.

• Incubation: Incubate the plates for a defined period, typically 48 or 72 hours.

• MTT Addition: Add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[19]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals.[17]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at a wavelength of 570 nm using a microplate reader.[19]

• Data Analysis: Convert absorbance values to percentage cell viability relative to the vehicle control. Plot the percentage viability against the log of the compound concentration and use non-linear regression (log(inhibitor) vs. response) to calculate the IC50 value.

Data Interpretation: The Selectivity Index (SI)

The selectivity index (SI) is a critical parameter for quantifying the therapeutic window of a compound. It is calculated by dividing the IC50 value obtained in normal cells by the IC50 value obtained in cancer cells.[11][20][21][22]

SI = IC50 (Normal Cells) / IC50 (Cancer Cells)

A higher SI value indicates greater selectivity for killing cancer cells over normal cells.[20] Generally, an SI value greater than 3 is considered to represent significant selectivity.[20]

Compound	Cancer Cell Line	IC50 (µM)	Normal Cell Line	IC50 (µM)	Selectivity Index (SI)
4-(1-adamantyl)aniline HCl	A549 (Lung)	8.5 ± 0.7	MRC-5 (Lung Fibroblast)	95.2 ± 5.1	11.2
MCF-7 (Breast)	12.3 ± 1.1	MCF-10A (Breast Epithelial)	110.5 ± 8.9	8.98
PC-3 (Prostate)	15.8 ± 1.4	PNT2 (Prostate Epithelial)	88.4 ± 6.3	5.60
Doxorubicin (Control)	A549 (Lung)	0.9 ± 0.1	MRC-5 (Lung Fibroblast)	2.1 ± 0.3	2.33

Table 1: Hypothetical cytotoxicity and selectivity index data for 4-(1-adamantyl)aniline hydrochloride compared to a standard chemotherapeutic agent, Doxorubicin. Data are presented as mean ± standard deviation.

Part 2: Mechanistic Elucidation of Selective Cell Death

Once selectivity is established, the next crucial step is to understand how the compound induces cell death and why it preferentially affects cancer cells. This involves investigating the mode of cell death (apoptosis vs. necrosis) and its impact on the cell cycle.

Apoptosis vs. Necrosis Assessment

Apoptosis, or programmed cell death, is a controlled, non-inflammatory process that is a desirable mechanism for anticancer drugs. Necrosis, in contrast, is an uncontrolled form of cell death that can trigger inflammation. The Annexin V/Propidium Iodide (PI) assay is a gold-standard flow cytometry method to differentiate these states.[23][24][25]

• Principle: In early apoptosis, the phospholipid phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[24] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) and can label these early apoptotic cells.[26] Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter late apoptotic and necrotic cells where membrane integrity is compromised, intercalating with DNA.

This dual staining allows for the differentiation of four cell populations:

• Viable cells: Annexin V-negative and PI-negative.

• Early apoptotic cells: Annexin V-positive and PI-negative.[23]

• Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.[23]

• Necrotic cells: Annexin V-negative and PI-positive.

Protocol: Annexin V/PI Staining by Flow Cytometry

• Cell Treatment: Culture selected cancer and normal cells (e.g., A549 and MRC-5) and treat them with 4-(1-adamantyl)aniline hydrochloride at concentrations around their respective IC50 values for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle detachment method like trypsin-EDTA, then neutralize and pool with the supernatant.

• Washing: Wash the cells twice with cold 1X PBS by centrifugation (e.g., 300 x g for 5 minutes).[25]

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[23][25]

• Staining: Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube. Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution.[25]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[26]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[23]

A significant increase in the Annexin V-positive population in cancer cells compared to normal cells at the same concentration would confirm a selective apoptotic mechanism.

Cell Cycle Analysis

Many anticancer agents exert their effects by disrupting the cell cycle, leading to arrest at specific checkpoints (G1, S, or G2/M) and subsequently inducing apoptosis. Flow cytometry analysis of DNA content using a fluorescent dye like Propidium Iodide (PI) is the standard method for evaluating cell cycle distribution.[27]

Protocol: Cell Cycle Analysis via PI Staining

• Cell Treatment: Treat cancer and normal cells with the compound as described above.

• Harvest and Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise into ice-cold 70% ethanol while gently vortexing. This permeabilizes the cells and preserves their DNA.[27][28] Fix for at least 2 hours on ice or at -20°C.

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the cell pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL). RNase A is crucial to degrade RNA, ensuring that PI only stains the DNA.[27][28]

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples using a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA. A histogram of fluorescence intensity will show distinct peaks corresponding to the G0/G1 phase (2N DNA content), S phase (between 2N and 4N), and G2/M phase (4N DNA content).

An accumulation of cancer cells in a specific phase (e.g., G2/M arrest) following treatment, without a similar effect on normal cells, would suggest a selective disruption of cell cycle progression.

Caption: Hypothetical pathway of selective apoptosis induction.

Conclusion and Future Directions

This guide outlines a systematic and robust framework for the initial assessment of an investigational compound's selectivity for cancer cells. By employing a tiered approach—starting with broad cytotoxicity screening to determine the selectivity index, followed by mechanistic studies to elucidate the mode of cell death and cell cycle effects—researchers can build a strong, data-driven case for a compound's therapeutic potential.

The hypothetical data presented for 4-(1-adamantyl)aniline hydrochloride illustrates an ideal outcome: high potency against cancer cells, low toxicity to normal cells, and a mechanism involving the selective induction of apoptosis. Further investigations would be warranted, including:

• Target Identification: Uncovering the specific molecular target(s) responsible for its selective action.

• In Vivo Studies: Validating the selectivity and efficacy in preclinical animal models (e.g., xenografts).

• Advanced Cellular Models: Testing in more complex models like 3D spheroids or patient-derived organoids to better mimic the tumor microenvironment.

By following this rigorous, evidence-based workflow, drug development professionals can effectively prioritize promising candidates and advance the next generation of safer, more selective cancer therapies.

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A Comparative Guide to the Metabolic Stability of 4-(1-Adamantyl)aniline Hydrochloride and Non-Adamantylated Anilines

Introduction: The Quest for Metabolic Durability in Drug Design

In the intricate process of drug discovery, the journey from a promising lead compound to a clinically effective therapeutic is fraught with challenges. One of the most significant hurdles is metabolic instability. A compound that is rapidly metabolized by the body, primarily in the liver, will have a short half-life and poor bioavailability, often rendering it ineffective.[1] This necessitates the design of molecules that can withstand the metabolic machinery of the body, particularly the cytochrome P450 (CYP) enzyme superfamily, which is responsible for the Phase I metabolism of a vast majority of drugs.[2][3]

Medicinal chemists employ various strategies to enhance metabolic stability, one of the most effective being the introduction of steric shields to block metabolically labile sites. The adamantane moiety, a rigid, bulky, and highly lipophilic tricyclic hydrocarbon, has emerged as a "privileged scaffold" for this purpose.[4][5] Its unique diamondoid structure can sterically hinder the approach of metabolic enzymes, thereby protecting adjacent functional groups from degradation and prolonging the drug's half-life.[4][6][7][8]

This guide provides an in-depth comparative analysis of the metabolic stability of 4-(1-adamantyl)aniline hydrochloride against its non-adamantylated aniline counterparts. We will explore the mechanistic basis for the stabilizing effect of the adamantyl group and provide a detailed, field-proven experimental protocol for assessing metabolic stability using an in vitro liver microsomal assay, supported by representative data.

The Adamantyl Shield: A Mechanistic Overview

The primary mechanism by which the adamantyl group enhances metabolic stability is through steric hindrance. The bulky, three-dimensional cage structure acts as a physical barrier, preventing the catalytic site of CYP450 enzymes from accessing and oxidizing nearby metabolic "hot spots" on the drug molecule.[7][8]

Aniline and its derivatives are particularly susceptible to metabolic attack at two primary locations: the aromatic ring and the amino group. The typical metabolic pathways include aromatic hydroxylation (especially at the para-position) and N-oxidation or N-dealkylation.[9][10][11] By attaching the adamantyl group at the 4-position of the aniline ring, the most common site of hydroxylation is effectively blocked. Furthermore, the sheer size of the adamantyl cage can shield the entire molecule, reducing the rate of other metabolic transformations.

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Safety & Regulatory Compliance

A Senior Application Scientist’s Guide to the Proper Disposal of 4-(1-Adamantyl)aniline Hydrochloride

This guide provides a comprehensive, technically grounded protocol for the safe and compliant disposal of 4-(1-adamantyl)aniline Hydrochloride (CAS No. 7123-77-5). As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench. Proper chemical waste management is not merely a regulatory obligation but a cornerstone of scientific integrity and responsible research. This document synthesizes regulatory guidelines, safety data, and field-proven best practices to ensure that this compound is handled and disposed of with the highest degree of care.

Section 1: Hazard Identification and Risk Assessment

4-(1-adamantyl)aniline Hydrochloride is an aniline derivative. While specific toxicity data for this compound is limited, the known hazards of its parent compound, aniline, and aniline hydrochloride provide a strong basis for a conservative risk assessment.[1][2][3] Aniline and its salts are classified as toxic, with potential for carcinogenicity, mutagenicity, and serious organ damage through prolonged or repeated exposure.[4][5] The hydrochloride salt form suggests good water solubility, which increases its potential for mobility in an aquatic environment.[6] Therefore, it must be treated as a hazardous substance requiring meticulous disposal procedures.

A critical first step in any disposal protocol is a thorough understanding of the material's hazards. The precautionary principle dictates that in the absence of complete data, we treat the compound with the same level of caution as well-characterized hazardous analogues like aniline hydrochloride.

| Hazard Profile: 4-(1-adamantyl)aniline Hydrochloride & Analogues | | :--- | :--- | | Compound | 4-(1-adamantyl)aniline Hydrochloride | | CAS Number | 7123-77-5[7][8] | | Primary Hazards (Inferred from Aniline Data) | Toxic if swallowed, in contact with skin, or if inhaled.[9] Causes serious eye damage.[6] May cause an allergic skin reaction.[6] Suspected of causing genetic defects and cancer.[4] Causes damage to organs (specifically blood and hematopoietic system) through prolonged or repeated exposure.[6] | | Environmental Hazards | Very toxic to aquatic life with long-lasting effects.[5][6][9] Discharge into the environment must be avoided.[5][10] | | Physical Hazards | As a solid, it does not present the same flammability risk as liquid aniline, but hazardous decomposition products, including nitrogen oxides and hydrogen chloride gas, can be produced in a fire.[2][11] | | Regulatory Status | Must be managed as hazardous waste. Consult local, regional, and national hazardous waste regulations for complete classification.[2][6] |

Section 2: Personal Protective Equipment (PPE) Protocol

Given the acute toxicity, potential for carcinogenicity, and skin and eye hazards, a stringent PPE protocol is mandatory when handling 4-(1-adamantyl)aniline Hydrochloride in any form, including as a waste product.[3]

• Hand Protection : Wear chemically resistant gloves. Butyl, neoprene, or Viton gloves are recommended for handling aniline compounds.[1] Nitrile gloves are not recommended as they may offer insufficient protection.[1] Always inspect gloves for integrity before use and use proper glove removal technique to avoid skin contact.[5]

• Eye Protection : Chemical splash goggles are required. For tasks with a higher risk of splashing, a face shield should be worn in addition to goggles.[6][11]

• Body Protection : A fully buttoned lab coat is the minimum requirement. For larger quantities or when handling spills, a chemically resistant apron or suit is necessary.[1][11]

• Respiratory Protection : All handling of the solid compound or its solutions should be performed in a certified laboratory chemical fume hood to prevent inhalation of dust or aerosols.[1][10] If a fume hood is not available or during a large spill clean-up, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates is required.[6] Note that personnel must be medically cleared and fit-tested to wear a respirator.[1]

Section 3: Spill Management Protocol

Accidental spills must be managed promptly and safely. The appropriate response depends on the scale of the release.[1]

Small Spills (Cleanable in <10 minutes)

• Evacuate and Secure : Alert personnel in the immediate vicinity. Ensure the area is well-ventilated, preferably within a chemical fume hood.[1]

• Don PPE : Wear the full PPE ensemble as described in Section 2.

• Contain and Absorb : Gently cover the spill with an inert, non-combustible absorbent material such as vermiculite, dry sand, or earth.[1][2] Do not use combustible materials like paper towels as the primary absorbent.

• Collect Waste : Carefully sweep or scoop the absorbed material into a designated, sealable hazardous waste container.[1][2][11] Avoid creating dust.

• Decontaminate : Wipe down the spill area with a suitable decontamination solution (e.g., a detergent solution), followed by a water rinse. Collect all cleaning materials as hazardous waste.

• Dispose : Label the waste container appropriately and manage it according to the procedures in Section 4.

Large Spills

• Evacuate and Isolate : Immediately evacuate the area. Secure and control all entrances to the spill zone.[1][2]

• Notify Authorities : If there is any risk of fire or release outside the immediate lab area, call emergency services (911).[1] Notify your institution's Environmental Health & Safety (EH&S) department immediately.[1]

• Do Not Attempt to Clean : Only personnel trained in hazardous waste operations and emergency response (HAZWOPER) should manage large spills.[2] Await the arrival of the professional response team.

Section 4: Waste Disposal Workflow

The guiding principle for the disposal of 4-(1-adamantyl)aniline Hydrochloride is that it must never be disposed of down the drain or in the regular trash.[1] It must be managed as a regulated hazardous waste stream from cradle to grave.

Step 1: Waste Characterization

This compound is classified as a hazardous waste due to its toxicity and potential environmental harm. As it contains a halogen (chlorine), it falls under regulations for halogenated organic compounds.[12][13][14][15]

Step 2: Segregation and Containment

• Dedicated Waste Container : Collect all waste containing 4-(1-adamantyl)aniline Hydrochloride (e.g., unused product, contaminated absorbents, disposable PPE) in a dedicated, compatible, and clearly labeled waste container.[1] A polyethylene container is a suitable choice.[1]

• Avoid Mixing : Do not mix this waste with other waste streams, especially incompatible materials like strong oxidizers, strong acids, or strong bases, to prevent hazardous reactions.[1][10]

Step 3: Labeling and Storage

• Labeling : The waste container must be clearly labeled with the words "Hazardous Waste," the full chemical name "4-(1-adamantyl)aniline Hydrochloride," and a description of its hazards (e.g., "Toxic," "Environmental Hazard").

• Storage : Store the sealed waste container in a designated, secure, cool, and well-ventilated area away from heat, sparks, or flames.[1] Use secondary containment (e.g., a polypropylene tub) to mitigate potential leaks.[1]

Step 4: Arranging for Professional Disposal

• Licensed Disposal Vendor : The ultimate disposal of this chemical waste must be handled by a licensed and approved hazardous waste disposal company.[5] These vendors are equipped to transport and dispose of the material in compliance with all federal, state, and local regulations.

• Disposal Method : The most common and effective disposal method for aniline derivatives is high-temperature incineration in a facility equipped with afterburners and scrubbers to neutralize harmful combustion byproducts like nitrogen oxides.[5][10]

Step 5: Decontamination of Equipment and Work Surfaces

• Routine Decontamination : After each use, wipe down the immediate work area and any equipment to prevent the accumulation of chemical residue.[1]

• Thorough Decontamination : For glassware and other non-disposable equipment, rinse thoroughly with a suitable solvent (e.g., ethanol or acetone), followed by washing with soap and water. Collect the initial solvent rinse as hazardous waste.

Disposal Decision Workflow

The following diagram outlines the critical decision points in the disposal process for 4-(1-adamantyl)aniline Hydrochloride.

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